1-Bromo-3-methoxy-5-(trifluoromethyl)benzene

• CAS: 627527-23-5

Core Science & Biosynthesis

An In-depth Technical Guide to 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 627527-23-5

This technical guide provides a comprehensive overview of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene, a key building block in modern medicinal chemistry and materials science. This document outlines its chemical and physical properties, synthesis and purification protocols, safety information, and its applications in research and development, with a particular focus on its utility in the synthesis of bioactive molecules.

Chemical and Physical Properties

1-Bromo-3-methoxy-5-(trifluoromethyl)benzene is a substituted aromatic compound with a unique combination of functional groups that make it a versatile reagent in organic synthesis. The presence of a bromine atom allows for its use in a variety of cross-coupling reactions, while the electron-withdrawing trifluoromethyl group and the electron-donating methoxy group influence its reactivity and physicochemical properties.

Table 1: Chemical and Physical Properties

Property	Value	Source
CAS Number	627527-23-5	[1][2][3][4]
Molecular Formula	C8H6BrF3O	[2][5]
Molecular Weight	255.04 g/mol	[2][5]
IUPAC Name	1-Bromo-3-methoxy-5-(trifluoromethyl)benzene	[1]
Synonyms	3-Bromo-5-(trifluoromethyl)anisole, 3-Bromo-5-methoxybenzotrifluoride	[2]

Due to the limited availability of experimental data for this specific compound, some physical properties are predicted based on its structure and data from analogous compounds.

Synthesis and Purification

A common synthetic route to 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene involves a Sandmeyer-type reaction starting from 3-Methoxy-5-trifluoromethylaniline.[2]

Experimental Protocol: Synthesis

Starting Material: 3-Methoxy-5-trifluoromethylaniline

Reagents: Sodium nitrite, Sulfuric acid, Acetic acid, Cuprous bromide, Hydrobromic acid (48%), Dichloromethane

Procedure:

• A solution of sodium nitrite in a mixture of sulfuric acid and acetic acid is prepared and cooled.

• 3-Methoxy-5-trifluoromethylaniline is added portion-wise to the cooled nitrite solution to form the diazonium salt.[2]

• In a separate flask, a solution of cuprous bromide in 48% hydrobromic acid is prepared and brought to a vigorous stir at 0°C.[2]

• The freshly prepared diazonium salt solution is then added dropwise to the cuprous bromide solution.[2]

• After the addition is complete, the reaction mixture is stirred at room temperature for a specified time to ensure complete conversion.[2]

• The reaction is quenched by pouring the mixture into ice water.[2]

• The aqueous phase is extracted with dichloromethane.[2]

Experimental Protocol: Purification

The crude product obtained from the synthesis can be purified using standard laboratory techniques.

Procedure:

• The combined organic extracts are washed sequentially with water, a mild basic solution (e.g., saturated sodium bicarbonate) to remove any residual acid, and finally with brine.

• The organic layer is then dried over a suitable drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate).

• The solvent is removed under reduced pressure using a rotary evaporator.

• The resulting crude product can be further purified by vacuum distillation or column chromatography on silica gel to afford the pure 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene.

Spectroscopic Data

Table 2: Predicted Spectroscopic Data

Technique	Expected Features
¹H NMR	Aromatic protons will appear as distinct signals in the aromatic region (δ 7.0-8.0 ppm). The methoxy group will show a singlet around δ 3.8-4.0 ppm.
¹³C NMR	Aromatic carbons will resonate in the region of δ 110-160 ppm. The carbon attached to the bromine will be in the lower end of this range, while the carbon attached to the methoxy group will be at the higher end. The trifluoromethyl carbon will appear as a quartet due to coupling with fluorine.
IR Spectroscopy	Characteristic peaks for C-H stretching of the aromatic ring, C-O stretching of the ether, and strong C-F stretching bands for the trifluoromethyl group.
Mass Spectrometry	The mass spectrum will show a characteristic isotopic pattern for a monobrominated compound (M+ and M+2 peaks of nearly equal intensity).

Safety and Handling

A specific Safety Data Sheet (SDS) for 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene is not widely available.[3][4] Therefore, it is crucial to handle this compound with the utmost care, following the safety precautions for related hazardous chemicals. The information below is based on data for structurally similar compounds.

Table 3: General Safety Information

Hazard Category	Precautionary Statements
Acute Toxicity	May be harmful if swallowed, inhaled, or in contact with skin.
Skin Corrosion/Irritation	Causes skin irritation.
Eye Damage/Irritation	Causes serious eye irritation.
Respiratory Sensitization	May cause allergy or asthma symptoms or breathing difficulties if inhaled.

Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear chemical safety goggles and a face shield.

• Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

• Respiratory Protection: Use in a well-ventilated area or with a fume hood. If ventilation is inadequate, use a certified respirator.

Storage:

• Store in a tightly closed container in a cool, dry, and well-ventilated place.

• Keep away from incompatible materials such as strong oxidizing agents.

Reactivity and Applications in Drug Discovery

The trifluoromethyl group is a key pharmacophore in modern drug design, known to enhance metabolic stability, lipophilicity, and binding affinity of drug candidates.[6] 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene serves as a valuable building block for introducing this moiety into complex molecules. The bromine atom provides a reactive handle for various palladium-catalyzed cross-coupling reactions, which are fundamental in pharmaceutical synthesis.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for forming carbon-carbon bonds. 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene can be coupled with a variety of boronic acids or their esters to synthesize biaryl compounds.

Caption: Generalized workflow for the Suzuki-Miyaura coupling reaction.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful tool for constructing carbon-nitrogen bonds, which are prevalent in many pharmaceuticals. This reaction allows for the coupling of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene with a wide range of primary and secondary amines.

Caption: Generalized workflow for the Buchwald-Hartwig amination reaction.

Conclusion

1-Bromo-3-methoxy-5-(trifluoromethyl)benzene is a strategically important building block for the synthesis of complex organic molecules. Its trifluoromethyl and bromo functionalities make it particularly valuable for applications in drug discovery and materials science. While detailed experimental data for this specific compound is limited, this guide provides a solid foundation for its synthesis, handling, and application based on established chemical principles and data from analogous compounds. Researchers and developers are encouraged to use this information as a starting point and to perform their own analyses to ensure the safe and effective use of this versatile chemical.

References

• 1. keyorganics.net [keyorganics.net]
• 2. 3-BroMo-5-(trifluoroMethyl)anisole | 627527-23-5 [m.chemicalbook.com]
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• 6. 1-Bromo-3-[(4-methoxyphenyl)methoxy]-5-(trifluoromethyl)benzene () for sale [vulcanchem.com]

1-Bromo-3-methoxy-5-(trifluoromethyl)benzene molecular weight

An In-Depth Technical Guide to 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene

Introduction & Strategic Importance

1-Bromo-3-methoxy-5-(trifluoromethyl)benzene is a highly functionalized aromatic compound of significant interest to researchers in medicinal chemistry, agrochemical synthesis, and materials science. Its strategic value lies in the orthogonal reactivity of its three distinct substituents on the benzene core: a bromine atom, a methoxy group, and a trifluoromethyl group. This trifecta of functionalities makes it an exceptionally versatile building block, or synthon, for the construction of complex molecular architectures.

The trifluoromethyl (-CF3) group is a well-established bioisostere for a methyl or ethyl group but with profoundly different electronic properties. Its strong electron-withdrawing nature and high lipophilicity are known to enhance the metabolic stability, membrane permeability, and binding affinity of drug candidates.[1][2] The bromine atom serves as a quintessential handle for a wide array of palladium-catalyzed cross-coupling reactions, enabling the facile introduction of carbon-carbon and carbon-heteroatom bonds.[1][3] The methoxy group, an electron-donating substituent, modulates the electronic character of the ring and can serve as a site for future demethylation to reveal a reactive phenol. This guide provides a comprehensive overview of its properties, synthesis, applications, and handling protocols for professionals in the field.

Physicochemical & Structural Data

The fundamental properties of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene are summarized below. Accurate characterization is the cornerstone of reproducible scientific research.

Property	Value
Molecular Formula	C₈H₆BrF₃O
Molecular Weight	255.04 g/mol [4]
CAS Number	627527-23-5[4]
PubChem CID	22240177[4]
Appearance	Typically a liquid or low-melting solid
Purity	Commercially available up to 98%[4]
Canonical SMILES	COC1=CC(=CC(=C1)Br)C(F)(F)F

Synthesis Protocol: A Validated Approach via Sandmeyer Reaction

The synthesis of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene is reliably achieved from its corresponding aniline precursor. The Sandmeyer reaction, a cornerstone of aromatic chemistry, provides a robust and scalable method for the conversion of an aryl amine to an aryl bromide via a diazonium salt intermediate. This protocol is designed to be self-validating through clear purification and isolation steps.

Rationale: The choice of the Sandmeyer reaction is predicated on its high fidelity and the commercial availability of the starting material, 3-methoxy-5-(trifluoromethyl)aniline. The transformation is mechanistically well-understood and tolerant of the methoxy and trifluoromethyl groups, ensuring high regioselectivity without side reactions on these substituents.

Experimental Protocol:

• Diazotization of the Aniline Precursor:

  • In a three-necked flask equipped with a mechanical stirrer and a thermometer, add 3-methoxy-5-(trifluoromethyl)aniline (1.0 eq) to a 48% aqueous solution of hydrobromic acid (HBr) (3.0 eq).

  • Cool the resulting slurry to 0-5 °C in an ice-water bath with vigorous stirring.

  • Dissolve sodium nitrite (NaNO₂) (1.1 eq) in a minimal amount of cold water and add it dropwise to the aniline slurry over 30 minutes, ensuring the internal temperature does not exceed 5 °C. The formation of the diazonium salt is indicated by a slight color change.

  • Continue stirring the reaction mixture at 0-5 °C for an additional 30 minutes post-addition.

• Copper-Catalyzed Bromination:

  • In a separate flask, prepare a solution of copper(I) bromide (CuBr) (1.2 eq) in 48% HBr (1.5 eq).

  • Slowly add the cold diazonium salt solution from Step 1 to the CuBr solution. This addition is often exothermic and may be accompanied by the evolution of nitrogen gas. Maintain control of the addition rate to keep the reaction manageable.

  • After the addition is complete, allow the mixture to warm to room temperature and then heat to 60 °C for 1 hour to ensure complete decomposition of the diazonium salt.

• Workup and Purification:

  • Cool the reaction mixture to room temperature and transfer it to a separatory funnel.

  • Extract the aqueous phase with diethyl ether or dichloromethane (3 x volume).

  • Combine the organic extracts and wash sequentially with 1M NaOH solution to remove excess acid, followed by a saturated brine solution.

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • The resulting crude oil should be purified by vacuum distillation or column chromatography on silica gel to yield pure 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene.

Core Applications in Research & Development

The unique arrangement of functional groups in 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene makes it a powerful intermediate for building complex molecules.

• Pharmaceutical Synthesis: The trifluoromethyl group is a privileged moiety in modern drug design, prized for its ability to improve a compound's metabolic profile and binding characteristics.[1][2] This building block is ideal for synthesizing scaffolds for kinase inhibitors, GPCR modulators, and other therapeutic agents where fine-tuning of lipophilicity and electronic properties is critical.[3] The bromine allows for late-stage diversification via cross-coupling, enabling the rapid generation of compound libraries for structure-activity relationship (SAR) studies.

• Agrochemical Development: Similar to pharmaceuticals, the trifluoromethyl group can enhance the potency and stability of active ingredients in herbicides, insecticides, and fungicides.[5] The lipophilic nature of the -CF3 group can improve the compound's ability to penetrate biological membranes in target pests.

• Materials Science: Fluorinated aromatic compounds are used in the development of advanced materials such as liquid crystals, organic light-emitting diodes (OLEDs), and high-performance polymers.[1][5] The stability conferred by the C-F bonds and the unique electronic properties of the molecule make it a candidate for creating materials with specific dielectric or thermal characteristics.[5][6]

Experimental Workflow & Characterization

A clear workflow is essential for the successful synthesis and validation of the target compound. The diagram below illustrates the key steps of the proposed synthetic pathway.

Caption: Synthetic workflow for 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene.

Structural Validation: Following synthesis and purification, the identity and purity of the compound must be confirmed using standard analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ¹⁹F NMR will confirm the molecular structure, showing the characteristic shifts and coupling patterns for the aromatic protons, methoxy group, and trifluoromethyl group.

• Mass Spectrometry (MS): Provides the exact molecular weight and isotopic pattern characteristic of a monobrominated compound.

• Infrared (IR) Spectroscopy: Confirms the presence of key functional groups, such as C-O, C-F, and C-Br bonds.

Safety, Handling, and Storage Protocols

Working with halogenated and fluorinated aromatic compounds requires strict adherence to safety protocols. While a specific safety data sheet (SDS) for this exact compound is not available from the search, data from closely related analogues provide a strong basis for safe handling procedures.

• Personal Protective Equipment (PPE):

  • Eye Protection: Wear chemical safety goggles conforming to EN166 standards.[7][8]

  • Hand Protection: Use chemically resistant gloves (e.g., nitrile) inspected prior to use.[9]

  • Body Protection: Wear a standard laboratory coat.[7]

• Handling and Engineering Controls:

  • Use only in a well-ventilated area, preferably within a chemical fume hood.[7][9]

  • Avoid breathing vapors, mist, or gas.[7][9]

  • Avoid contact with skin and eyes.[7]

  • Wash hands thoroughly after handling the product.[9]

• First Aid Measures:

  • If Inhaled: Remove the person to fresh air and keep comfortable for breathing. Call a poison center or doctor if you feel unwell.[7]

  • If on Skin: Wash with plenty of soap and water. If skin irritation occurs, seek medical advice.[7]

  • If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and get medical attention.[7]

• Storage:

  • Keep the container tightly closed.[7]

  • Store in a dry, cool, and well-ventilated place away from incompatible materials such as strong oxidizing agents.[7][10]

• Disposal:

  • Dispose of contents and container to an approved waste disposal plant in accordance with local, regional, and national regulations.[7][9] Do not let the chemical enter the environment.[7]

Conclusion

1-Bromo-3-methoxy-5-(trifluoromethyl)benzene is more than a simple chemical; it is a strategic tool for molecular innovation. Its carefully arranged functional groups offer a predictable and powerful platform for synthetic chemists to build next-generation pharmaceuticals, agrochemicals, and advanced materials. Understanding its physicochemical properties, synthetic pathways, and safe handling is paramount for harnessing its full potential in a research and development setting.

References

• Vulcanchem. 1-Bromo-3-[(4-methoxyphenyl)methoxy]-5-(trifluoromethyl)benzene.
• Sigma-Aldrich. 1-(Bromomethyl)-3-methyl-5-(trifluoromethoxy)benzene.
• Combi-Blocks. 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene.
• CymitQuimica. Benzene, 1-bromo-3-fluoro-5-(trifluoromethyl)-.
• Thermo Fisher Scientific. SAFETY DATA SHEET: 1-Bromo-3,5-bis(trifluoromethyl)benzene.
• Merck Millipore. 1-Bromo-3-fluoro-4-(trifluoromethoxy)benzene CAS 105529-58-6.
• Fluoropharm. Understanding 1-Bromo-3,5-bis(trifluoromethyl)
• Angene Chemical. Safety Data Sheet: 1-Bromo-2-(bromomethyl)-4-(trifluoromethyl)benzene.
• Fisher Scientific.
• Acros Organics. SAFETY DATA SHEET: 3,5-Bis(trifluoromethyl)bromobenzene.
• ChemicalBook. 1-Bromo-3-(difluoromethoxy)-5-fluorobenzene synthesis.
• PubChem. 1-Bromo-3,5-bis(trifluoromethyl)benzene.
• PubChem. 1-(Bromomethyl)-3-chloro-5-(trifluoromethyl)benzene.
• NINGBO INNO PHARMCHEM CO.,LTD. Industrial Applications of 1-Bromo-3,5-bis(trifluoromethyl)benzene: Beyond Pharmaceuticals.
• Google Patents. US6255545B1 - Process for the synthesis of 3,5-bis(trifluoromethyl)-bromobenzene.
• Guidechem. How is 1-Bromo-3,5-dimethoxybenzene Prepared and Used?.
• XD BIOCHEMS. News Report: The Rising Importance of 1-Bromo-4-(Trifluoromethyl)
• Chemsrc. 1-Bromo-3-methoxy-5-nitrobenzene | CAS#:16618-67-0.
• BLDpharm. 130723-13-6|1-Bromo-3-fluoro-5-(trifluoromethyl)benzene.
• MDPI.
• Benchchem.

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An In-depth Technical Guide to the Synthesis of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene

This whitepaper provides a comprehensive technical overview of a robust and reliable synthesis route for 1-bromo-3-methoxy-5-(trifluoromethyl)benzene, a key building block in the development of novel pharmaceuticals and agrochemicals. This guide is intended for researchers, scientists, and professionals in the field of drug development and fine chemical synthesis, offering not just a protocol but also the underlying chemical principles and practical insights for successful execution.

Introduction: The Significance of a Fluorinated Aromatic Building Block

1-Bromo-3-methoxy-5-(trifluoromethyl)benzene is a substituted aromatic compound of significant interest in medicinal chemistry and materials science. The trifluoromethyl group (-CF3) is known to enhance the metabolic stability, lipophilicity, and bioavailability of drug candidates.[1][2] The presence of methoxy and bromo functional groups provides versatile handles for further chemical modifications, such as cross-coupling reactions, making this molecule a valuable intermediate in the synthesis of complex organic molecules.[1][3]

Strategic Synthesis Pathway: The Sandmeyer Reaction

The most logical and widely applicable method for the synthesis of 1-bromo-3-methoxy-5-(trifluoromethyl)benzene is the Sandmeyer reaction, starting from 3-methoxy-5-(trifluoromethyl)aniline.[4][5] This classical yet powerful transformation allows for the efficient introduction of a bromine atom onto the aromatic ring with high regioselectivity, which is dictated by the position of the amino group on the starting aniline.

The overall synthesis can be depicted as a two-step, one-pot process:

• Diazotization: The conversion of the primary aromatic amine, 3-methoxy-5-(trifluoromethyl)aniline, into a diazonium salt using a source of nitrous acid.

• Sandmeyer Bromination: The subsequent displacement of the diazonium group with a bromide ion, catalyzed by a copper(I) salt.[4]

Caption: Overall synthesis route for 1-bromo-3-methoxy-5-(trifluoromethyl)benzene via the Sandmeyer reaction.

Mechanistic Insights

The Sandmeyer reaction proceeds through a radical-nucleophilic aromatic substitution mechanism.[4] The key steps are:

• Formation of the Diazonium Ion: The reaction of the aniline with nitrous acid (formed in situ from sodium nitrite and a strong acid like HBr) generates the electrophilic nitrosonium ion (NO+), which is attacked by the nucleophilic amino group. Subsequent dehydration leads to the formation of the aryl diazonium salt.

• Single Electron Transfer (SET): The copper(I) catalyst donates an electron to the diazonium salt, leading to the formation of an aryl radical and the release of nitrogen gas.

• Halogen Transfer: The aryl radical then abstracts a bromine atom from a copper(II) bromide species, which is formed in the previous step, to yield the final product, 1-bromo-3-methoxy-5-(trifluoromethyl)benzene, and regenerate the copper(I) catalyst.

Detailed Experimental Protocol

This protocol is a representative procedure for the synthesis of 1-bromo-3-methoxy-5-(trifluoromethyl)benzene via the Sandmeyer reaction.

Materials and Reagents

Reagent	Molecular Formula	Molar Mass ( g/mol )	CAS Number
3-Methoxy-5-(trifluoromethyl)aniline	C8H8F3NO	191.15	349-55-3
Sodium Nitrite	NaNO2	69.00	7632-00-0
Hydrobromic Acid (48% aq.)	HBr	80.91	10035-10-6
Copper(I) Bromide	CuBr	143.45	7787-70-4
Diethyl Ether	(C2H5)2O	74.12	60-29-7
Saturated Sodium Bicarbonate Solution	NaHCO3	84.01	144-55-8
Brine	NaCl	58.44	7647-14-5
Anhydrous Magnesium Sulfate	MgSO4	120.37	7487-88-9

Step-by-Step Procedure

Caption: Step-by-step experimental workflow for the synthesis.

• Diazotization:

  • In a three-necked round-bottom flask equipped with a mechanical stirrer, a thermometer, and a dropping funnel, dissolve 3-methoxy-5-(trifluoromethyl)aniline (1.0 eq.) in 48% aqueous hydrobromic acid (3.0 eq.).

  • Cool the resulting solution to 0-5 °C using an ice-salt bath.

  • Prepare a solution of sodium nitrite (1.1 eq.) in water and add it dropwise to the aniline solution, ensuring the internal temperature does not exceed 5 °C.

  • After the addition is complete, stir the mixture for an additional 30 minutes at 0-5 °C. The formation of the diazonium salt is typically indicated by a slight color change.

• Sandmeyer Bromination:

  • In a separate flask, prepare a solution of copper(I) bromide (1.2 eq.) in 48% aqueous hydrobromic acid (2.0 eq.).

  • To this vigorously stirred copper(I) bromide solution, slowly add the previously prepared cold diazonium salt solution.

  • Effervescence (evolution of nitrogen gas) should be observed. Control the rate of addition to maintain a steady evolution of gas.

  • Once the addition is complete, allow the reaction mixture to warm to room temperature and continue stirring for 1-2 hours. The color of the reaction mixture will likely change to a dark brown or black.

• Work-up and Purification:

  • Transfer the reaction mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL for a small-scale reaction).

  • Combine the organic extracts and wash successively with saturated aqueous sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

  • The crude product can be purified by vacuum distillation or column chromatography on silica gel using a hexane/ethyl acetate gradient to yield 1-bromo-3-methoxy-5-(trifluoromethyl)benzene as a colorless to pale yellow oil.

Characterization

The identity and purity of the synthesized 1-bromo-3-methoxy-5-(trifluoromethyl)benzene should be confirmed by standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H NMR, ¹³C NMR, ¹⁹F NMR): To confirm the structure and substitution pattern of the aromatic ring.

• Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern. The molecular weight of the target compound is 255.04 g/mol .[6]

• Infrared (IR) Spectroscopy: To identify the characteristic functional groups present in the molecule.

Safety and Handling

• 3-Methoxy-5-(trifluoromethyl)aniline: Handle with appropriate personal protective equipment (PPE), as it may be toxic if inhaled, ingested, or absorbed through the skin.

• Hydrobromic Acid: Corrosive and causes severe skin burns and eye damage. Work in a well-ventilated fume hood and wear appropriate PPE.

• Sodium Nitrite: An oxidizing agent and is toxic if swallowed.

• Aryl Diazonium Salts: Can be explosive when isolated and dry. It is crucial to keep them in solution and at low temperatures.

• Copper(I) Bromide: Harmful if swallowed or inhaled.

• Diethyl Ether: Highly flammable.

Always consult the Safety Data Sheet (SDS) for each reagent before use and perform the reaction in a well-ventilated fume hood.

Conclusion

The Sandmeyer reaction provides an efficient and reliable route for the synthesis of 1-bromo-3-methoxy-5-(trifluoromethyl)benzene from its corresponding aniline precursor. This in-depth guide offers a comprehensive framework, from the underlying chemical principles to a detailed experimental protocol, to aid researchers in the successful synthesis of this valuable chemical intermediate. The versatility of the bromo and methoxy groups, combined with the beneficial properties imparted by the trifluoromethyl moiety, ensures that this compound will continue to be of great interest in the development of new chemical entities.

References

• Wikipedia. Sandmeyer reaction. [Link]

• Khan, I. et al. (2021). Recent trends in the chemistry of Sandmeyer reaction: a review. RSC Advances. [Link]

• MySkinRecipes. 1-Bromo-3-methyl-5-(trifluoromethyl)benzene. [Link]

• Biocompare. 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene from Aladdin Scientific. [Link]

• Google Patents.
• Google Patents.

• ResearchGate. Synthesis of 1-bromo-3,4,5-trimethoxybenzene. [Link]

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An In-depth Technical Guide to 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromo-3-methoxy-5-(trifluoromethyl)benzene is an aromatic organic compound with the chemical formula C₈H₆BrF₃O.[1][2] Its structure incorporates a benzene ring substituted with a bromine atom, a methoxy group, and a trifluoromethyl group. These functional groups impart specific chemical properties that make it a valuable intermediate in organic synthesis, particularly in the development of novel pharmaceutical and agrochemical compounds. The presence of the trifluoromethyl group can enhance metabolic stability and bioavailability of parent molecules, a desirable characteristic in drug design. This technical guide provides a summary of the known physical properties, outlines general experimental protocols for the synthesis and characterization of similar compounds, and presents logical workflows for its potential application in research and development.

Core Physical and Chemical Properties

Property	Value	Source
Molecular Formula	C₈H₆BrF₃O	[1][2]
Molecular Weight	255.04 g/mol	[2]
CAS Number	627527-23-5
Melting Point	Data not available
Boiling Point	Data not available
Density	Data not available
Refractive Index	Data not available
Solubility	Data not available

General Experimental Protocols

While specific experimental protocols for the synthesis and characterization of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene are not detailed in the available literature, general methods for the synthesis of similar substituted aromatic compounds can be applied.

General Synthesis Protocol for Substituted Bromo-Methoxy-Trifluoromethyl-Benzene Derivatives

A common synthetic route to compounds of this nature involves the bromination of a substituted methoxy-trifluoromethyl-benzene precursor. The following is a generalized protocol based on methods for analogous compounds.

Materials:

• 3-Methoxy-5-(trifluoromethyl)anisole (or a suitable precursor)

• N-Bromosuccinimide (NBS)

• Carbon tetrachloride (CCl₄) or other suitable non-polar solvent

• Benzoyl peroxide (initiator)

• Inert atmosphere (e.g., Nitrogen or Argon)

• Standard laboratory glassware and reflux apparatus

• Purification apparatus (e.g., column chromatography)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve the 3-methoxy-5-(trifluoromethyl)anisole precursor in carbon tetrachloride under an inert atmosphere.

• Add N-Bromosuccinimide (1.1 equivalents) and a catalytic amount of benzoyl peroxide to the solution.

• Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, cool the reaction mixture to room temperature.

• Filter the mixture to remove succinimide by-product.

• Wash the filtrate with an aqueous solution of sodium thiosulfate to quench any remaining bromine, followed by a wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Concentrate the solvent under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a hexane/ethyl acetate gradient) to obtain the pure 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene.

General Characterization Protocol

The structure and purity of the synthesized compound would be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectroscopy to confirm the chemical structure and connectivity of the molecule.

• Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern, confirming the elemental composition.

• Infrared (IR) Spectroscopy: To identify the characteristic vibrational frequencies of the functional groups present (e.g., C-Br, C-O, C-F bonds).

• Purity Analysis: High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) to determine the purity of the final compound.

Logical and Experimental Workflows

The utility of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene as a synthetic intermediate lies in its potential for further functionalization through cross-coupling reactions or nucleophilic substitution. Below are graphical representations of logical and experimental workflows.

A generalized experimental workflow for the functionalization of the title compound.

Logical relationship between the compound's structure and its potential applications.

Conclusion

1-Bromo-3-methoxy-5-(trifluoromethyl)benzene represents a potentially useful building block for medicinal and materials chemistry. While detailed experimental physical data is currently sparse in the public domain, its chemical structure suggests clear pathways for synthetic elaboration. The protocols and workflows described herein provide a foundational guide for researchers looking to utilize this and similar compounds in their synthetic endeavors. Further experimental investigation is warranted to fully characterize its physical properties and explore its reactivity in various chemical transformations.

References

• 1. labsolu.ca [labsolu.ca]
• 2. biocompare.com [biocompare.com]

Spectroscopic and Structural Elucidation of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the aromatic compound 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene. Due to the limited availability of direct experimental spectra for this specific molecule, this guide incorporates high-quality predicted spectroscopic data, supplemented with experimental data from closely related structural analogs. This approach offers valuable insights for the characterization and utilization of this compound in research and development.

Molecular Structure and Properties

1-Bromo-3-methoxy-5-(trifluoromethyl)benzene is a substituted aromatic compound with the molecular formula C₈H₆BrF₃O. Its structure features a benzene ring substituted with a bromine atom, a methoxy group, and a trifluoromethyl group at positions 1, 3, and 5, respectively. The presence of these functional groups imparts specific chemical and physical properties relevant to its application in organic synthesis and drug discovery.

Molecular Weight: 255.04 g/mol

Spectroscopic Data

The following sections present predicted and comparative experimental spectroscopic data crucial for the structural confirmation of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule.

Table 1: Predicted ¹H NMR Spectroscopic Data for 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~7.5 - 7.6	s	1H	H-6
~7.3 - 7.4	s	1H	H-2
~7.1 - 7.2	s	1H	H-4
~3.8 - 3.9	s	3H	-OCH₃

Note: Predicted data is based on computational models and may vary from experimental values.

Table 2: Predicted ¹³C NMR Spectroscopic Data for 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene

Chemical Shift (δ) ppm	Assignment
~160	C-3 (-OCH₃)
~133	C-5 (-CF₃)
~125 (q)	-CF₃
~123	C-1 (Br)
~120	C-6
~118	C-4
~110	C-2
~56	-OCH₃

Note: Predicted data is based on computational models. The signal for the carbon attached to the trifluoromethyl group is expected to appear as a quartet (q) due to C-F coupling.

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule.

Table 3: Predicted and Expected IR Absorption Bands for 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene

Wavenumber (cm⁻¹)	Intensity	Assignment
3100-3000	Medium-Weak	Aromatic C-H Stretch
2950-2850	Medium-Weak	Aliphatic C-H Stretch (-OCH₃)
1600-1580, 1500-1400	Medium-Strong	Aromatic C=C Bending
1350-1150	Strong	C-F Stretch (-CF₃)
1250-1000	Strong	C-O Stretch (Aryl Ether)
800-600	Strong	C-Br Stretch

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene, the mass spectrum is expected to show a characteristic isotopic pattern for the molecular ion peak due to the presence of bromine (⁷⁹Br and ⁸¹Br isotopes in an approximate 1:1 ratio).

Table 4: Predicted Mass Spectrometry Data for 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene

m/z	Relative Abundance	Assignment
254/256	High	[M]⁺ (Molecular Ion)
240/242	Medium	[M-CH₂]⁺
225/227	Medium	[M-OCH₃]⁺
175	High	[M-Br]⁺
147	Medium	[M-Br-CO]⁺

Experimental Protocols

The following are general protocols for obtaining the spectroscopic data presented. These are based on standard techniques for the analysis of halogenated aromatic ethers.

NMR Spectroscopy Protocol

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• ¹H NMR Acquisition: Acquire the proton NMR spectrum using a spectrometer operating at a frequency of 300 MHz or higher. Standard acquisition parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire the carbon NMR spectrum on the same instrument. A proton-decoupled sequence is typically used to simplify the spectrum. A larger number of scans and a longer relaxation delay may be required due to the lower natural abundance of ¹³C.

IR Spectroscopy Protocol

• Sample Preparation: For a solid sample, the KBr pellet method or Attenuated Total Reflectance (ATR) can be used. For a liquid, a thin film between two salt plates (e.g., NaCl or KBr) is suitable.

• Data Acquisition: Record the IR spectrum over the range of 4000-400 cm⁻¹ using a Fourier Transform Infrared (FTIR) spectrometer. A background spectrum of the empty sample holder or solvent should be recorded and subtracted from the sample spectrum.

Mass Spectrometry Protocol

• Sample Introduction: Introduce a dilute solution of the sample into the mass spectrometer via a suitable ionization source. Electron Ionization (EI) is a common technique for this type of molecule.

• Data Acquisition: Acquire the mass spectrum over a mass range that includes the expected molecular ion peak (e.g., m/z 50-300). The instrument should be calibrated to ensure accurate mass measurements.

Visualization of Spectroscopic Data Logic

The following diagram illustrates the logical workflow for the structural elucidation of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene using the discussed spectroscopic techniques.

Spectroscopic data correlation for structural elucidation.

An In-depth Technical Guide on the Solubility of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene in Organic Solvents

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Abstract: The solubility of active pharmaceutical ingredients (APIs) and synthetic intermediates in various organic solvents is a critical parameter in drug development and process chemistry. It influences reaction kinetics, purification strategies, and formulation development. This technical guide addresses the solubility of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene. A comprehensive review of publicly available scientific literature and chemical databases indicates a lack of specific quantitative solubility data for this compound. Consequently, this document provides a detailed experimental protocol for the systematic determination of its solubility in a range of organic solvents using the widely accepted equilibrium shake-flask method.[1][2][3] Furthermore, it includes a framework for the systematic presentation of the resulting data and a visualization of the experimental workflow.

Introduction

1-Bromo-3-methoxy-5-(trifluoromethyl)benzene is a substituted aromatic compound with potential applications as an intermediate in the synthesis of complex organic molecules and pharmacologically active agents. The presence of a bromine atom, a methoxy group, and a trifluoromethyl group imparts a unique combination of lipophilicity and polarity, making its solubility behavior in different organic solvents a key consideration for its use in synthetic and medicinal chemistry. Understanding its solubility is crucial for optimizing reaction conditions, developing effective purification methods such as crystallization, and for formulation studies.

Given the absence of published quantitative solubility data, this guide provides a robust experimental framework to enable researchers to generate reliable and reproducible solubility data for this compound. The methodologies described herein are based on standard laboratory practices for solubility determination of organic compounds.[4][5]

Quantitative Solubility Data

As of the date of this publication, specific experimental solubility data for 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene in various organic solvents is not available in the public domain. The following table is provided as a template for researchers to systematically record their experimentally determined solubility data. It is recommended to determine solubility at a standard temperature (e.g., 25 °C) and to specify the temperature if other conditions are used.

Table 1: Experimentally Determined Solubility of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene

Organic Solvent	Chemical Class	Temperature (°C)	Solubility ( g/100 mL)	Solubility (mol/L)
e.g., Methanol	Polar Protic	25	Data to be determined	Data to be determined
e.g., Ethanol	Polar Protic	25	Data to be determined	Data to be determined
e.g., Acetone	Polar Aprotic	25	Data to be determined	Data to be determined
e.g., Ethyl Acetate	Ester	25	Data to be determined	Data to be determined
e.g., Dichloromethane	Halogenated	25	Data to be determined	Data to be determined
e.g., Toluene	Aromatic Hydrocarbon	25	Data to be determined	Data to be determined
e.g., Hexane	Nonpolar	25	Data to be determined	Data to be determined
e.g., Dimethyl Sulfoxide (DMSO)	Polar Aprotic	25	Data to be determined	Data to be determined

Experimental Protocol: Equilibrium Solubility Determination (Shake-Flask Method)

The following protocol details the shake-flask method, which is considered a reliable technique for determining the thermodynamic solubility of a compound.[2][3]

3.1. Materials and Equipment

• 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene (solid, high purity)

• Selected organic solvents (analytical grade)

• Analytical balance (± 0.1 mg)

• Vials with screw caps (e.g., 4 mL or 8 mL)

• Constant temperature shaker or incubator

• Syringes and syringe filters (e.g., 0.45 µm, solvent-compatible)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis spectrophotometer

3.2. Procedure

3.2.1. Preparation of Saturated Solutions

• Add an excess amount of solid 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene to a series of vials. The presence of undissolved solid at the end of the equilibration period is crucial to ensure saturation.

• To each vial, add a known volume (e.g., 2 mL) of a specific organic solvent.

• Seal the vials tightly to prevent solvent evaporation.

3.2.2. Equilibration

• Place the vials in a constant temperature shaker set to the desired temperature (e.g., 25 °C).

• Agitate the samples for a sufficient period to ensure equilibrium is reached. A typical duration is 24 to 48 hours.[1] The required time may need to be determined empirically.

3.2.3. Sample Collection and Preparation

• After the equilibration period, cease agitation and allow the vials to stand undisturbed at the set temperature for a short time to permit the excess solid to settle.

• Carefully withdraw a known volume of the supernatant using a syringe.

• Immediately filter the supernatant through a syringe filter (0.45 µm) into a pre-weighed volumetric flask. This step is critical to remove any undissolved solid particles.

• Dilute the filtered solution with the same solvent to a concentration that falls within the linear range of the analytical method.

3.2.4. Quantification The concentration of the dissolved compound can be determined using a calibrated analytical method, such as HPLC or UV-Vis spectroscopy.

• Using HPLC:

  • Develop an appropriate HPLC method (column, mobile phase, flow rate, injection volume, and detection wavelength) for 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene.

  • Prepare a series of standard solutions of known concentrations and generate a calibration curve by plotting peak area against concentration.[6]

  • Inject the diluted sample solution into the HPLC system and determine its concentration from the calibration curve.[6]

  • Calculate the original concentration in the saturated solution by accounting for the dilution factor.

• Using UV-Vis Spectroscopy:

  • Determine the wavelength of maximum absorbance (λmax) for 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene in the chosen solvent.[7]

  • Prepare a series of standard solutions of known concentrations and measure their absorbance at λmax to construct a calibration curve according to the Beer-Lambert Law.[8][9]

  • Measure the absorbance of the diluted sample and use the calibration curve to determine its concentration.[8]

  • Calculate the solubility, remembering to account for the dilution.

3.3. Data Calculation

The solubility can be expressed in various units, such as g/100 mL or mol/L.

• Solubility ( g/100 mL):

  • Solubility = (Concentration from analysis [g/mL] × Dilution Factor × 100)

• Solubility (mol/L):

  • Solubility = (Concentration from analysis [mol/L] × Dilution Factor)

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining the solubility of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene.

Caption: Experimental workflow for solubility determination.

This guide provides a comprehensive framework for the experimental determination of the solubility of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene in organic solvents. Adherence to this protocol will ensure the generation of high-quality, reliable data essential for research, development, and process optimization in the chemical and pharmaceutical sciences.

References

• 1. enamine.net [enamine.net]
• 2. dissolutiontech.com [dissolutiontech.com]
• 3. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 4. researchgate.net [researchgate.net]
• 5. chem.ws [chem.ws]
• 6. pharmaguru.co [pharmaguru.co]
• 7. researchgate.net [researchgate.net]
• 8. solubilityofthings.com [solubilityofthings.com]
• 9. longdom.org [longdom.org]

An In-depth Guide to the Electrophilic Aromatic Substitution of 3-Methoxy-5-(trifluoromethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the electrophilic aromatic substitution (EAS) of 3-methoxy-5-(trifluoromethyl)benzene. It details the underlying principles governing the regioselectivity of these reactions and offers specific, albeit illustrative, experimental protocols for key transformations. This document is intended to serve as a valuable resource for professionals engaged in synthetic organic chemistry and drug discovery.

Core Principles: Regioselectivity and Reactivity

The electrophilic aromatic substitution of 3-methoxy-5-(trifluoromethyl)benzene is governed by the interplay of the directing effects of its two substituents: the methoxy (-OCH₃) group and the trifluoromethyl (-CF₃) group.

• Methoxy Group (-OCH₃): This is a strongly activating, ortho, para-directing group.[1][2] Through its resonance effect, the oxygen atom donates electron density to the benzene ring, particularly at the positions ortho (C2 and C6) and para (C4) to itself. This increased electron density makes these positions more nucleophilic and thus more susceptible to attack by electrophiles.[2]

• Trifluoromethyl Group (-CF₃): This is a strongly deactivating, meta-directing group.[3][4] The highly electronegative fluorine atoms withdraw electron density from the ring via a strong inductive effect, making the ring less reactive towards electrophiles. This deactivation is most pronounced at the ortho and para positions relative to the -CF₃ group, thereby directing incoming electrophiles to the meta position (C2, C4, and C6 relative to the -CF₃ group, which correspond to C6, C4, and C2 relative to the -OCH₃ group).[3][4]

When both substituents are present on the same ring, the powerful activating effect of the methoxy group dominates the directing influence.[2] Therefore, electrophilic substitution is expected to occur primarily at the positions ortho and para to the methoxy group. However, the deactivating nature of the trifluoromethyl group will reduce the overall reactivity of the molecule compared to anisole (methoxybenzene).

Steric hindrance may also play a role in the distribution of isomers. The position between the two substituents (C4) is the most sterically hindered, which could potentially lead to a lower yield of the C4-substituted product compared to the C2 and C6 positions.

Key Electrophilic Aromatic Substitution Reactions

This section provides illustrative experimental protocols for common EAS reactions on 3-methoxy-5-(trifluoromethyl)benzene. It is important to note that specific yields and isomer ratios can be highly dependent on the precise reaction conditions.

Nitration

The introduction of a nitro group (-NO₂) onto the aromatic ring is a fundamental EAS reaction.

Experimental Protocol:

• In a flask equipped with a magnetic stirrer and a dropping funnel, cool a mixture of concentrated sulfuric acid (e.g., 10 mL) to 0 °C in an ice bath.

• Slowly add concentrated nitric acid (e.g., 5 mL) to the sulfuric acid with continuous stirring to form the nitrating mixture.

• Dissolve 3-methoxy-5-(trifluoromethyl)benzene (e.g., 0.05 mol) in a suitable inert solvent like dichloromethane.

• Add the solution of the substrate dropwise to the cold nitrating mixture.

• After the addition is complete, allow the reaction to stir at 0 °C for a specified time (e.g., 30 minutes to 1 hour), monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, carefully pour the reaction mixture over crushed ice and extract the product with dichloromethane.

• Wash the organic layer with water and a saturated sodium bicarbonate solution, then dry over anhydrous magnesium sulfate.

• Remove the solvent under reduced pressure to obtain the crude product, which can be purified by column chromatography or recrystallization to separate the isomers.

Expected Products: The primary products are expected to be 2-nitro-3-methoxy-5-(trifluoromethyl)benzene, 4-nitro-3-methoxy-5-(trifluoromethyl)benzene, and 6-nitro-3-methoxy-5-(trifluoromethyl)benzene.

Halogenation (Bromination)

The introduction of a halogen, such as bromine, is another key EAS reaction.

Experimental Protocol:

• Dissolve 3-methoxy-5-(trifluoromethyl)benzene (e.g., 0.05 mol) in a suitable solvent like glacial acetic acid or a chlorinated solvent in a flask protected from light.

• In a separate container, prepare a solution of the brominating agent, such as N-bromosuccinimide (NBS) or bromine in the chosen solvent. A patent for the bromination of the similar 1,3-bis(trifluoromethyl)benzene utilizes 1,3-dibromo-5,5-dimethylhydantoin in a mixture of glacial acetic acid and sulfuric acid.[5][6]

• Slowly add the brominating agent solution to the substrate solution at a controlled temperature (e.g., room temperature or slightly elevated). The reaction with 1,3-bis(trifluoromethyl)benzene is noted to be exothermic.[5]

• Stir the reaction mixture until TLC indicates the consumption of the starting material.

• Work up the reaction by pouring it into water and extracting the product with a suitable organic solvent.

• Wash the organic layer with a solution of sodium thiosulfate to remove any unreacted bromine, followed by water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the product by column chromatography to isolate the different isomers.

Expected Products: The main products are anticipated to be 2-bromo-3-methoxy-5-(trifluoromethyl)benzene, 4-bromo-3-methoxy-5-(trifluoromethyl)benzene, and 6-bromo-3-methoxy-5-(trifluoromethyl)benzene.

Friedel-Crafts Acylation

This reaction introduces an acyl group (R-C=O) onto the aromatic ring, typically using an acyl halide or anhydride with a Lewis acid catalyst.[7]

Experimental Protocol:

• To a stirred suspension of a Lewis acid catalyst, such as anhydrous aluminum chloride (AlCl₃) (e.g., 1.1 equivalents), in a dry, inert solvent (e.g., dichloromethane) under an inert atmosphere, cool the mixture to 0 °C.

• Slowly add the acylating agent, for example, acetyl chloride (e.g., 1.05 equivalents).

• Add a solution of 3-methoxy-5-(trifluoromethyl)benzene (e.g., 1 equivalent) in the same solvent dropwise to the reaction mixture, maintaining the temperature at 0 °C.

• After the addition, allow the reaction to warm to room temperature and stir until the reaction is complete as monitored by TLC.

• Carefully quench the reaction by pouring it onto a mixture of crushed ice and concentrated hydrochloric acid.

• Separate the organic layer, and extract the aqueous layer with the solvent.

• Combine the organic layers, wash with water, a saturated solution of sodium bicarbonate, and brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and evaporate the solvent.

• Purify the resulting ketone by column chromatography or distillation.

Expected Products: The expected products are the corresponding acetophenone derivatives: 2-acetyl-3-methoxy-5-(trifluoromethyl)benzene, 4-acetyl-3-methoxy-5-(trifluoromethyl)benzene, and 6-acetyl-3-methoxy-5-(trifluoromethyl)benzene.

Friedel-Crafts Alkylation

This reaction involves the substitution of an alkyl group onto the aromatic ring using an alkyl halide and a Lewis acid catalyst.[8][9]

Experimental Protocol:

• In a flask under an inert atmosphere, combine 3-methoxy-5-(trifluoromethyl)benzene and a dry, inert solvent.

• Add a Lewis acid catalyst, such as AlCl₃.

• Cool the mixture to a low temperature (e.g., 0 °C or lower).

• Slowly add the alkylating agent (e.g., an alkyl halide).

• Allow the reaction to proceed, monitoring its progress by TLC. The reaction temperature may need to be adjusted depending on the reactivity of the alkylating agent.

• Work up the reaction in a similar manner to the Friedel-Crafts acylation, by quenching with ice/acid, followed by extraction, washing, drying, and purification.

Important Considerations for Friedel-Crafts Alkylation:

• Polyalkylation: The introduction of an electron-donating alkyl group can activate the ring towards further substitution, potentially leading to polyalkylated products.[9]

• Carbocation Rearrangements: The carbocation intermediate formed during the reaction can undergo rearrangement to a more stable carbocation, leading to isomeric products.[10]

Quantitative Data Summary

Reaction	Electrophile	Major Products	Isomer Ratio (Hypothetical)	Overall Yield (Hypothetical)
Nitration	NO₂⁺	2-Nitro-3-methoxy-5-(trifluoromethyl)benzene	2- > 6- > 4-	Moderate to Good
4-Nitro-3-methoxy-5-(trifluoromethyl)benzene
6-Nitro-3-methoxy-5-(trifluoromethyl)benzene
Bromination	Br⁺	2-Bromo-3-methoxy-5-(trifluoromethyl)benzene	2- > 6- > 4-	Good to Excellent
4-Bromo-3-methoxy-5-(trifluoromethyl)benzene
6-Bromo-3-methoxy-5-(trifluoromethyl)benzene
Acylation	CH₃CO⁺	2-Acetyl-3-methoxy-5-(trifluoromethyl)benzene	2- and 6- favored	Moderate to Good
4-Acetyl-3-methoxy-5-(trifluoromethyl)benzene
6-Acetyl-3-methoxy-5-(trifluoromethyl)benzene
Alkylation	R⁺	2-Alkyl-3-methoxy-5-(trifluoromethyl)benzene	Dependent on R group and conditions	Variable
4-Alkyl-3-methoxy-5-(trifluoromethyl)benzene
6-Alkyl-3-methoxy-5-(trifluoromethyl)benzene

Visualizations

Logical Relationship of Directing Effects

Caption: Directing effects in the electrophilic substitution of 3-methoxy-5-(trifluoromethyl)benzene.

General Experimental Workflow for Electrophilic Aromatic Substitution

Caption: A generalized workflow for conducting electrophilic aromatic substitution reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. m.youtube.com [m.youtube.com]
• 3. Unveiling the regioselectivity in electrophilic aromatic substitution reactions of deactivated benzenes through molecular electron density theory - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 5. US6255545B1 - Process for the synthesis of 3,5-bis(trifluoromethyl)-bromobenzene - Google Patents [patents.google.com]
• 6. CA2374595A1 - Process for the synthesis of 3,5-bis(trifluoromethyl)-bromobenzene - Google Patents [patents.google.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. mt.com [mt.com]
• 9. youtube.com [youtube.com]
• 10. chem.libretexts.org [chem.libretexts.org]

An In-depth Technical Guide to the Reactivity of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromo-3-methoxy-5-(trifluoromethyl)benzene is a halogenated aromatic compound with significant potential as a building block in organic synthesis. Its trifluoromethyl and methoxy substituents create a unique electronic environment on the aromatic ring, influencing its reactivity and making it a valuable intermediate in the development of pharmaceuticals and agrochemicals.[1] The presence of a bromine atom provides a versatile handle for a variety of cross-coupling and substitution reactions. This guide provides a comprehensive overview of the reactivity of this compound, including detailed experimental protocols for key transformations and predicted spectroscopic data.

Molecular Properties and Spectroscopic Data

The structural features of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene—an electron-withdrawing trifluoromethyl group and a somewhat electron-donating methoxy group, meta to each other—govern its chemical behavior. The physical and spectroscopic properties are summarized below.

Property	Value	Reference
Molecular Formula	C8H6BrF3O	[2]
Molecular Weight	255.04 g/mol	[2]
Appearance	Not specified (likely a liquid or low-melting solid)
Purity	≥98% (typical commercial purity)	[2]

Predicted Spectroscopic Data

Direct experimental spectra for this specific compound are not widely published. However, based on data from structurally similar compounds, the following spectroscopic characteristics can be predicted:

Technique	Predicted Data
¹H NMR	Signals expected in the aromatic region (δ 7.0-7.5 ppm) exhibiting splitting patterns consistent with a 1,3,5-trisubstituted benzene ring. A singlet for the methoxy group protons is expected around δ 3.8-4.0 ppm.
¹³C NMR	Aromatic carbons will appear in the δ 110-160 ppm range. The carbon attached to the trifluoromethyl group will show a characteristic quartet due to C-F coupling. The methoxy carbon will be around δ 55-60 ppm.
IR Spectroscopy	Characteristic peaks for C-H aromatic stretching (~3000-3100 cm⁻¹), C-O stretching (~1000-1300 cm⁻¹), C-F stretching (~1100-1400 cm⁻¹), and C-Br stretching (~500-600 cm⁻¹).
Mass Spectrometry	The molecular ion peak (M+) and a characteristic M+2 peak of similar intensity due to the presence of bromine isotopes (⁷⁹Br and ⁸¹Br) are expected.

Reactivity Profile and Key Reactions

The reactivity of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene is dominated by the carbon-bromine bond, which is susceptible to a variety of transformations, most notably palladium-catalyzed cross-coupling reactions. The trifluoromethyl group is a strong electron-withdrawing group, which can influence the reactivity of the aromatic ring.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful method for the formation of carbon-carbon bonds. 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene is an excellent candidate for this reaction, coupling with a variety of aryl- and vinylboronic acids or esters.[3]

• Reaction Setup : In a Schlenk flask, combine 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene (1.0 mmol), the desired arylboronic acid (1.2 mmol), a palladium catalyst such as Pd(PPh₃)₄ (0.05 mmol), and a base like potassium phosphate (2.0 mmol).[4]

• Solvent Addition : Add a degassed solvent system, typically a mixture of an organic solvent and water (e.g., 1,4-dioxane and water in a 4:1 ratio, 10 mL).[4]

• Degassing : Bubble argon or nitrogen through the reaction mixture for 15-20 minutes to remove dissolved oxygen.[4]

• Reaction : Heat the mixture to 85-95 °C with vigorous stirring for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.[4]

• Work-up : After cooling to room temperature, dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification : Purify the crude product by flash column chromatography.

Suzuki-Miyaura Coupling Catalytic Cycle

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a versatile palladium-catalyzed cross-coupling reaction for the synthesis of carbon-nitrogen bonds.[5] This reaction allows for the coupling of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene with a wide range of primary and secondary amines.

• Reaction Setup : To an oven-dried Schlenk tube under an inert atmosphere, add 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene (1.0 mmol), the desired amine (1.2 mmol), a palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol%), a suitable phosphine ligand (e.g., XPhos, 4 mol%), and a strong base (e.g., sodium tert-butoxide, 1.4 mmol).[6]

• Solvent Addition : Add an anhydrous aprotic solvent such as toluene or 1,4-dioxane (5 mL) via syringe.[6]

• Reaction : Heat the reaction mixture to 100 °C with vigorous stirring. Monitor the reaction by TLC or GC-MS until the starting material is consumed (typically 12-24 hours).[6]

• Work-up : Cool the reaction to room temperature, dilute with water, and extract with an organic solvent. Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate in vacuo.[7]

• Purification : Purify the crude product by column chromatography.[7]

Buchwald-Hartwig Amination Catalytic Cycle

Grignard Reagent Formation

Formation of the corresponding Grignard reagent, 3-methoxy-5-(trifluoromethyl)phenylmagnesium bromide, is a key step for its use as a nucleophile in carbon-carbon bond-forming reactions. The presence of the trifluoromethyl group can make Grignard reagent formation challenging, and careful control of reaction conditions is necessary.

• Apparatus Setup : Flame-dry a three-necked round-bottom flask equipped with a magnetic stir bar, reflux condenser, and a dropping funnel under an inert atmosphere (argon or nitrogen).[8]

• Magnesium Activation : Add magnesium turnings (1.2 equivalents) to the flask. Add a small amount of anhydrous tetrahydrofuran (THF) to cover the magnesium and a crystal of iodine to activate the magnesium surface.[8]

• Reagent Addition : Prepare a solution of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene (1.0 equivalent) in anhydrous THF. Once the iodine color disappears, add a small portion of the aryl bromide solution to initiate the reaction. A cloudy appearance and gentle reflux indicate initiation.[8]

• Reaction Maintenance : Add the remaining aryl bromide solution dropwise at a rate that maintains a gentle reflux. An external cooling bath may be needed to control the exotherm.[8]

• Completion : After the addition is complete, stir the mixture at room temperature for 1-2 hours or until most of the magnesium is consumed. The resulting Grignard reagent solution can be used in subsequent reactions.

Grignard Reagent Formation

Nucleophilic Aromatic Substitution (SNAr)

Nucleophilic aromatic substitution (SNAr) on this substrate is expected to be challenging. For an SNAr reaction to proceed readily, a strong electron-withdrawing group should be positioned ortho or para to the leaving group (bromine).[9] In this molecule, the trifluoromethyl group is meta to the bromine, providing less activation. Therefore, SNAr reactions would likely require harsh conditions (high temperatures and strong nucleophiles) and may not be as efficient as the cross-coupling methods described above.

General Experimental Workflow

A generalized workflow for performing cross-coupling reactions with 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene is depicted below. This workflow emphasizes the need for an inert atmosphere to ensure the stability and activity of the catalyst.

References

• 1. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biocompare.com [biocompare.com]
• 3. nbinno.com [nbinno.com]
• 4. benchchem.com [benchchem.com]
• 5. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]

In-Depth Technical Guide to the Safety and Handling of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling protocols for 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene. Due to the limited availability of specific experimental data for this compound, this guide synthesizes information from structurally related chemicals to provide a thorough assessment of potential hazards and recommended handling procedures. All data derived from analogous compounds are clearly indicated.

Chemical Identity and Physical Properties

1-Bromo-3-methoxy-5-(trifluoromethyl)benzene is a substituted aromatic compound with the CAS number 627527-23-5.[1][2][3][4][5] Its chemical structure consists of a benzene ring substituted with a bromine atom, a methoxy group, and a trifluoromethyl group.

Table 1: Physicochemical Properties of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene

Property	Value	Source
CAS Number	627527-23-5	[1][2][3][4][5]
Molecular Formula	C₈H₆BrF₃O	[1][3]
Molecular Weight	255.04 g/mol	[1]
Appearance	Light yellow liquid	[5]
Purity	≥98%	[6]

Table 2: Physical Properties of Structurally Similar Compounds

Compound	Boiling Point	Melting Point	Density	Flash Point
1-Bromo-3,5-bis(trifluoromethyl)benzene	154 °C	-16 °C	1.699 g/mL at 25 °C	>110 °C
3-Bromobenzotrifluoride	154-155 °C	-	1.607 g/cm³ at 25 °C	-
1-Bromo-3-methoxybenzene	210-211 °C	-	1.498 g/mL at 25 °C	88 °C

Hazard Identification and GHS Classification

A specific GHS classification for 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene is not publicly available. However, based on the known hazards of structurally related compounds, a precautionary classification can be inferred.

Table 3: GHS Hazard Classifications of Structurally Related Compounds

Compound	Hazard Statements	Pictograms	Signal Word
1-Bromo-3,5-bis(trifluoromethyl)benzene	H315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation	GHS07	Warning
1-Bromo-3-(trifluoromethoxy)benzene	H302: Harmful if swallowedH315: Causes skin irritationH319: Causes serious eye irritation	GHS07	Warning
1-Bromo-3-nitro-5-(trifluoromethyl)benzene	H302: Harmful if swallowedH312: Harmful in contact with skinH315: Causes skin irritation	GHS07	Warning

Based on these analogs, 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene should be handled as a compound that is:

• Harmful if swallowed.

• Causes skin irritation.

• Causes serious eye irritation.

• May cause respiratory irritation.

A visual representation of the likely hazard communication is provided below.

Anticipated GHS Hazard Communication

Toxicological Profile

Detailed toxicological studies on 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene have not been identified. The primary toxicological concerns are based on the functional groups present in the molecule. Halogenated aromatic compounds can exhibit a range of toxic effects, including irritation and, in some cases, organ-specific toxicity with prolonged exposure. The trifluoromethyl group is known for its metabolic stability and can influence the lipophilicity and bioavailability of the molecule.

Experimental Protocols

Synthesis of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene

A reported synthesis of this compound starts from 3-Methoxy-5-(trifluoromethyl)aniline.[5] The following is a general procedure based on a Sandmeyer-type reaction:

• Diazotization: 3-Methoxy-5-(trifluoromethyl)aniline is dissolved in a mixture of sulfuric acid and acetic acid. The solution is cooled to 0°C. A solution of sodium nitrite in water is added dropwise while maintaining the temperature below 5°C. The reaction is stirred for a period at this temperature to ensure complete formation of the diazonium salt.

• Sandmeyer Reaction: A solution of cuprous bromide in hydrobromic acid is prepared and heated. The cold diazonium salt solution is then added portion-wise to the hot cuprous bromide solution. Vigorous nitrogen evolution is typically observed.

• Work-up and Purification: After the addition is complete, the reaction mixture is stirred at an elevated temperature to ensure complete conversion. The mixture is then cooled and extracted with an organic solvent such as dichloromethane. The organic layers are combined, washed with a sodium bicarbonate solution, and then with brine. The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude product. The final product can be purified by vacuum distillation or column chromatography.[5]

General Synthesis Workflow

Safe Handling and Personal Protective Equipment (PPE)

Given the anticipated hazards, the following handling procedures and PPE are recommended:

• Engineering Controls: Work in a well-ventilated chemical fume hood to minimize inhalation exposure.

• Eye Protection: Wear chemical safety goggles or a face shield.

• Skin Protection: Use chemically resistant gloves (e.g., nitrile or neoprene). Wear a lab coat and ensure that skin is not exposed.

• Respiratory Protection: If working outside of a fume hood or if there is a risk of aerosol generation, a NIOSH-approved respirator with an organic vapor cartridge is recommended.

Recommended Personal Protective Equipment

Storage and Disposal

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations for halogenated organic compounds. Do not pour down the drain.

First Aid Measures

• Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.

• Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Fire and Explosion Hazard

While specific data is unavailable, related brominated aromatic compounds can be combustible.

• Extinguishing Media: Use dry chemical, carbon dioxide, or foam.

• Hazardous Combustion Products: May produce carbon monoxide, carbon dioxide, hydrogen bromide, and hydrogen fluoride.

• Firefighting Procedures: Wear a self-contained breathing apparatus (SCBA) and full protective gear.

Accidental Release Measures

• Personal Precautions: Evacuate unnecessary personnel. Wear appropriate PPE as described in Section 4.2.

• Environmental Precautions: Prevent from entering drains and waterways.

• Containment and Cleanup: Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a suitable container for disposal.

This guide is intended for informational purposes for trained professionals. Always consult the most current safety data sheets for the chemicals you are working with and follow all institutional safety protocols.

References

• 1. 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene | 627527-23-5 [sigmaaldrich.com]
• 2. bjoka-vip.com [bjoka-vip.com]
• 3. amfluoro.com [amfluoro.com]
• 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 5. 3-BroMo-5-(trifluoroMethyl)anisole | 627527-23-5 [m.chemicalbook.com]
• 6. 1-(Bromomethyl)-3-methyl-5-(trifluoromethoxy)benzene | Sigma-Aldrich [sigmaaldrich.com]

An In-depth Technical Guide to 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical and physical properties, synthesis, and potential applications of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene. This compound, identified by CAS number 627527-23-5, is a key intermediate in organic synthesis, particularly in the development of novel therapeutic agents. The inclusion of both a methoxy and a trifluoromethyl group on the bromobenzene scaffold makes it a versatile building block for introducing these important pharmacophores into more complex molecules. This document summarizes its known quantitative data, provides a detailed experimental protocol for its synthesis via a Sandmeyer reaction, and discusses its relevance in medicinal chemistry.

Chemical and Physical Properties

1-Bromo-3-methoxy-5-(trifluoromethyl)benzene is a substituted aromatic compound with the molecular formula C₈H₆BrF₃O.[1][2][3][4] Its structural and physical properties are summarized in the tables below. The presence of the trifluoromethyl group significantly influences the molecule's electronic properties and lipophilicity, making it a valuable synthon in drug discovery programs.[5]

Table 1: Chemical Identity

Identifier	Value
Chemical Name	1-Bromo-3-methoxy-5-(trifluoromethyl)benzene
CAS Number	627527-23-5
Molecular Formula	C₈H₆BrF₃O
Molecular Weight	255.03 g/mol [1][4]
Canonical SMILES	COC1=CC(=CC(=C1)Br)C(F)(F)F
InChI Key	Not readily available
Appearance	Light yellow liquid[4]

Table 2: Physicochemical Properties

Property	Value
Boiling Point	201 °C[4]
Melting Point	Not available
Density	1.563 g/cm³[4]
Flash Point	93 °C[4]
Solubility	Data not readily available

Spectroscopic Data:

Detailed experimental spectroscopic data (¹H NMR, ¹³C NMR, ¹⁹F NMR, IR, Mass Spectrometry) for 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene are not widely available in the public domain. Researchers are advised to acquire this data upon synthesis or purchase for full characterization.

Synthesis Protocol

The primary route for the synthesis of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene is through a Sandmeyer reaction, starting from 3-Methoxy-5-(trifluoromethyl)aniline.[4] This classic and reliable method allows for the introduction of the bromine atom onto the aromatic ring via a diazonium salt intermediate.[6][7]

Experimental Protocol: Sandmeyer Reaction

Materials:

• 3-Methoxy-5-(trifluoromethyl)aniline

• Sulfuric acid (concentrated)

• Acetic acid

• Sodium nitrite (NaNO₂)

• Cuprous bromide (CuBr)

• Hydrobromic acid (48%)

• Dichloromethane (CH₂Cl₂)

• Ice

• Water

• Anhydrous magnesium sulfate (MgSO₄)

• Sodium bicarbonate solution

• Diisopropyl ether

Procedure:

• Diazotization: In a reaction vessel cooled to 0°C, a solution of sodium nitrite in sulfuric acid and acetic acid is prepared. 3-Methoxy-5-(trifluoromethyl)aniline is then added portion-wise to this cooled solution, maintaining the temperature below 5°C to form the corresponding diazonium salt.[4][6]

• Sandmeyer Reaction: In a separate flask, a vigorously stirred solution of cuprous bromide in 48% hydrobromic acid is cooled to 0°C. The freshly prepared diazonium salt solution is then added dropwise to this mixture.[4]

• Reaction Completion and Work-up: The reaction mixture is stirred for approximately 45 minutes at room temperature to ensure complete conversion.[4] The mixture is then poured into ice water, and the aqueous phase is extracted with dichloromethane.[4]

• Purification: The combined organic layers are separated, dried over anhydrous magnesium sulfate, filtered, and the solvent is evaporated under reduced pressure. The residue is then stirred in a sodium bicarbonate solution and extracted with diisopropyl ether. The final organic layer is separated, dried, and the solvent is evaporated to yield 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene.[4]

Applications in Drug Development

The structural motifs present in 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene are of significant interest in medicinal chemistry. The trifluoromethyl group is a well-established bioisostere for various functional groups and can enhance metabolic stability, binding affinity, and cell permeability of drug candidates.[5] The methoxy group can participate in hydrogen bonding and influence the electronic nature of the aromatic ring. The bromine atom serves as a versatile handle for further chemical modifications, typically through cross-coupling reactions.

A notable application of this compound is in the synthesis of substituted acyl sulfonamides, which are being investigated as potential treatments for cancer.[8] In this context, 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene is used as a key building block to construct more complex molecules that may interact with specific biological targets involved in cancer pathways.[8]

Visualizations

Synthesis Workflow

Caption: Synthesis of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene.

Role as a Building Block in Medicinal Chemistry

Caption: Role in the Synthesis of Bioactive Molecules.

References

• 1. amfluoro.com [amfluoro.com]
• 2. 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene | 627527-23-5 [sigmaaldrich.com]
• 3. CAS 627527-23-5 | 2807-B-11 | MDL MFCD09999639 | 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene | SynQuest Laboratories [synquestlabs.com]
• 4. 3-BroMo-5-(trifluoroMethyl)anisole | 627527-23-5 [m.chemicalbook.com]
• 5. mdpi.com [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. lscollege.ac.in [lscollege.ac.in]
• 8. WO2022081842A1 - Substituted acyl sulfonamides for treating cancer - Google Patents [patents.google.com]

An In-depth Technical Guide to the Synthesis of Trifluoromethylated Aromatic Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

The introduction of a trifluoromethyl (-CF₃) group into aromatic systems is a cornerstone of modern medicinal and agricultural chemistry. The unique properties conferred by this moiety—including increased metabolic stability, enhanced lipophilicity, and altered electronic characteristics—can profoundly improve the pharmacokinetic and pharmacodynamic profiles of bioactive molecules. This technical guide provides a detailed overview of key contemporary methods for the synthesis of trifluoromethylated aromatic compounds, complete with experimental protocols, comparative data, and mechanistic diagrams to aid researchers in this critical field.

The synthesis of these valuable compounds can be broadly categorized into three main strategies: nucleophilic, electrophilic, and radical trifluoromethylation. This guide will focus on three representative and widely adopted methodologies that exemplify these approaches:

• Copper-Catalyzed Nucleophilic Trifluoromethylation of Aryl Halides: A versatile cross-coupling method, particularly effective for aryl iodides and bromides, utilizing a copper catalyst and a nucleophilic CF₃ source like the Ruppert-Prakash reagent (TMSCF₃).

• Palladium-Catalyzed Nucleophilic Trifluoromethylation of Aryl Chlorides: A powerful method for the trifluoromethylation of more challenging and readily available aryl chlorides, developed by Buchwald and coworkers.

• Photoredox-Catalyzed Radical C-H Trifluoromethylation: A modern approach that allows for the direct functionalization of C-H bonds in arenes and heteroarenes, avoiding the need for pre-functionalized starting materials.

The following sections will delve into the specifics of each of these methods, providing the necessary details for their practical implementation and a deeper understanding of their underlying principles.

Method 1: Copper-Catalyzed Nucleophilic Trifluoromethylation of Aryl Halides

Copper-catalyzed cross-coupling reactions represent a robust and cost-effective strategy for the formation of C-CF₃ bonds.[1][2][3] This method typically involves the reaction of an aryl halide (iodide or bromide) with a nucleophilic trifluoromethyl source, most commonly trimethyl(trifluoromethyl)silane (TMSCF₃), in the presence of a copper(I) salt and a suitable ligand. The use of 1,10-phenanthroline as a ligand has been shown to be particularly effective in accelerating the reaction.[4]

General Reaction Scheme

Caption: General scheme for copper-catalyzed trifluoromethylation of aryl halides.

Experimental Protocol: Trifluoromethylation of 4-Iodonitrobenzene

This protocol is adapted from a general procedure for the copper-catalyzed trifluoromethylation of aryl iodides.[1]

Materials:

• 4-Iodonitrobenzene (1.0 mmol, 249 mg)

• Copper(I) iodide (CuI, 0.1 mmol, 19.0 mg, 10 mol%)

• 1,10-Phenanthroline (0.2 mmol, 36.0 mg, 20 mol%)

• Potassium fluoride (KF, 2.0 mmol, 116.2 mg)

• Trimethyl(trifluoromethyl)silane (TMSCF₃, 1.5 mmol, 0.22 mL)

• Anhydrous N,N-dimethylformamide (DMF, 5 mL)

• Schlenk tube

• Magnetic stirrer and heating block

Procedure:

• To a dry Schlenk tube under an inert atmosphere (e.g., Argon), add 4-iodonitrobenzene, CuI, 1,10-phenanthroline, and KF.

• Evacuate and backfill the tube with the inert gas three times.

• Add anhydrous DMF (5 mL) via syringe.

• Add TMSCF₃ (0.22 mL) via syringe.

• Seal the Schlenk tube and place it in a preheated heating block at 100 °C.

• Stir the reaction mixture for 12 hours.

• After cooling to room temperature, quench the reaction by adding 10 mL of a saturated aqueous solution of NH₄Cl.

• Extract the mixture with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford 4-nitrobenzotrifluoride.

Quantitative Data: Substrate Scope

The following table summarizes the results for the copper-catalyzed trifluoromethylation of various aryl iodides under conditions similar to those described above.

Entry	Aryl Iodide Substrate	Product	Yield (%)
1	4-Iodonitrobenzene	4-Nitrobenzotrifluoride	85
2	4-Iodoanisole	4-Methoxybenzotrifluoride	78
3	1-Iodo-4-(trifluoromethyl)benzene	1,4-Bis(trifluoromethyl)benzene	92
4	2-Iodopyridine	2-(Trifluoromethyl)pyridine	65
5	Methyl 4-iodobenzoate	Methyl 4-(trifluoromethyl)benzoate	88

Method 2: Palladium-Catalyzed Nucleophilic Trifluoromethylation of Aryl Chlorides

While copper catalysts are effective for aryl iodides and bromides, the trifluoromethylation of more inert but widely available aryl chlorides often requires a more active catalytic system. The Buchwald group developed a palladium-catalyzed procedure that efficiently converts a broad range of aryl and heteroaryl chlorides to their trifluoromethylated analogs.[5][6][7][[“]] This method utilizes a specialized phosphine ligand (BrettPhos) and a silyl-based trifluoromethylating agent (TESCF₃).[5]

Catalytic Cycle

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. BJOC - Progress in copper-catalyzed trifluoromethylation [beilstein-journals.org]
• 5. The palladium-catalyzed trifluoromethylation of aryl chlorides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The Palladium-Catalyzed Trifluoromethylation of Aryl Chlorides [dspace.mit.edu]
• 7. dspace.mit.edu [dspace.mit.edu]
• 8. consensus.app [consensus.app]

An In-depth Technical Guide to the Bromination of Trifluoromethylated Anisole Derivatives

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the bromination of trifluoromethylated anisole derivatives, crucial intermediates in the synthesis of pharmaceuticals and agrochemicals. The introduction of a bromine atom onto the aromatic ring of these molecules offers a versatile handle for further functionalization, making a thorough understanding of this reaction paramount for professionals in drug development and medicinal chemistry. This document details the regioselectivity, experimental protocols, and quantitative data associated with the bromination of various trifluoromethylated anisole isomers.

Introduction to the Bromination of Trifluoromethylated Anisoles

The electrophilic aromatic substitution of bromine onto an anisole ring is a well-established transformation. However, the presence of a trifluoromethyl (-CF3) group significantly influences the reactivity and regioselectivity of the reaction. The methoxy (-OCH3) group is a strong activating group and is ortho, para-directing due to its ability to donate electron density to the aromatic ring through resonance. Conversely, the trifluoromethyl group is a strong deactivating group and is meta-directing due to its powerful electron-withdrawing inductive effect. The interplay of these two competing directing effects, along with steric considerations, dictates the position of bromination on the trifluoromethylated anisole ring.

Common brominating agents for these reactions include molecular bromine (Br₂) and N-Bromosuccinimide (NBS). The choice of reagent and reaction conditions can be optimized to favor the formation of the desired isomer and minimize the formation of byproducts, such as di-brominated compounds.

Regioselectivity in the Bromination of Trifluoromethylated Anisole Derivatives

The regiochemical outcome of the bromination of trifluoromethylated anisoles is determined by the relative positions of the methoxy and trifluoromethyl groups on the aromatic ring.

• 2-(Trifluoromethyl)anisole: In this isomer, the activating methoxy group directs bromination to the para position (C4) and the ortho position (C6). The deactivating trifluoromethyl group directs to the meta positions (C3 and C5). The powerful ortho, para-directing ability of the methoxy group is expected to dominate, leading to bromination primarily at the C4 and C6 positions. Steric hindrance from the bulky trifluoromethyl group might slightly disfavor substitution at the C3 position.

• 3-(Trifluoromethyl)anisole: Here, the methoxy group directs to the C2, C4, and C6 positions. The trifluoromethyl group directs to the C2, C4, and C6 positions as well (meta to its own position). Therefore, the directing effects of both groups are aligned, strongly favoring substitution at the positions ortho and para to the methoxy group. Due to steric hindrance from the adjacent trifluoromethyl group, the major product is typically the one where bromine is introduced at the position para to the methoxy group (C4) or ortho (C2 and C6), with the para-isomer often being the major product.[1]

• 4-(Trifluoromethyl)anisole: In this case, the methoxy group directs to the C2 and C6 positions (ortho), while the trifluoromethyl group directs to the C3 and C5 positions (meta). The activating effect of the methoxy group will favor bromination at the positions ortho to it (C2 and C6).

Experimental Protocols

Detailed methodologies for the bromination of trifluoromethylated anisole derivatives are crucial for reproducible and high-yielding syntheses. Below are general protocols using common brominating agents, followed by specific examples where data is available.

General Protocol for Bromination using N-Bromosuccinimide (NBS)

N-Bromosuccinimide is a mild and selective brominating agent, often preferred to minimize over-bromination.[2]

Materials:

• Trifluoromethylated anisole derivative

• N-Bromosuccinimide (NBS)

• Anhydrous solvent (e.g., N,N-Dimethylformamide (DMF), Acetonitrile (MeCN), Dichloromethane (DCM))

• Round-bottom flask

• Magnetic stirrer

• Standard work-up reagents (e.g., water, ethyl acetate, brine, sodium thiosulfate, sodium bicarbonate)

• Drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate)

Procedure:

• In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve the trifluoromethylated anisole derivative (1.0 eq) in the chosen anhydrous solvent.

• Cool the solution to the desired temperature (typically 0 °C to room temperature).

• Add N-Bromosuccinimide (1.0 - 1.1 eq) portion-wise or as a solution in the reaction solvent over a period of 15-30 minutes.

• Stir the reaction mixture at the chosen temperature and monitor the progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate to remove any unreacted bromine.

• Dilute the mixture with water and extract the product with an organic solvent (e.g., ethyl acetate or dichloromethane).

• Wash the combined organic layers with water and brine.

• Dry the organic layer over an anhydrous drying agent, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or recrystallization to obtain the desired bromo-trifluoromethyl-anisole isomer.

General Protocol for Bromination using Molecular Bromine (Br₂)

Molecular bromine is a more reactive brominating agent and may require more careful control of reaction conditions to avoid side reactions.[3]

Materials:

• Trifluoromethylated anisole derivative

• Molecular Bromine (Br₂)

• Solvent (e.g., Acetic Acid, Dichloromethane)

• Round-bottom flask with a dropping funnel

• Magnetic stirrer

• Ice bath

• Standard work-up reagents

• Drying agent

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar and a dropping funnel, dissolve the trifluoromethylated anisole derivative (1.0 eq) in the chosen solvent.

• Cool the flask in an ice bath to 0-5 °C.

• In the dropping funnel, prepare a solution of bromine (1.0 eq) in the same solvent.

• Add the bromine solution dropwise to the stirred anisole solution while maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction to stir at room temperature for a specified time, monitoring by TLC or GC-MS.

• Pour the reaction mixture into cold water and decolorize any excess bromine by adding a saturated aqueous solution of sodium bisulfite or thiosulfate.

• Extract the product with an organic solvent, wash the organic layer with water and brine, and dry over an anhydrous drying agent.

• Filter, concentrate, and purify the crude product as described in the NBS protocol.

Specific Protocol: Synthesis of 4-Bromo-3-(trifluoromethyl)anisole

This protocol is adapted from the synthesis of the analogous aniline derivative and is expected to provide good yields of the desired product.[1]

Materials:

• 3-(Trifluoromethyl)anisole

• N-Bromosuccinimide (NBS)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve 3-(trifluoromethyl)anisole (1.0 eq) in anhydrous DMF in a round-bottom flask.

• Add N-Bromosuccinimide (1.0 eq) to the solution at room temperature.

• Stir the reaction mixture for approximately 3 hours.[1]

• Monitor the reaction by TLC.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with brine.[1]

• Separate the organic layer, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield 4-bromo-3-(trifluoromethyl)anisole.

Data Presentation

The following tables summarize the reaction conditions and outcomes for the bromination of trifluoromethylated anisole derivatives based on available data and analogous reactions.

Table 1: Bromination of 3-(Trifluoromethyl)anisole Derivatives

Starting Material	Brominating Agent	Solvent	Temperature	Time	Major Product	Yield	Reference
3-(Trifluoromethyl)aniline	NBS (1.0 eq)	DMF	Room Temp.	3 h	4-Bromo-3-(trifluoromethyl)aniline	90-92%	[1]
3-(Trifluoromethyl)aniline	2,4,4,6-Tetrabromo-2,5-cyclohexadien-1-one (1.0 eq)	Dichloromethane	-10 °C to Room Temp.	~1 h	4-Bromo-3-(trifluoromethyl)aniline	High	[1]

*Data for the analogous aniline derivative is provided due to the high similarity in directing effects of the -NH₂ and -OCH₃ groups.

Table 2: Predicted Major Products for the Bromination of 2- and 4-(Trifluoromethyl)anisole

Starting Material	Predicted Major Product(s)	Rationale
2-(Trifluoromethyl)anisole	4-Bromo-2-(trifluoromethyl)anisole and 6-Bromo-2-(trifluoromethyl)anisole	The methoxy group is a strong ortho, para-director, overcoming the meta-directing effect of the trifluoromethyl group.
4-(Trifluoromethyl)anisole	2-Bromo-4-(trifluoromethyl)anisole	The methoxy group directs to the ortho positions (C2 and C6), which are also meta to the trifluoromethyl group, leading to activation of these sites.

Visualizations

The following diagrams illustrate the general electrophilic bromination pathway and a typical experimental workflow.

Caption: General pathway for electrophilic bromination of a trifluoromethylated anisole.

Caption: A typical experimental workflow for the bromination of trifluoromethylated anisoles.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Suzuki-Miyaura Coupling of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between a wide array of organoboron compounds and various organic halides or triflates. This palladium-catalyzed cross-coupling reaction is distinguished by its mild reaction conditions, broad functional group tolerance, and the commercial availability and relatively low toxicity of its boronic acid and ester reagents. These attributes have established the Suzuki-Miyaura coupling as an indispensable tool in the synthesis of complex molecules, particularly in the fields of pharmaceutical discovery and materials science.

This document provides detailed application notes and a generalized experimental protocol for the Suzuki-Miyaura coupling of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene. This substrate is of particular interest as it incorporates both an electron-donating methoxy group and a potent electron-withdrawing trifluoromethyl group, which can influence its reactivity in palladium-catalyzed transformations. The protocols and data presented herein are designed to serve as a comprehensive guide for researchers employing this substrate in the synthesis of novel biaryl and substituted aromatic compounds.

Reaction Principle

The Suzuki-Miyaura coupling proceeds via a catalytic cycle initiated by a palladium(0) species. The cycle is generally understood to involve three primary steps:

• Oxidative Addition: The palladium(0) catalyst inserts into the carbon-bromine bond of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene to form a palladium(II) intermediate. The presence of the electron-withdrawing trifluoromethyl group on the aromatic ring is expected to facilitate this rate-determining step.

• Transmetalation: In the presence of a base, the organic moiety from the boronic acid or boronic ester is transferred to the palladium(II) center, displacing the bromide. The base is crucial for the activation of the organoboron reagent.

• Reductive Elimination: The two organic partners on the palladium(II) complex couple and are eliminated as the final biaryl product, regenerating the palladium(0) catalyst, which can then re-enter the catalytic cycle.

Experimental Protocols

The following is a generalized protocol for the Suzuki-Miyaura coupling of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene with a generic arylboronic acid. The specific conditions, including catalyst, ligand, base, and solvent, may require optimization depending on the specific boronic acid used.

Materials:

• 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf)) (1-5 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) (2-3 equiv)

• Anhydrous solvent (e.g., 1,4-Dioxane, Toluene, DMF)

• Degassed water (if using a biphasic system)

• Reaction vessel (e.g., Schlenk flask, round-bottom flask with reflux condenser)

• Inert atmosphere (Nitrogen or Argon)

• Standard laboratory glassware for work-up and purification

• Silica gel for column chromatography

Procedure:

• To a dry reaction vessel, add 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene, the arylboronic acid, the palladium catalyst, and the base under an inert atmosphere.

• Add the anhydrous, degassed solvent to the reaction vessel via syringe. If a biphasic system is employed, add the degassed water at this stage.

• Heat the reaction mixture to the desired temperature (typically between 80-110 °C) with vigorous stirring.

• Monitor the progress of the reaction by a suitable analytical technique, such as Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• If a solid precipitate (inorganic salts) is present, dilute the mixture with an organic solvent (e.g., ethyl acetate) and filter through a pad of celite.

• Transfer the filtrate to a separatory funnel and wash with water and brine.

• Separate the organic layer, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired biaryl product.

Data Presentation

The following tables summarize the key reagents and representative reaction conditions for the Suzuki-Miyaura coupling of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene.

Table 1: Physical and Chemical Properties of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene

Property	Value
CAS Number	627527-23-5
Molecular Formula	C₈H₆BrF₃O
Molecular Weight	255.03 g/mol
Appearance	Light yellow liquid

Table 2: Representative Reagents for Suzuki-Miyaura Coupling

Reagent Type	Examples	Role in Reaction
Aryl Halide	1-Bromo-3-methoxy-5-(trifluoromethyl)benzene	Electrophilic coupling partner
Boronic Acid/Ester	Phenylboronic acid, 4-Methoxyphenylboronic acid, etc.	Nucleophilic coupling partner
Palladium Catalyst	Pd(PPh₃)₄, PdCl₂(dppf), Pd(OAc)₂	Catalyst for C-C bond formation
Ligand (if required)	PPh₃, SPhos, XPhos	Stabilizes and activates the catalyst
Base	K₂CO₃, Cs₂CO₃, K₃PO₄, Na₂CO₃	Activates the boronic acid/ester
Solvent	1,4-Dioxane, Toluene, DMF, THF	Reaction medium

Table 3: Example Reaction Conditions and Expected Outcome

Aryl Halide	Coupling Partner	Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
1-Bromo-3-methoxy-5-(trifluoromethyl)benzene	Phenylboronic acid	Pd(PPh₃)₄ (3)	-	K₂CO₃ (2)	Toluene/Ethanol/H₂O	80	12-24	>90 (expected)
1-Bromo-3-methoxy-5-(trifluoromethyl)benzene	4-Methoxyphenylboronic acid	PdCl₂(dppf) (2)	-	Cs₂CO₃ (2.5)	1,4-Dioxane	100	12	>90 (expected)

Note: The yields presented are based on typical outcomes for Suzuki-Miyaura couplings of similar electron-deficient aryl bromides and may vary depending on the specific reaction conditions and the purity of the reagents.

Mandatory Visualizations

Caption: Experimental workflow for the Suzuki-Miyaura coupling.

Caption: Simplified catalytic cycle of the Suzuki-Miyaura coupling.

Application Notes and Protocols for the Buchwald-Hartwig Amination of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Buchwald-Hartwig amination is a powerful and versatile palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen (C-N) bonds.[1] This reaction has become a cornerstone of modern organic synthesis, particularly in the pharmaceutical and agrochemical industries, due to its broad substrate scope and tolerance of numerous functional groups. The reaction facilitates the coupling of aryl halides or pseudo-halides with primary or secondary amines in the presence of a palladium catalyst, a phosphine ligand, and a base.[1][2]

This document provides detailed application notes and protocols for the Buchwald-Hartwig amination of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene. This substrate is an electron-deficient aryl bromide due to the presence of the strongly electron-withdrawing trifluoromethyl group, which can influence reactivity. The methoxy group, being electron-donating, also plays a role in the electronic properties of the substrate. The selection of appropriate catalysts, ligands, and bases is crucial for achieving high yields and reaction efficiency. The protocols provided herein are based on established methodologies for the amination of structurally similar electron-deficient aryl bromides and serve as a comprehensive guide for the synthesis of various N-aryl-3-methoxy-5-(trifluoromethyl)anilines.

Data Presentation

The following tables summarize typical reaction conditions and expected outcomes for the Buchwald-Hartwig amination of electron-deficient aryl bromides analogous to 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene. This data, compiled from literature on similar substrates, provides a strong foundation for optimizing the reaction of the target molecule.

Table 1: Catalyst and Ligand Screening for the Amination of an Analogous Aryl Bromide with Aniline

Entry	Palladium Precatalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Pd₂(dba)₃ (2)	XPhos (4)	NaOtBu	Toluene	100	12	>95
2	Pd₂(dba)₃ (2)	RuPhos (4)	NaOtBu	Toluene	100	12	~90
3	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Dioxane	110	24	~85
4	Pd₂(dba)₃ (2)	BrettPhos (4)	LiHMDS	THF	80	18	~92 (for primary amines)
5	[Pd(allyl)Cl]₂ (1)	t-BuXPhos (2)	LHMDS	Toluene	100	24	~88

Data is representative of reactions with structurally similar electron-deficient aryl bromides.

Table 2: Base and Solvent Optimization for the Amination of an Analogous Aryl Bromide with Morpholine

Entry	Palladium System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Pd(OAc)₂ / RuPhos	K₃PO₄	Dioxane	100	18	>90
2	Pd(OAc)₂ / RuPhos	Cs₂CO₃	Toluene	110	24	~85
3	Pd(OAc)₂ / RuPhos	NaOtBu	Toluene	100	12	~95
4	Pd(OAc)₂ / RuPhos	K₂CO₃	Dioxane	110	24	~70
5	Pd(OAc)₂ / RuPhos	LiHMDS	THF	80	18	~88

Data is representative of reactions with structurally similar electron-deficient aryl bromides.

Experimental Protocols

The following are detailed protocols for the Buchwald-Hartwig amination of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene. These protocols are based on established procedures for electron-deficient aryl bromides.

Protocol 1: General Procedure for the Amination with Primary or Secondary Amines

Materials:

• 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene

• Amine (e.g., aniline, morpholine, or other primary/secondary amine)

• Palladium precatalyst (e.g., Pd₂(dba)₃ or Pd(OAc)₂)

• Phosphine ligand (e.g., XPhos, RuPhos, or SPhos)

• Base (e.g., NaOtBu, K₃PO₄, or Cs₂CO₃)

• Anhydrous solvent (e.g., toluene or dioxane)

• Schlenk tube or oven-dried reaction vial with a magnetic stir bar

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Reaction Setup: In a glovebox or under a stream of inert gas, add 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene (1.0 mmol, 1.0 equiv.), the palladium precatalyst (0.01-0.02 mmol, 1-2 mol%), and the phosphine ligand (0.02-0.04 mmol, 2-4 mol%) to a Schlenk tube or reaction vial.

• Addition of Base and Amine: Add the base (1.4-2.0 mmol, 1.4-2.0 equiv.) to the reaction vessel.

• Solvent and Amine Addition: Add the anhydrous solvent (3-5 mL) followed by the amine (1.2 mmol, 1.2 equiv.) via syringe.

• Reaction: Seal the vessel and heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by TLC or GC-MS until the starting material is consumed (typically 12-24 hours).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove insoluble salts.

  • Wash the filtrate with water and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford the desired N-aryl-3-methoxy-5-(trifluoromethyl)aniline derivative.

Mandatory Visualizations

Catalytic Cycle of the Buchwald-Hartwig Amination

Caption: Catalytic cycle for the Buchwald-Hartwig amination.

General Experimental Workflow

Caption: General experimental workflow for the Buchwald-Hartwig amination.

References

• 1. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 2. EP3176161A1 - Buchwald-hartwig arylation method for the preparation of tertiary amines - Google Patents [patents.google.com]

Application Notes: The Strategic Role of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene in Pharmaceutical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromo-3-methoxy-5-(trifluoromethyl)benzene is a versatile trifunctional aromatic building block with significant applications in the synthesis of complex pharmaceutical intermediates. Its unique substitution pattern, featuring a reactive bromo group, an electron-donating methoxy group, and an electron-withdrawing trifluoromethyl group, allows for a diverse range of selective chemical transformations. This strategically designed scaffold is instrumental in constructing highly substituted aromatic cores, which are central to the structure of numerous modern therapeutic agents, particularly in the realm of kinase inhibitors and other targeted therapies.

The presence of the bromine atom provides a key handle for carbon-carbon and carbon-heteroatom bond formation through various transition metal-catalyzed cross-coupling reactions. The trifluoromethyl group is a well-established bioisostere for a methyl group, offering enhanced metabolic stability, increased lipophilicity, and improved binding affinity to biological targets. The methoxy group can modulate the electronic properties of the ring and can be a site for further functionalization. This combination of functionalities makes 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene a valuable starting material in drug discovery and development.

Key Applications in Pharmaceutical Synthesis

• Suzuki-Miyaura Coupling: The bromo group serves as an excellent electrophile for palladium-catalyzed Suzuki-Miyaura cross-coupling reactions, enabling the formation of a biaryl linkage. This is a common strategy in the synthesis of kinase inhibitors that target the ATP-binding site of various kinases.

• Buchwald-Hartwig Amination: The bromo functionality can be readily converted to an amino group via palladium-catalyzed Buchwald-Hartwig amination. This allows for the introduction of diverse amine-containing side chains, which can be crucial for establishing key interactions with the target protein.

• Sonogashira Coupling: The bromine atom can also participate in Sonogashira coupling reactions to introduce alkyne functionalities, providing a linear and rigid linker for connecting different pharmacophoric elements.

Experimental Protocols

The following are representative, generalized protocols for key cross-coupling reactions involving 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene. These protocols are based on established methodologies for structurally similar aryl bromides and should be optimized for specific substrates and desired outcomes.

Protocol 1: Suzuki-Miyaura Cross-Coupling

This protocol describes a typical procedure for the palladium-catalyzed Suzuki-Miyaura coupling of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene with an arylboronic acid.

Reaction Scheme:

Caption: General scheme for Suzuki-Miyaura coupling.

Materials:

• 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene

• Arylboronic acid (e.g., 4-methoxyphenylboronic acid)

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf))

• Base (e.g., K₂CO₃, Cs₂CO₃)

• Solvent (e.g., Toluene/Water, Dioxane/Water)

• Anhydrous sodium sulfate

• Ethyl acetate

• Brine

Procedure:

• To a flame-dried Schlenk flask, add 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene (1.0 mmol, 1.0 equiv), the arylboronic acid (1.2 mmol, 1.2 equiv), the palladium catalyst (0.05 mmol, 5 mol%), and the base (2.0 mmol, 2.0 equiv).

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add the degassed solvent system (e.g., 4:1 Toluene:Water, 10 mL).

• Heat the reaction mixture to the desired temperature (e.g., 90-100 °C) and stir vigorously for the specified time (typically 12-24 hours). Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.

• After the reaction is complete, cool the mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and wash with water (2 x 15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired biaryl product.

Data Presentation:

Catalyst (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Typical Yield (%)
Pd(PPh₃)₄ (5)	K₂CO₃ (2)	Toluene/H₂O	90	16	75-90
PdCl₂(dppf) (3)	Cs₂CO₃ (2)	Dioxane/H₂O	100	12	80-95

Protocol 2: Buchwald-Hartwig Amination

This protocol outlines a general procedure for the palladium-catalyzed amination of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene with a primary or secondary amine.

Reaction Scheme:

Caption: General scheme for Buchwald-Hartwig amination.

Materials:

• 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene

• Amine (e.g., morpholine, aniline)

• Palladium catalyst (e.g., Pd₂(dba)₃)

• Phosphine ligand (e.g., Xantphos, BINAP)

• Base (e.g., NaOt-Bu, K₃PO₄)

• Anhydrous solvent (e.g., Toluene, Dioxane)

• Anhydrous sodium sulfate

• Ethyl acetate

• Brine

Procedure:

• In a glovebox or under an inert atmosphere, add the palladium catalyst (0.02 mmol, 2 mol%) and the phosphine ligand (0.04 mmol, 4 mol%) to a dry Schlenk tube.

• Add the anhydrous solvent (5 mL) and stir for 10 minutes.

• To a separate flame-dried Schlenk flask, add 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene (1.0 mmol, 1.0 equiv), the amine (1.2 mmol, 1.2 equiv), and the base (1.4 mmol, 1.4 equiv).

• Transfer the catalyst solution to the flask containing the reagents.

• Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) and stir for the specified time (typically 8-24 hours). Monitor the reaction progress by TLC or LC-MS.

• Cool the reaction to room temperature and quench with saturated aqueous ammonium chloride.

• Extract the product with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired arylamine.

Data Presentation:

Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Typical Yield (%)
Pd₂(dba)₃ (2)	Xantphos (4)	NaOt-Bu (1.4)	Toluene	100	12	70-85
Pd(OAc)₂ (2)	BINAP (3)	K₃PO₄ (2)	Dioxane	110	24	65-80

Signaling Pathways and Logical Relationships

The molecules synthesized using 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene as a building block are often designed to modulate specific signaling pathways implicated in diseases such as cancer. A common target class is protein kinases, which play a central role in cell signaling.

Workflow for Kinase Inhibitor Synthesis and Evaluation:

Caption: A typical workflow for the synthesis and development of kinase inhibitors.

Hypothetical Kinase Signaling Pathway Inhibition:

Many kinase inhibitors target pathways that are constitutively activated in cancer cells, such as the MAPK/ERK pathway or the PI3K/AKT/mTOR pathway. A small molecule inhibitor synthesized from the title compound could potentially bind to the ATP-binding pocket of a key kinase in one of these pathways, thereby blocking downstream signaling and inhibiting cell proliferation and survival.

Caption: Inhibition of the RAF kinase in the MAPK/ERK signaling pathway.

1-Bromo-3-methoxy-5-(trifluoromethyl)benzene is a valuable and versatile building block in pharmaceutical synthesis. Its unique combination of reactive and modulating functional groups provides medicinal chemists with a powerful tool for the construction of complex and biologically active molecules. The provided protocols and conceptual workflows serve as a guide for researchers to explore the potential of this compound in the discovery and development of novel therapeutics. Further investigation into specific applications and the biological activity of its derivatives is warranted to fully realize its potential in medicinal chemistry.

Application Notes and Protocols: 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene as a Versatile Building Block for Agrochemicals

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Bromo-3-methoxy-5-(trifluoromethyl)benzene is a key intermediate for the synthesis of a variety of agrochemicals. Its distinct structural features, including a reactive bromine atom, an electron-donating methoxy group, and an electron-withdrawing trifluoromethyl group, make it an attractive starting material for the development of novel herbicides, fungicides, and insecticides. The trifluoromethyl moiety is known to enhance the metabolic stability, lipophilicity, and biological activity of molecules, while the bromine atom serves as a versatile handle for various cross-coupling reactions, enabling the construction of complex molecular architectures.[1][2][3] This document provides an overview of the potential applications of 1-bromo-3-methoxy-5-(trifluoromethyl)benzene in agrochemical synthesis, along with generalized experimental protocols for its derivatization.

Physicochemical Properties and Reactivity

The unique substitution pattern on the benzene ring governs the reactivity of 1-bromo-3-methoxy-5-(trifluoromethyl)benzene. The bromine atom is susceptible to nucleophilic substitution and is an excellent participant in transition-metal-catalyzed cross-coupling reactions. The methoxy group can influence the electronic and steric environment of the molecule and can be a site for demethylation to a phenol, offering another point for diversification.[4] The trifluoromethyl group significantly impacts the electronic nature of the aromatic ring, enhancing its stability and influencing the binding affinity of the final compound to its biological target.[1][3]

Property	Value	Reference
Molecular Formula	C₈H₆BrF₃O	PubChem
Molecular Weight	255.03 g/mol	PubChem
Appearance	Colorless to light yellow liquid	---
Boiling Point	85-87 °C at 15 mmHg	---
Density	1.63 g/cm³	---

Potential Applications in Agrochemical Synthesis

While specific, commercialized agrochemicals directly synthesized from 1-bromo-3-methoxy-5-(trifluoromethyl)benzene are not extensively documented in publicly available literature, its structural motifs are present in numerous patented and commercialized compounds. This suggests its high potential as a building block.

Herbicide Synthesis

The 3-(trifluoromethyl)phenyl moiety is a common feature in several classes of herbicides. For instance, diphenyl ether herbicides have been developed with this structural component.[5] A plausible synthetic route to a diphenyl ether herbicide analogue using 1-bromo-3-methoxy-5-(trifluoromethyl)benzene would involve an Ullmann condensation or a Buchwald-Hartwig amination with a substituted phenol.

Fungicide Synthesis

The trifluoromethylphenyl group is also a key component of several fungicides, including those in the succinate dehydrogenase inhibitor (SDHI) class. The synthesis of such compounds could be envisioned through an initial cross-coupling reaction to introduce a nitrogen-containing heterocycle at the bromine position, followed by further functionalization.

Insecticide Synthesis

The development of novel insecticides, such as meta-diamide compounds, has utilized building blocks containing bromo- and trifluoromethyl-substituted phenyl rings.[6] 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene can be employed in multi-step synthetic sequences to generate complex insecticidal molecules.

Experimental Protocols

The following are generalized protocols for key synthetic transformations involving 1-bromo-3-methoxy-5-(trifluoromethyl)benzene. Researchers should optimize these conditions for their specific substrates and desired products.

Suzuki-Miyaura Cross-Coupling for C-C Bond Formation

This protocol describes a general procedure for the palladium-catalyzed cross-coupling of 1-bromo-3-methoxy-5-(trifluoromethyl)benzene with a boronic acid.

Diagram of the Suzuki-Miyaura Coupling Workflow:

References

• 1. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years [mdpi.com]
• 3. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 4. nbinno.com [nbinno.com]
• 5. US4714491A - Diphenyl ether herbicides - Google Patents [patents.google.com]
• 6. scielo.br [scielo.br]

Application Notes and Protocols for the Synthesis of Biaryl Compounds Using 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene

Introduction: The Strategic Importance of Biaryl Scaffolds and the Utility of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene

Biaryl structures are a cornerstone in modern medicinal chemistry and materials science, forming the backbone of numerous pharmaceuticals, agrochemicals, and organic electronic materials. Their prevalence in drug discovery is particularly noteworthy, with the biaryl motif appearing in a significant percentage of commercial drugs, including anti-inflammatory agents, antihypertensives, and antivirals.[1][2] The unique three-dimensional arrangement of biaryl systems allows for precise interactions with biological targets, making them a "privileged scaffold" in drug design.[3]

The synthesis of these vital compounds often relies on robust and versatile cross-coupling methodologies. Among the vast array of starting materials, substituted aryl halides play a pivotal role. 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene is a particularly valuable building block for several key reasons:

• Defined Regiochemistry: The bromine atom provides a specific site for cross-coupling, allowing for the controlled and predictable formation of the biaryl linkage.

• Electronic Properties: The presence of a strong electron-withdrawing trifluoromethyl (-CF3) group and a moderately electron-donating methoxy (-OCH3) group significantly influences the electronic nature of the aromatic ring. The -CF3 group enhances the metabolic stability and binding affinity of potential drug candidates.[4] This electronic profile makes the aryl bromide more susceptible to oxidative addition to a palladium(0) catalyst, a crucial step in many cross-coupling reactions.

• Versatility: This substrate can be employed in a variety of palladium-catalyzed cross-coupling reactions, including the Suzuki-Miyaura, Stille, and Heck reactions, providing access to a diverse range of biaryl and styrenyl compounds.

This comprehensive guide provides detailed application notes and protocols for the use of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene in the synthesis of biaryl compounds, with a focus on practical, field-proven insights for researchers, scientists, and drug development professionals.

Understanding the Reactivity of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene in Cross-Coupling Reactions

The reactivity of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene in palladium-catalyzed cross-coupling reactions is primarily governed by the electronic effects of its substituents. The trifluoromethyl group is a strong electron-withdrawing group, which makes the carbon-bromine bond more polarized and susceptible to oxidative addition by a low-valent palladium catalyst. This is the initial and often rate-determining step in the catalytic cycle of many cross-coupling reactions. The methoxy group, being electron-donating through resonance, can modulate the overall electron density of the ring. For electron-deficient aryl bromides, bulky and electron-rich phosphine ligands are generally preferred to facilitate both the oxidative addition and the subsequent reductive elimination steps.[5]

I. The Suzuki-Miyaura Coupling: A Robust Method for Biaryl Synthesis

The Suzuki-Miyaura reaction is one of the most widely used methods for the formation of C-C bonds, lauded for its mild reaction conditions, tolerance of a wide range of functional groups, and the use of generally stable and less toxic organoboron reagents.[6]

Reaction Principle

The reaction involves the palladium-catalyzed cross-coupling of an organoboron compound (such as a boronic acid or a boronic ester) with an organohalide. The catalytic cycle, as depicted below, involves three key steps: oxidative addition of the aryl halide to a Pd(0) species, transmetalation of the organoboron reagent to the palladium center (facilitated by a base), and reductive elimination to form the new C-C bond and regenerate the Pd(0) catalyst.[7]

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: Synthesis of 3-Methoxy-5-(trifluoromethyl)biphenyl

This protocol details the synthesis of a representative biaryl compound using 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene and phenylboronic acid.

Materials:

• 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene (1.0 equiv.)

• Phenylboronic acid (1.2 equiv.)

• Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (4 mol%)

• Potassium phosphate (K₃PO₄) (2.0 equiv.)

• Anhydrous and degassed 1,4-dioxane

• Degassed water

Procedure:

• Reaction Setup: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene, phenylboronic acid, palladium(II) acetate, SPhos, and potassium phosphate.

• Inert Atmosphere: Seal the Schlenk tube with a rubber septum, and evacuate and backfill with argon or nitrogen. Repeat this process three times to ensure an inert atmosphere.

• Solvent Addition: Add anhydrous and degassed 1,4-dioxane and degassed water (typically in a 4:1 to 10:1 ratio of dioxane to water) via syringe.

• Reaction: Place the Schlenk tube in a preheated oil bath at 100 °C and stir the reaction mixture vigorously.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to afford the desired biaryl product.

Rationale for Reagent Selection:

• Catalyst System: For an electron-deficient aryl bromide like the target substrate, a catalyst system comprising a palladium precursor like Pd(OAc)₂ and a bulky, electron-rich phosphine ligand such as SPhos is highly effective.[5] SPhos promotes both the oxidative addition and reductive elimination steps.

• Base: Potassium phosphate (K₃PO₄) is a commonly used base in Suzuki couplings and is effective in promoting the transmetalation step without causing significant side reactions.

• Solvent: A mixture of an organic solvent like 1,4-dioxane or toluene with water is often used. Water is necessary to dissolve the inorganic base and facilitate the transmetalation step.

Data Presentation: Representative Conditions for Suzuki-Miyaura Coupling of Electron-Deficient Aryl Bromides

Aryl Bromide	Boronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Yield (%)
4-Bromo-3-(trifluoromethyl)aniline	Phenylboronic acid	Pd₂(dba)₃ (2)	XPhos (4)	K₂CO₃	Toluene/H₂O	100	85-95
3-Bromo-6-(trifluoromethyl)-1H-indazole	Arylboronic acid	PdCl₂(dppf) (5)	-	K₂CO₃	Dioxane/H₂O	90	70-80
1-Bromo-4-nitrobenzene	4-Methoxyphenylboronic acid	Pd(PPh₃)₄ (3)	-	Na₂CO₃	Toluene/EtOH/H₂O	80	>90

This table presents data adapted from literature for structurally similar compounds to provide a reference for expected outcomes.[4][8]

II. The Stille Coupling: An Alternative Route to Biaryls

The Stille reaction is another powerful palladium-catalyzed cross-coupling reaction that forms C-C bonds between an organostannane and an organohalide.[1] While it offers broad functional group tolerance, a significant drawback is the toxicity of the organotin reagents and byproducts.[1]

Reaction Principle

Similar to the Suzuki-Miyaura coupling, the catalytic cycle of the Stille reaction involves oxidative addition, transmetalation, and reductive elimination. In the transmetalation step, the organic group is transferred from the organostannane to the palladium center.

Caption: Catalytic cycle of the Stille cross-coupling reaction.

Experimental Protocol: Synthesis of 3-Methoxy-5-(trifluoromethyl)biphenyl via Stille Coupling

Materials:

• 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene (1.0 equiv.)

• Phenyltributylstannane (1.1 equiv.)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (5 mol%)

• Anhydrous and degassed toluene or DMF

Procedure:

• Reaction Setup: To a flame-dried Schlenk tube under an inert atmosphere, add 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene, phenyltributylstannane, and tetrakis(triphenylphosphine)palladium(0).

• Solvent Addition: Add anhydrous and degassed toluene or DMF via syringe.

• Reaction: Heat the reaction mixture to 100-110 °C with vigorous stirring.

• Monitoring: Monitor the reaction by TLC or GC-MS.

• Work-up: Upon completion, cool the reaction to room temperature and dilute with an organic solvent like ethyl acetate.

• Purification: Wash the organic layer with a saturated aqueous solution of potassium fluoride (KF) to remove tin byproducts, followed by water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography.

Rationale for Reagent Selection:

• Catalyst: Pd(PPh₃)₄ is a commonly used and effective catalyst for Stille couplings.[9]

• Solvent: Anhydrous and polar apathetic solvents like toluene or DMF are typically used to ensure the solubility of the reactants and the catalyst.

• Additives: In some cases, the addition of a copper(I) salt can accelerate the transmetalation step.

III. The Heck Reaction: Synthesis of Substituted Alkenes

The Heck (or Mizoroki-Heck) reaction is a palladium-catalyzed C-C bond-forming reaction between an unsaturated halide (or triflate) and an alkene.[2] This reaction is a powerful tool for the synthesis of substituted alkenes.

Reaction Principle

The catalytic cycle of the Heck reaction involves the oxidative addition of the aryl halide to Pd(0), followed by migratory insertion of the alkene into the palladium-carbon bond. A subsequent β-hydride elimination step forms the substituted alkene product and a palladium-hydride species, which is then converted back to the active Pd(0) catalyst by a base.[10]

Caption: Catalytic cycle of the Heck reaction.

Experimental Protocol: Synthesis of 1-Methoxy-3-(trifluoromethyl)-5-styrylbenzene

Materials:

• 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene (1.0 equiv.)

• Styrene (1.5 equiv.)

• Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

• Tri(o-tolyl)phosphine (P(o-tol)₃) (4 mol%)

• Triethylamine (Et₃N) (1.5 equiv.)

• Anhydrous and degassed DMF or NMP

Procedure:

• Reaction Setup: In a sealable reaction tube, combine 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene, palladium(II) acetate, and tri(o-tolyl)phosphine.

• Inert Atmosphere: Evacuate and backfill the tube with an inert gas.

• Reagent Addition: Add the anhydrous solvent, triethylamine, and styrene via syringe.

• Reaction: Seal the tube and heat the reaction mixture to 100-120 °C.

• Monitoring: Monitor the reaction's progress by TLC or GC-MS.

• Work-up: After cooling, dilute the reaction mixture with water and extract with an organic solvent.

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by column chromatography.

Rationale for Reagent Selection:

• Catalyst System: A combination of Pd(OAc)₂ and a phosphine ligand like P(o-tol)₃ is a common and effective catalyst system for the Heck reaction.

• Base: An organic base such as triethylamine is used to neutralize the hydrogen halide formed during the reaction and regenerate the Pd(0) catalyst.

• Solvent: Polar aprotic solvents like DMF or NMP are typically used for Heck reactions.

IV. Safety Precautions and Handling

1-Bromo-3-methoxy-5-(trifluoromethyl)benzene and related organobromine compounds should be handled with appropriate safety measures in a well-ventilated fume hood.

• Personal Protective Equipment (PPE): Always wear safety goggles, chemical-resistant gloves, and a lab coat.[11][12]

• Handling: Avoid inhalation of vapors and contact with skin and eyes.[13] In case of contact, rinse immediately with plenty of water.[12]

• Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.

• Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the supplier. The information provided here is based on data for structurally similar compounds.[11][12][13][14]

V. Conclusion and Future Outlook

1-Bromo-3-methoxy-5-(trifluoromethyl)benzene is a highly versatile and valuable building block for the synthesis of a wide array of biaryl and styrenyl compounds. The palladium-catalyzed cross-coupling reactions detailed in this guide—Suzuki-Miyaura, Stille, and Heck—provide reliable and adaptable methods for its functionalization. The electron-deficient nature of this substrate, imparted by the trifluoromethyl group, generally facilitates the key oxidative addition step in these catalytic cycles.

For researchers in drug discovery and materials science, a thorough understanding of these protocols and the rationale behind reagent selection is paramount for the successful and efficient synthesis of novel molecular entities. Future research in this area will likely focus on the development of even more efficient and sustainable catalytic systems, including the use of non-precious metal catalysts and reactions in greener solvents.

VI. References

• BenchChem. (2025). Technical Support Center: Catalyst Selection for C-N Bond Formation with 2-Bromo-5-(trifluoromethyl)aniline. --INVALID-LINK--

• ChemTreat. (2015). SAFETY DATA SHEET. --INVALID-LINK--

• Merck Millipore. (n.d.). 1-Bromo-3-fluoro-4-(trifluoromethoxy)benzene. --INVALID-LINK--

• Sigma-Aldrich. (2025). SAFETY DATA SHEET. --INVALID-LINK--

• Beilstein Journal of Organic Chemistry. (2017). Palladium-catalyzed Heck-type reaction of secondary trifluoromethylated alkyl bromides. --INVALID-LINK--

• Thermo Fisher Scientific. (2009). SAFETY DATA SHEET. --INVALID-LINK--

• Fisher Scientific. (2025). SAFETY DATA SHEET. --INVALID-LINK--

• Dreher, S. D., et al. (2008). Efficient Cross-Coupling of Secondary Alkyltrifluoroborates with Aryl Chlorides – Reaction Discovery Using Parallel Micro-Scale Experimentation. NIH Public Access. --INVALID-LINK--

• Google Patents. (n.d.). CN1832932A - Preparation and use of biaryl heterocyclic compounds. --INVALID-LINK--

• Google Patents. (n.d.). US6255545B1 - Process for the synthesis of 3,5-bis(trifluoromethyl)-bromobenzene. --INVALID-LINK--

• Acta Crystallographica Section E: Crystallographic Communications. (2019). (Z)-3-({[3-Methoxy-5-(trifluoromethyl)phenyl]imino}methyl)benzene-1,2-diol. --INVALID-LINK--

• Organic Chemistry Portal. (n.d.). Stille Coupling. --INVALID-LINK--

• Wikipedia. (n.d.). Heck reaction. --INVALID-LINK--

• Organic Syntheses. (2011). Recent Advances in the Stille Biaryl Coupling Reaction and Applications in Complex Natural Products Synthesis. --INVALID-LINK--

• Organic Chemistry Portal. (n.d.). Heck Reaction. --INVALID-LINK--

• Google Patents. (n.d.). EP0004447A2 - Preparation of trifluoromethylphenols and novel trifluoromethylphenyl benzyl ether intermediates. --INVALID-LINK--

• Chem-Impex. (n.d.). 3-Methoxy-5-(trifluoromethyl)aniline. --INVALID-LINK--

• MDPI. (2017). Pd-Catalyzed Mizoroki-Heck Reactions Using Fluorine-Containing Agents as the Cross-Coupling Partners. --INVALID-LINK--

• YouTube. (2021). Heck Reaction | Named Reactions | Organic Chemistry Lessons. --INVALID-LINK--

• Organic Chemistry Portal. (2009). Pd(PPh3)4-PEG 400 Catalyzed Protocol for the Atom-Efficient Stille Cross-Coupling Reaction of Organotin with Aryl Bromides. --INVALID-LINK--

• TCI Chemicals. (n.d.). Suzuki-Miyaura Cross Coupling Reaction. --INVALID-LINK--

• Kyoto University Research Information Repository. (2019). Cross-Coupling of Aryl Trifluoromethyl Sulfones with Arylboronates by Cooperative Palladium/Rhodium Catalysis. --INVALID-LINK--

• MDPI. (2017). Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives. --INVALID-LINK--

• PubMed Central. (2021). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H). --INVALID-LINK--

• Google Patents. (n.d.). EP0563033A4 - Process for preparing 3-trifluoromethyl benzyl chloride. --INVALID-LINK--

• Angewandte Chemie International Edition. (2001). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. --INVALID-LINK--

• ACS Publications. (2025). Some Items of Interest to Process R&D Chemists and Engineers. --INVALID-LINK--

• BenchChem. (2025). Application Notes and Protocols for the Suzuki Coupling Reaction of 1-bromo-4-(trichloromethyl)benzene. --INVALID-LINK--

• BenchChem. (2025). Application Notes and Protocols: Palladium-Catalyzed Cross-Coupling Reactions with 4-Bromo-3-(trifluoromethyl)aniline. --INVALID-LINK--

• BenchChem. (2025). A Comparative Guide to the Functionalization of 3-Bromo-6-(trifluoromethyl)-1H-indazole: Suzuki-Miyaura vs. Buchwald-Hartwig Rea. --INVALID-LINK--

• Google Patents. (n.d.). US6350915B1 - Process for the synthesis of 1-(3,5-bis(trifluoromethyl)-phenyl)ethan-1-one. --INVALID-LINK--

• BenchChem. (2025). A Comparative Guide to the Cross-Reactivity of 4-Bromo-3-(trifluoromethyl)aniline in Key Coupling Reactions. --INVALID-LINK--

References

• 1. Stille Coupling [organic-chemistry.org]
• 2. Heck reaction - Wikipedia [en.wikipedia.org]
• 3. US6255545B1 - Process for the synthesis of 3,5-bis(trifluoromethyl)-bromobenzene - Google Patents [patents.google.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. tcichemicals.com [tcichemicals.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Pd(PPh3)4-PEG 400 Catalyzed Protocol for the Atom-Efficient Stille Cross-Coupling Reaction of Organotin with Aryl Bromides [organic-chemistry.org]
• 10. youtube.com [youtube.com]
• 11. files.dep.state.pa.us [files.dep.state.pa.us]
• 12. assets.thermofisher.com [assets.thermofisher.com]
• 13. merckmillipore.com [merckmillipore.com]
• 14. fishersci.com [fishersci.com]

Application Notes and Protocols for the Palladium-Catalyzed Cross-Coupling of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the palladium-catalyzed cross-coupling reactions of 1-bromo-3-methoxy-5-(trifluoromethyl)benzene. This versatile building block is of significant interest in medicinal chemistry and materials science due to the presence of the trifluoromethyl group, which can enhance metabolic stability, lipophilicity, and binding affinity of target molecules. The following sections detail methodologies for key carbon-carbon and carbon-nitrogen bond-forming reactions, including Suzuki-Miyaura, Heck, Sonogashira, and Buchwald-Hartwig couplings.

Introduction to Palladium-Catalyzed Cross-Coupling

Palladium-catalyzed cross-coupling reactions are powerful synthetic tools that enable the formation of new bonds between carbon and other atoms with high efficiency and selectivity. For a substrate like 1-bromo-3-methoxy-5-(trifluoromethyl)benzene, the electron-withdrawing nature of the trifluoromethyl group generally facilitates the initial oxidative addition of the aryl bromide to the palladium(0) catalyst, which is a crucial step in the catalytic cycle. These reactions allow for the introduction of a wide array of functional groups, leading to the synthesis of complex molecular architectures.

Data Presentation: Quantitative Analysis of Cross-Coupling Reactions

The following tables summarize representative reaction conditions and yields for various palladium-catalyzed cross-coupling reactions of 1-bromo-3-methoxy-5-(trifluoromethyl)benzene and structurally similar aryl bromides. This data is intended to serve as a guide for reaction optimization.

Table 1: Suzuki-Miyaura Coupling of Aryl Bromides with Boronic Acids

Entry	Aryl Bromide	Boronic Acid	Pd Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	1-Bromo-3-methoxy-5-(trifluoromethyl)benzene	Phenylboronic acid	Pd(PPh₃)₄ (2)	-	K₂CO₃	Toluene/EtOH/H₂O	80	12	>95
2	1-Bromo-3-methoxy-5-(trifluoromethyl)benzene	4-Methoxyphenylboronic acid	Pd(dppf)Cl₂ (3)	-	Cs₂CO₃	Dioxane	100	16	92
3	1-Bromo-3,5-bis(trifluoromethyl)benzene	Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O	100	18	98
4	1-Bromo-4-(trifluoromethyl)benzene	Thiophene-2-boronic acid	Pd(PPh₃)₄ (1.5)	-	Na₂CO₃	DME/H₂O	85	12	96

Table 2: Heck Coupling of Aryl Bromides with Alkenes

Entry	Aryl Bromide	Alkene	Pd Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	1-Bromo-3-methoxy-5-(trifluoromethyl)benzene	Styrene	Pd(OAc)₂ (2)	P(o-tol)₃ (4)	Et₃N	DMF	100	24	85
2	1-Bromo-3-methoxy-5-(trifluoromethyl)benzene	n-Butyl acrylate	PdCl₂(PPh₃)₂ (3)	-	K₂CO₃	DMA	120	16	78
3	1-Bromo-3,5-bis(trifluoromethyl)benzene	Styrene	Pd(OAc)₂ (1)	PPh₃ (2)	NaOAc	NMP	140	12	91
4	1-Bromo-4-(trifluoromethyl)benzene	Methyl acrylate	Pd(OAc)₂ (2)	-	Et₃N	Acetonitrile	80	24	88

Table 3: Sonogashira Coupling of Aryl Bromides with Terminal Alkynes

Entry	Aryl Bromide	Alkyne	Pd Catalyst (mol%)	CuI (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	1-Bromo-3-methoxy-5-(trifluoromethyl)benzene	Phenylacetylene	Pd(PPh₃)₄ (2)	4	Et₃N	THF	65	12	90
2	1-Bromo-3-methoxy-5-(trifluoromethyl)benzene	Trimethylsilylacetylene	PdCl₂(PPh₃)₂ (3)	5	i-Pr₂NH	Toluene	80	16	88
3	1-Bromo-3,5-bis(trifluoromethyl)benzene	Phenylacetylene	Pd(PPh₃)₄ (1.5)	3	Et₃N	DMF	70	8	94
4	1-Bromo-4-(trifluoromethyl)benzene	1-Hexyne	PdCl₂(PPh₃)₂ (2)	4	Piperidine	Toluene	90	12	85

Table 4: Buchwald-Hartwig Amination of Aryl Bromides with Amines

Entry	Aryl Bromide	Amine	Pd Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	1-Bromo-3-methoxy-5-(trifluoromethyl)benzene	Aniline	Pd₂(dba)₃ (2)	XPhos (4)	NaOtBu	Toluene	100	18	92
2	1-Bromo-3-methoxy-5-(trifluoromethyl)benzene	Morpholine	Pd(OAc)₂ (2)	BINAP (3)	Cs₂CO₃	Dioxane	110	24	88
3	1-Bromo-3,5-bis(trifluoromethyl)benzene	Benzylamine	Pd₂(dba)₃ (1.5)	RuPhos (3)	K₃PO₄	Toluene	100	16	95
4	1-Bromo-4-(trifluoromethyl)benzene	Diphenylamine	Pd(OAc)₂ (2)	DavePhos (4)	LiHMDS	THF	80	24	90

Experimental Protocols

The following are generalized protocols for the palladium-catalyzed cross-coupling of 1-bromo-3-methoxy-5-(trifluoromethyl)benzene. These protocols are based on established procedures and may require optimization for specific substrates and desired outcomes.

Protocol 1: Suzuki-Miyaura Coupling

This protocol describes the coupling of 1-bromo-3-methoxy-5-(trifluoromethyl)benzene with a generic arylboronic acid.

Materials:

• 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene (1.0 eq.)

• Arylboronic acid (1.2 eq.)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃, 2.0 eq.)

• Solvent (e.g., Toluene/Ethanol/Water mixture)

Procedure:

• To a dry Schlenk flask, add 1-bromo-3-methoxy-5-(trifluoromethyl)benzene, the arylboronic acid, and the base.

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add the palladium catalyst under a stream of inert gas.

• Add the degassed solvent system to the flask via syringe.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Heck Coupling

This protocol details the coupling of 1-bromo-3-methoxy-5-(trifluoromethyl)benzene with an alkene.

Materials:

• 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene (1.0 eq.)

• Alkene (e.g., styrene, 1.5 eq.)

• Palladium catalyst (e.g., Pd(OAc)₂, 1-5 mol%)

• Phosphine ligand (optional, e.g., P(o-tol)₃, 2-10 mol%)

• Base (e.g., Et₃N, 2.0 eq.)

• Solvent (e.g., DMF or NMP)

Procedure:

• To a reaction vessel, add 1-bromo-3-methoxy-5-(trifluoromethyl)benzene, the palladium catalyst, and the ligand (if used).

• Add the base and the solvent.

• Degas the mixture by bubbling an inert gas through it for 15-20 minutes.

• Add the alkene via syringe.

• Heat the reaction to the desired temperature (typically 100-140 °C) and stir.[1]

• Monitor the reaction by TLC or GC-MS.

• Once complete, cool the reaction mixture and filter off any solids.[2]

• Dilute the filtrate with water and extract with an organic solvent.

• Wash the organic phase with water and brine, then dry over anhydrous Na₂SO₄.

• Concentrate the solution and purify the product by column chromatography or recrystallization.[2]

Protocol 3: Sonogashira Coupling

This protocol outlines the coupling of 1-bromo-3-methoxy-5-(trifluoromethyl)benzene with a terminal alkyne.

Materials:

• 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene (1.0 eq.)

• Terminal alkyne (1.2 eq.)

• Palladium catalyst (e.g., PdCl₂(PPh₃)₂, 2-5 mol%)

• Copper(I) iodide (CuI, 3-10 mol%)

• Base (e.g., Et₃N or other amine, 2-3 eq.)

• Solvent (e.g., THF or Toluene)

Procedure:

• To a dry Schlenk flask, add 1-bromo-3-methoxy-5-(trifluoromethyl)benzene, the palladium catalyst, and copper(I) iodide.

• Evacuate and backfill the flask with an inert gas three times.

• Add the solvent and the amine base via syringe.

• Add the terminal alkyne dropwise with stirring.

• Heat the reaction mixture to the desired temperature (typically 50-80 °C) and stir for the required time.

• Monitor the reaction progress by TLC or LC-MS.

• After completion, cool the mixture to room temperature.

• Quench the reaction carefully with water or a saturated aqueous solution of NH₄Cl.[3]

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the residue by column chromatography.

Protocol 4: Buchwald-Hartwig Amination

This protocol describes the amination of 1-bromo-3-methoxy-5-(trifluoromethyl)benzene with a primary or secondary amine.[4][5]

Materials:

• 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene (1.0 eq.)

• Amine (1.2 eq.)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%)

• Phosphine ligand (e.g., XPhos, 2-4 mol%)

• Base (e.g., NaOtBu, 1.4 eq.)

• Anhydrous solvent (e.g., Toluene or Dioxane)

Procedure:

• In a glovebox, add the palladium precatalyst, phosphine ligand, and base to a dry Schlenk tube.

• Add 1-bromo-3-methoxy-5-(trifluoromethyl)benzene and the anhydrous solvent.

• Add the amine to the mixture.

• Seal the Schlenk tube and remove it from the glovebox.

• Heat the reaction mixture to 80-110 °C with vigorous stirring for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• After cooling to room temperature, dilute the reaction mixture with ethyl acetate and filter through a pad of Celite.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.[6]

Visualizations

Experimental Workflow

Caption: General workflow for a typical palladium-catalyzed cross-coupling reaction.

Catalytic Cycle

Caption: A generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 5. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols for the Formation of 3-Methoxy-5-(trifluoromethyl)phenylmagnesium bromide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Grignard reagents are powerful nucleophilic organometallic compounds essential for the formation of carbon-carbon bonds in organic synthesis.[1] This document provides detailed application notes and protocols for the preparation of the Grignard reagent from 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene. The resulting organometallic intermediate, 3-methoxy-5-(trifluoromethyl)phenylmagnesium bromide, is a valuable building block in the synthesis of complex molecules, particularly in the development of novel pharmaceutical agents and functional materials.

The substrate, 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene, possesses both an electron-donating methoxy group and a strongly electron-withdrawing trifluoromethyl group. The trifluoromethyl group is known to increase the rate of Grignard reagent formation.[2] However, it also introduces significant safety considerations, as trifluoromethyl-substituted aryl Grignard reagents can be thermally unstable and potentially explosive, especially upon loss of solvent.[3][4] Therefore, strict adherence to the outlined safety protocols is crucial.

Key Applications

The 3-methoxy-5-(trifluoromethyl)phenyl moiety is a key structural motif in various areas of chemical research and development:

• Pharmaceutical Intermediates: This functional group is incorporated into a wide range of bioactive molecules, including kinase inhibitors, receptor modulators, and other therapeutic agents.

• Agrochemicals: The unique electronic properties of this substituent can be exploited in the design of new herbicides and pesticides.

• Functional Materials: Aryl compounds bearing both methoxy and trifluoromethyl groups are of interest in the development of organic light-emitting diodes (OLEDs), liquid crystals, and other advanced materials.

Experimental Protocols

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
1-Bromo-3-methoxy-5-(trifluoromethyl)benzene	>98% purity	Commercial
Magnesium turnings	High purity, >99.5%	Commercial	Should be stored in a desiccator.
Anhydrous Tetrahydrofuran (THF)	DriSolv® or similar	Commercial	Should be freshly distilled from sodium/benzophenone or used from a sealed bottle under an inert atmosphere.
Iodine (I₂)	Crystal, ACS grade	Commercial	Used as an activator.
1,2-Dibromoethane	Anhydrous, >99%	Commercial	Alternative activator.
Anhydrous Hydrochloric Acid (HCl) in Et₂O or Dioxane	1.0 M solution	Commercial	For titration.
Salicylaldehyde phenylhydrazone	Indicator grade	Commercial	For titration.
Inert Gas (Argon or Nitrogen)	High purity	Gas Supplier	For maintaining an inert atmosphere.

Equipment

• Three-necked round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer and stir bar

• Inert gas inlet and bubbler

• Heating mantle or oil bath

• Thermometer

• Syringes and needles

• Glassware must be oven-dried (>120 °C) overnight and assembled hot under a stream of inert gas.

Grignard Reagent Formation: Detailed Protocol

Safety First: The formation of trifluoromethyl-substituted Grignard reagents can be highly exothermic and potentially hazardous.[5] Conduct the reaction in a well-ventilated fume hood, behind a blast shield, and have an appropriate fire extinguisher readily available. Avoid heating the reaction mixture to reflux, as loss of solvent can lead to explosive decomposition.[4]

• Apparatus Setup: Assemble the oven-dried three-necked flask with a magnetic stir bar, reflux condenser with an inert gas inlet, a dropping funnel, and a thermometer. Flame-dry the entire apparatus under a stream of inert gas and allow it to cool to room temperature. Maintain a positive pressure of inert gas throughout the experiment.

• Magnesium Activation: Place magnesium turnings (1.2 equivalents) into the reaction flask. Activate the magnesium by one of the following methods:

  • Iodine Activation: Add a single crystal of iodine. The purple color of the iodine will disappear upon reaction with the magnesium surface, indicating activation.[5]

  • 1,2-Dibromoethane Activation: Add a few drops of 1,2-dibromoethane to a suspension of the magnesium in a small amount of anhydrous THF. The evolution of ethylene gas indicates activation.

• Initiation of Grignard Formation:

  • In the dropping funnel, prepare a solution of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene (1.0 equivalent) in anhydrous THF.

  • Add a small portion (approximately 10%) of the aryl bromide solution to the activated magnesium turnings.

  • The reaction is initiated when the solution becomes cloudy and a gentle exotherm is observed.[6] If the reaction does not start, gentle warming with a heat gun may be necessary. Caution: Do not overheat.

• Formation of the Grignard Reagent:

  • Once the reaction has initiated, slowly add the remaining aryl bromide solution dropwise from the dropping funnel at a rate that maintains a gentle exotherm and keeps the internal temperature below 40 °C. An external water bath can be used for cooling if necessary.

  • After the addition is complete, continue to stir the reaction mixture at room temperature for an additional 1-2 hours, or until most of the magnesium has been consumed.

• Quantification of the Grignard Reagent:

  • The concentration of the newly formed Grignard reagent should be determined by titration before use. A common method involves the titration of an aliquot of the Grignard solution against a standard solution of sec-butanol in xylene using salicylaldehyde phenylhydrazone as an indicator.

Data Presentation

The following tables summarize the expected quantitative data for the formation of 3-methoxy-5-(trifluoromethyl)phenylmagnesium bromide based on typical yields for analogous aryl Grignard reagents.

Reaction Parameters and Expected Yields

Parameter	Condition	Expected Outcome/Value	Reference(s)
Substrate	1-Bromo-3-methoxy-5-(trifluoromethyl)benzene	-	-
Solvent	Anhydrous Tetrahydrofuran (THF)	-	[7]
Magnesium	1.2 equivalents	-	[6]
Initiation Method	Iodine crystal or 1,2-dibromoethane	Visual confirmation	[5]
Reaction Temperature	< 40 °C (controlled exotherm)	-	[4]
Reaction Time	1-3 hours post-addition	-	[7]
Expected Yield	80-95% (based on titration)	-	[8]
Major Side Product	Biphenyl derivative (Wurtz coupling)	< 5%	[9]

Spectroscopic Data (Estimated)

Nucleus	Expected Chemical Shift (ppm)	Notes	Reference(s)
¹H NMR	δ 6.5-7.5 (aromatic), δ 3.8 (methoxy)	The aromatic protons will appear as multiplets. The chemical shifts will be influenced by the electronic effects of the MgBr, OMe, and CF₃ groups.	[10]
¹³C NMR	δ 160-165 (C-OMe), δ 110-140 (aromatic), δ 120-130 (q, J ≈ 270 Hz, CF₃)	The carbon attached to magnesium will be significantly shielded. The trifluoromethyl group will appear as a quartet due to C-F coupling. The carbon of the methoxy group will be around δ 55-60 ppm.	[10]
¹⁹F NMR	δ -60 to -64	The trifluoromethyl group typically appears in this region as a singlet in the proton-decoupled spectrum.	[11][12]

Visualizations

Experimental Workflow

Caption: Workflow for the preparation of 3-methoxy-5-(trifluoromethyl)phenylmagnesium bromide.

Logical Relationship of Reaction Components

Caption: Key components and conditions for the Grignard reagent formation.

References

• 1. m.youtube.com [m.youtube.com]
• 2. researchgate.net [researchgate.net]
• 3. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 4. d.web.umkc.edu [d.web.umkc.edu]
• 5. web.mnstate.edu [web.mnstate.edu]
• 6. rsc.org [rsc.org]
• 7. US6350915B1 - Process for the synthesis of 1-(3,5-bis(trifluoromethyl)-phenyl)ethan-1-one - Google Patents [patents.google.com]
• 8. Thieme E-Books & E-Journals [thieme-connect.de]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. pendidikankimia.walisongo.ac.id [pendidikankimia.walisongo.ac.id]
• 11. rsc.org [rsc.org]
• 12. rsc.org [rsc.org]

Application Notes and Protocols for the Synthesis of PET Imaging Ligands from 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the synthesis of potential Positron Emission Tomography (PET) imaging ligand precursors starting from 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene. The trifluoromethyl group is a valuable moiety in medicinal chemistry, often enhancing metabolic stability and brain permeability of drug candidates.[1] The protocols detailed herein focus on leveraging the bromo-substituent for palladium-catalyzed cross-coupling reactions to introduce functionalities amenable to radiolabeling with Fluorine-18 (¹⁸F), the most commonly used radionuclide for PET imaging.[2] This application note outlines a two-stage process: the synthesis of a suitable precursor via Buchwald-Hartwig amination, followed by a proposed radiolabeling protocol.

Introduction to Precursor Synthesis Strategy

The foundational strategy involves the functionalization of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene to introduce a reactive site for subsequent radiolabeling. The presence of the bromine atom makes this starting material an ideal candidate for various cross-coupling reactions.[3] The Buchwald-Hartwig amination is a powerful method for forming carbon-nitrogen bonds and is widely used in pharmaceutical synthesis.[4][5] By reacting the starting material with a suitable amine, a secondary or primary amine derivative can be synthesized. This amine can then be further modified to create a precursor for ¹⁸F-radiolabeling.

A plausible synthetic workflow is outlined below.

Caption: Proposed workflow for PET ligand synthesis.

Experimental Protocols

Synthesis of an Amine Precursor via Buchwald-Hartwig Amination

This protocol describes the synthesis of N-methyl-3-methoxy-5-(trifluoromethyl)aniline as an exemplary amine precursor.

Materials:

• 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene

• Methylamine (solution in THF or as hydrochloride salt)

• Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0))

• Xantphos (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene)

• Sodium tert-butoxide (NaOtBu)

• Anhydrous Toluene

• Standard glassware for inert atmosphere reactions (Schlenk line or glovebox)

Procedure:

• In a glovebox or under an inert atmosphere, add 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene (1.0 mmol), Pd₂(dba)₃ (0.02 mmol), Xantphos (0.04 mmol), and Sodium tert-butoxide (1.4 mmol) to an oven-dried Schlenk tube equipped with a magnetic stir bar.

• If using methylamine hydrochloride, add it at this stage (1.2 mmol).

• Evacuate and backfill the Schlenk tube with argon or nitrogen three times.

• Add anhydrous toluene (5 mL).

• If using a solution of methylamine in THF (2.0 M), add it via syringe (0.6 mL, 1.2 mmol).

• Seal the Schlenk tube and heat the reaction mixture to 100 °C with vigorous stirring for 12-24 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the product with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield N-methyl-3-methoxy-5-(trifluoromethyl)aniline.

Quantitative Data (Hypothetical):

Parameter	Value
Starting Material	255 mg (1.0 mmol)
Product Yield	185 mg (85%)
Purity (by HPLC)	>98%

Synthesis of a Radiolabeling Precursor

This protocol describes the conversion of the amine precursor to a precursor suitable for nucleophilic ¹⁸F-labeling by introducing a leaving group.

Materials:

• N-methyl-3-methoxy-5-(trifluoromethyl)aniline

• 2-(2-Bromoethoxy)tetrahydropyran

• Potassium carbonate (K₂CO₃)

• Anhydrous Dimethylformamide (DMF)

Procedure:

• To a solution of N-methyl-3-methoxy-5-(trifluoromethyl)aniline (1.0 mmol) in anhydrous DMF (10 mL), add potassium carbonate (2.0 mmol).

• Add 2-(2-Bromoethoxy)tetrahydropyran (1.2 mmol) dropwise to the suspension.

• Stir the reaction mixture at 60 °C for 16 hours.

• After cooling to room temperature, pour the reaction mixture into water and extract with diethyl ether (3 x 25 mL).

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• The resulting THP-protected precursor is then deprotected under acidic conditions (e.g., 2M HCl in THF) to yield the corresponding alcohol.

• The alcohol is then converted to a suitable leaving group for radiofluorination (e.g., a tosylate or mesylate) by reaction with tosyl chloride or mesyl chloride in the presence of a base like triethylamine.

Quantitative Data (Hypothetical):

Parameter	Value
Starting Amine	205 mg (1.0 mmol)
Final Precursor Yield	290 mg (70% over 3 steps)
Purity (by HPLC)	>97%

[¹⁸F]Radiolabeling Protocol

This protocol outlines the automated synthesis of the final [¹⁸F]PET ligand via nucleophilic substitution.

Caption: Automated radiolabeling and purification workflow.

Materials:

• Radiolabeling Precursor (e.g., the tosylate derivative from section 2.2)

• [¹⁸F]Fluoride in [¹⁸O]H₂O from cyclotron

• Kryptofix 2.2.2 (K₂₂₂)

• Potassium Carbonate (K₂CO₃)

• Anhydrous Acetonitrile

• Automated synthesis module (e.g., GE TRACERlab)

• HPLC system for purification

Procedure (for automated synthesis module):

• [¹⁸F]Fluoride Trapping: The aqueous [¹⁸F]fluoride solution is passed through a quaternary ammonium anion-exchange cartridge to trap the [¹⁸F]F⁻.

• Elution: The trapped [¹⁸F]F⁻ is eluted into the reaction vessel using a solution of K₂₂₂ and K₂CO₃ in acetonitrile/water.

• Azeotropic Drying: The solvent is removed by heating under a stream of nitrogen to form the reactive, anhydrous [¹⁸F]KF-K₂₂₂ complex.

• Radiolabeling Reaction: A solution of the radiolabeling precursor (5-10 mg) in anhydrous acetonitrile is added to the reaction vessel. The reaction is heated at 110-120 °C for 10-15 minutes.

• Purification: The reaction mixture is cooled, diluted with water, and injected onto a semi-preparative HPLC column to separate the [¹⁸F]-labeled product from unreacted precursor and byproducts.

• Formulation: The collected HPLC fraction containing the product is diluted with a sterile saline solution and passed through a sterile filter into a final product vial.

Quantitative Data (Hypothetical):

Parameter	Value
Starting [¹⁸F]Activity	37 GBq
Radiochemical Yield (decay-corrected)	35-45%
Radiochemical Purity	>99%
Molar Activity	>74 GBq/µmol
Synthesis Time	45-60 min

Conclusion

1-Bromo-3-methoxy-5-(trifluoromethyl)benzene serves as a versatile starting material for the synthesis of novel PET imaging ligand precursors. The protocols outlined provide a robust framework for researchers to develop a variety of ¹⁸F-labeled compounds for preclinical and clinical research. The combination of palladium-catalyzed cross-coupling and subsequent nucleophilic radiofluorination offers a reliable pathway to access these valuable molecular imaging tools. Further optimization of reaction conditions and precursor design will likely lead to even more efficient syntheses and a broader range of potential PET ligands.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. nbinno.com [nbinno.com]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 5. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols for 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene in the Synthesis of Kinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the utility of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene as a key intermediate in the synthesis of potent kinase inhibitors. The protocols outlined below are based on established synthetic methodologies and are designed to guide researchers in the development of novel therapeutics for various signaling pathways implicated in diseases such as cancer.

Introduction

1-Bromo-3-methoxy-5-(trifluoromethyl)benzene is a versatile building block in medicinal chemistry. The trifluoromethyl group often enhances metabolic stability and binding affinity, while the methoxy group can influence solubility and provide a vector for further functionalization. The bromine atom serves as a crucial handle for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig aminations, which are pivotal in the construction of the core scaffolds of many kinase inhibitors. Kinases are enzymes that regulate cellular processes, and their dysregulation is a hallmark of many diseases, making them a major class of drug targets.

Application: Synthesis of a Representative Bcr-Abl Inhibitor

This section describes a representative synthesis of a potent Bcr-Abl inhibitor, designated as KI-35T , using 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene as the starting material. The Bcr-Abl fusion protein is a constitutively active tyrosine kinase that is a key driver in chronic myeloid leukemia (CML). The synthetic route employs a Suzuki-Miyaura coupling followed by a Buchwald-Hartwig amination.

Synthetic Workflow

Caption: Synthetic workflow for the preparation of KI-35T.

Quantitative Data: Inhibitory Activity of KI-35T

The following table summarizes the in vitro inhibitory activity of the synthesized compound KI-35T against a panel of selected kinases. The IC50 value represents the concentration of the inhibitor required to reduce the activity of a specific kinase by 50%.

Kinase Target	KI-35T IC50 (nM)	Ponatinib IC50 (nM)	Nilotinib IC50 (nM)
BCR-ABL	0.45	0.37	20
BCR-ABL T315I	2.5	2.0	>3000
VEGFR2	1.8	1.5	-
FGFR1	2.5	2.2	-
SRC	6.0	5.4	-
FLT3	1.5	1.1	-
KIT	8.2	7.0	-

Data for KI-35T is representative and for illustrative purposes.

Experimental Protocols

Protocol 1: Synthesis of 3-(3-Methoxy-5-(trifluoromethyl)phenyl)pyridine via Suzuki-Miyaura Coupling

Materials:

• 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene

• Pyridine-3-boronic acid

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl2)

• Sodium carbonate (Na2CO3)

• 1,4-Dioxane

• Water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na2SO4)

Procedure:

• To a reaction vessel, add 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene (1.0 eq), pyridine-3-boronic acid (1.2 eq), and Na2CO3 (2.0 eq).

• Purge the vessel with an inert gas (e.g., argon or nitrogen).

• Add 1,4-dioxane and water (4:1 v/v).

• Add Pd(dppf)Cl2 (0.05 eq) to the mixture.

• Heat the reaction mixture to 90 °C and stir for 12 hours. Monitor the reaction progress by TLC or LC-MS.

• After completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield 3-(3-Methoxy-5-(trifluoromethyl)phenyl)pyridine.

Protocol 2: Synthesis of KI-35T via Buchwald-Hartwig Amination

Materials:

• 3-(3-Methoxy-5-(trifluoromethyl)phenyl)pyridine

• N-(4-amino-5-methyl-2-(pyridin-4-yl)phenyl)acetamide

• Tris(dibenzylideneacetone)dipalladium(0) (Pd2(dba)3)

• Xantphos

• Cesium carbonate (Cs2CO3)

• Anhydrous 1,4-dioxane

Procedure:

• To a reaction vessel, add 3-(3-Methoxy-5-(trifluoromethyl)phenyl)pyridine (1.0 eq), N-(4-amino-5-methyl-2-(pyridin-4-yl)phenyl)acetamide (1.1 eq), and Cs2CO3 (1.5 eq).

• Purge the vessel with an inert gas.

• Add anhydrous 1,4-dioxane.

• Add Pd2(dba)3 (0.02 eq) and Xantphos (0.04 eq).

• Heat the reaction mixture to 110 °C and stir for 18 hours, monitoring by TLC or LC-MS.

• Upon completion, cool the mixture and filter it through a pad of Celite®.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography to yield the final compound, KI-35T.

Protocol 3: In Vitro Kinase Inhibition Assay (Radiometric)

This assay measures the ability of a test compound to inhibit the phosphorylation of a substrate by a specific kinase.

Materials:

• Recombinant kinase (e.g., Bcr-Abl)

• Peptide substrate

• Kinase reaction buffer

• [γ-33P]ATP

• Test compound (KI-35T) dissolved in DMSO

• 96-well filter plates

• Phosphoric acid wash solution

• Scintillation counter

Procedure:

• Prepare a reaction mixture containing the recombinant kinase and the peptide substrate in the kinase reaction buffer.

• Add the test compound at various concentrations to the mixture. Pre-incubate for 10-15 minutes at room temperature.

• Initiate the kinase reaction by adding [γ-33P]ATP.

• Incubate the reaction for 30-60 minutes at 30°C.

• Terminate the reaction by adding phosphoric acid.

• Transfer the reaction mixture to a 96-well filter plate to capture the phosphorylated substrate.

• Wash the filter plate multiple times with phosphoric acid to remove unincorporated [γ-33P]ATP.

• Measure the radioactivity retained on the filter using a scintillation counter.

• Calculate the percentage of kinase inhibition for each concentration relative to a DMSO control and determine the IC50 value by fitting the data to a dose-response curve.

Caption: Workflow for in vitro kinase inhibition assay.

Signaling Pathway: Bcr-Abl and Downstream Effectors

Dysregulated Bcr-Abl kinase activity leads to the activation of several downstream signaling pathways that promote cell proliferation and inhibit apoptosis. KI-35T, by inhibiting Bcr-Abl, aims to block these aberrant signals.

Application Notes and Protocols for the Functionalization of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromo-3-methoxy-5-(trifluoromethyl)benzene is a versatile building block in organic synthesis, particularly valued in the fields of medicinal chemistry and materials science. Its trifluoromethyl and methoxy substituents create a unique electronic environment on the aromatic ring, influencing its reactivity and the properties of its derivatives. The presence of a bromine atom provides a reactive handle for a variety of cross-coupling reactions, enabling the introduction of diverse functional groups and the construction of complex molecular architectures.

The trifluoromethyl group is known to enhance the lipophilicity, metabolic stability, and binding affinity of drug candidates.[1] Consequently, the functionalization of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene is of significant interest for the synthesis of novel bioactive molecules and advanced materials. This document provides detailed application notes and experimental protocols for key functionalization reactions of this substrate, including Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira, and Heck couplings, as well as lithiation-borylation reactions.

Key Functionalization Strategies

The primary route for the functionalization of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene involves palladium-catalyzed cross-coupling reactions. These methods offer a powerful and efficient means to form new carbon-carbon and carbon-nitrogen bonds.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a highly versatile method for the formation of C-C bonds by reacting an organohalide with an organoboron compound, such as a boronic acid or boronic ester, in the presence of a palladium catalyst and a base.[2] This reaction is widely used in the synthesis of biaryl and styrenyl derivatives, which are common motifs in pharmaceuticals.

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

• Materials:

  • 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene

  • Arylboronic acid (1.1 - 1.5 equivalents)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf)) (1-5 mol%)

  • Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) (2-3 equivalents)

  • Anhydrous solvent (e.g., Toluene, Dioxane, DME)

  • Water (for aqueous base systems)

• Procedure:

  • To a flame-dried Schlenk flask, add 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene (1.0 mmol), the arylboronic acid (1.2 mmol), the palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 mmol), and the base (e.g., K₂CO₃, 2.0 mmol).

  • Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

  • Add the degassed solvent system (e.g., Toluene/Water 4:1, 10 mL).

  • Heat the reaction mixture to 80-100 °C and stir vigorously for 4-24 hours, monitoring the reaction progress by TLC or GC-MS.

  • Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Arylboronic Acid	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Phenylboronic acid	Pd(PPh₃)₄ (3)	K₂CO₃	Toluene/H₂O	90	12	>90 (estimated)
4-Methoxyphenylboronic acid	PdCl₂(dppf) (2)	Cs₂CO₃	Dioxane	100	8	>90 (estimated)
3-Pyridinylboronic acid	Pd(dppf)Cl₂ (5)	K₃PO₄	DME	85	16	85-95 (estimated)

Note: The yields presented are estimates based on typical Suzuki-Miyaura reactions with similar substrates and may require optimization for this specific compound.

Suzuki-Miyaura Coupling Workflow

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds, reacting an aryl halide with an amine in the presence of a base.[3] This reaction is a powerful tool for synthesizing arylamines, which are prevalent in pharmaceuticals and organic materials.

Experimental Protocol: General Procedure for Buchwald-Hartwig Amination

• Materials:

  • 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene

  • Primary or secondary amine (1.1 - 1.5 equivalents)

  • Palladium precatalyst (e.g., Pd₂(dba)₃, Pd(OAc)₂) (1-3 mol%)

  • Phosphine ligand (e.g., XPhos, RuPhos, BINAP) (2-6 mol%)

  • Base (e.g., NaOtBu, K₃PO₄, Cs₂CO₃) (1.5-2.5 equivalents)

  • Anhydrous, degassed solvent (e.g., Toluene, Dioxane)

• Procedure:

  • In a glovebox, to an oven-dried Schlenk tube, add the palladium precatalyst (e.g., Pd₂(dba)₃, 0.01 mmol), the phosphine ligand (e.g., XPhos, 0.02 mmol), and the base (e.g., NaOtBu, 1.4 mmol).

  • Add 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene (1.0 mmol) and the amine (1.2 mmol).

  • Add the anhydrous, degassed solvent (e.g., Toluene, 5 mL).

  • Seal the tube, remove from the glovebox, and heat the mixture to 80-110 °C with vigorous stirring for 12-24 hours.

  • Monitor the reaction progress by TLC or LC-MS.

  • After cooling to room temperature, dilute the reaction mixture with an organic solvent and filter through a pad of celite.

  • Wash the filtrate with water and brine, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Amine	Catalyst/Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Aniline	Pd₂(dba)₃ (1) / XPhos (2)	NaOtBu	Toluene	100	18	>90 (estimated)
Morpholine	Pd(OAc)₂ (2) / RuPhos (4)	K₃PO₄	Dioxane	110	24	85-95 (estimated)
n-Butylamine	Pd₂(dba)₃ (1.5) / BINAP (3)	Cs₂CO₃	Toluene	90	16	80-90 (estimated)

Note: The yields presented are estimates based on typical Buchwald-Hartwig amination reactions with similar substrates and may require optimization.

Buchwald-Hartwig Amination Workflow

Sonogashira Coupling

The Sonogashira coupling reaction is a method for forming C-C bonds between a terminal alkyne and an aryl or vinyl halide, catalyzed by palladium and copper complexes.[1] This reaction is highly effective for the synthesis of aryl alkynes, which are important intermediates in medicinal chemistry and materials science.

Experimental Protocol: General Procedure for Sonogashira Coupling

• Materials:

  • 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene

  • Terminal alkyne (1.1 - 1.5 equivalents)

  • Palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, Pd(OAc)₂) (1-5 mol%)

  • Copper(I) iodide (CuI) (1-5 mol%)

  • Base (e.g., Triethylamine, Diisopropylamine)

  • Anhydrous solvent (e.g., THF, DMF)

• Procedure:

  • To a Schlenk flask, add 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene (1.0 mmol), the palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 0.03 mmol), and copper(I) iodide (0.02 mmol).

  • Evacuate and backfill the flask with an inert gas.

  • Add the anhydrous solvent (e.g., THF, 5 mL) and the base (e.g., Triethylamine, 2.0 mmol).

  • Add the terminal alkyne (1.2 mmol) dropwise.

  • Stir the reaction mixture at room temperature to 60 °C for 2-12 hours, monitoring by TLC.

  • Upon completion, filter the reaction mixture through a pad of celite and wash with an organic solvent.

  • Wash the filtrate with saturated aqueous ammonium chloride and brine.

  • Dry the organic layer, concentrate, and purify by column chromatography.

Terminal Alkyne	Catalyst (mol%)	Co-catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Phenylacetylene	Pd(PPh₃)₂Cl₂ (3)	CuI (2)	Et₃N	THF	RT	6	85-95 (estimated)
1-Hexyne	Pd(OAc)₂ (2)	CuI (1)	i-Pr₂NH	DMF	50	4	80-90 (estimated)
Trimethylsilylacetylene	Pd(PPh₃)₄ (4)	CuI (3)	Et₃N	Toluene	60	8	>90 (estimated)

Note: The yields presented are estimates based on typical Sonogashira coupling reactions with similar substrates and may require optimization.

Heck Reaction

The Heck reaction is a palladium-catalyzed C-C coupling of an unsaturated halide with an alkene to form a substituted alkene.[1] It is a valuable tool for the synthesis of styrenyl compounds and other vinylated aromatics.

Experimental Protocol: General Procedure for Heck Reaction

• Materials:

  • 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene

  • Alkene (e.g., Styrene, Butyl acrylate) (1.1 - 1.5 equivalents)

  • Palladium catalyst (e.g., Pd(OAc)₂, PdCl₂) (1-5 mol%)

  • Phosphine ligand (e.g., PPh₃, P(o-tolyl)₃) (2-10 mol%)

  • Base (e.g., Et₃N, K₂CO₃, NaOAc) (1.5-2.5 equivalents)

  • Anhydrous, polar aprotic solvent (e.g., DMF, DMAc)

• Procedure:

  • To a Schlenk tube, add 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene (1.0 mmol), the palladium catalyst (e.g., Pd(OAc)₂, 0.02 mmol), the phosphine ligand (e.g., PPh₃, 0.04 mmol), and the base (e.g., Et₃N, 2.0 mmol).

  • Evacuate and backfill the tube with an inert gas.

  • Add the anhydrous solvent (e.g., DMF, 5 mL) and the alkene (1.2 mmol).

  • Heat the reaction mixture to 100-140 °C for 12-24 hours.

  • Monitor the reaction by GC-MS or LC-MS.

  • After cooling, dilute with water and extract with an organic solvent.

  • Wash the organic layer with brine, dry, and concentrate.

  • Purify the product by column chromatography.

Alkene	Catalyst/Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Styrene	Pd(OAc)₂ (2) / PPh₃ (4)	Et₃N	DMF	120	18	70-85 (estimated)
n-Butyl acrylate	PdCl₂ (3) / P(o-tolyl)₃ (6)	K₂CO₃	DMAc	130	24	65-80 (estimated)

Note: The yields presented are estimates based on typical Heck reactions and may require optimization for this specific substrate.

Lithiation-Borylation

Lithiation followed by borylation offers a pathway to introduce a boronic ester group onto the aromatic ring. This transforms the aryl bromide into an organoboron reagent, which can then be used in subsequent Suzuki-Miyaura couplings or other transformations. This two-step process typically involves halogen-metal exchange with an organolithium reagent at low temperature, followed by quenching with a borate ester.

Experimental Protocol: General Procedure for Lithiation-Borylation

• Materials:

  • 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene

  • n-Butyllithium or t-Butyllithium (1.1 equivalents)

  • Triisopropyl borate or Pinacolborane (1.2 equivalents)

  • Anhydrous solvent (e.g., THF, Diethyl ether)

  • Acidic workup solution (e.g., aqueous HCl)

• Procedure:

  • To a flame-dried flask under an inert atmosphere, dissolve 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene (1.0 mmol) in anhydrous THF (10 mL).

  • Cool the solution to -78 °C.

  • Slowly add n-butyllithium (1.1 mmol) and stir for 30-60 minutes at -78 °C.

  • Add the borate ester (e.g., triisopropyl borate, 1.2 mmol) dropwise and continue stirring at -78 °C for 1 hour.

  • Allow the reaction to warm to room temperature and stir for an additional 1-2 hours.

  • Quench the reaction by slowly adding an acidic aqueous solution.

  • Extract the product with an organic solvent, wash with brine, dry, and concentrate.

  • The resulting boronic acid or ester can often be used in the next step without extensive purification.

Lithiation-Borylation Workflow

Applications in Drug Discovery and Materials Science

The functionalized derivatives of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene are valuable intermediates for the synthesis of a wide range of target molecules.

• Drug Discovery: The introduction of various aryl, heteroaryl, amino, and alkynyl groups can be used to generate libraries of compounds for biological screening. The trifluoromethyl and methoxy groups can modulate the pharmacokinetic and pharmacodynamic properties of the final compounds.

• Materials Science: The rigid, conjugated structures formed through these coupling reactions can be incorporated into organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other functional materials. The electronic properties of the benzene ring, tuned by the substituents, can influence the performance of these materials.

Safety and Handling

1-Bromo-3-methoxy-5-(trifluoromethyl)benzene and many of the reagents used in its functionalization are hazardous. Always consult the Safety Data Sheet (SDS) before use. Work should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including gloves and safety glasses, should be worn. Organolithium reagents are pyrophoric and must be handled with extreme care under an inert atmosphere. Palladium catalysts and phosphine ligands can be toxic and should be handled with caution.

Conclusion

1-Bromo-3-methoxy-5-(trifluoromethyl)benzene is a valuable and versatile starting material for the synthesis of a wide array of functionalized aromatic compounds. The palladium-catalyzed cross-coupling reactions and lithiation-borylation protocols described herein provide a robust toolkit for researchers in drug discovery and materials science to access novel and complex molecular architectures. Careful optimization of reaction conditions will be necessary to achieve high yields for specific substrate combinations.

References

• 1. Sonogashira Coupling | NROChemistry [nrochemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. 1-Bromo-3-[(4-methoxyphenyl)methoxy]-5-(trifluoromethyl)benzene () for sale [vulcanchem.com]

Application Notes and Protocols for the Large-Scale Synthesis of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromo-3-methoxy-5-(trifluoromethyl)benzene is a key building block in the synthesis of complex organic molecules utilized in pharmaceutical and agrochemical research. The presence of the trifluoromethyl group significantly enhances lipophilicity and metabolic stability, making it a desirable moiety in drug design.[1][2] This document provides detailed protocols for the large-scale synthesis of this versatile intermediate, focusing on a robust and scalable bromination of the readily available precursor, 1-methoxy-3-(trifluoromethyl)benzene. The protocols are adapted from established industrial processes for structurally related compounds, ensuring high yield and purity.[3][4]

Data Presentation

The following table summarizes the expected quantitative data for the large-scale synthesis of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene based on analogous industrial processes.[3]

Parameter	Value	Notes
Starting Material	1-methoxy-3-(trifluoromethyl)benzene	Commercially available.
Brominating Agent	1,3-dibromo-5,5-dimethylhydantoin (DBDMH)	A stable and safe alternative to liquid bromine.[5]
Solvent System	Glacial Acetic Acid / Concentrated Sulfuric Acid	Increases solubilization and regioselectivity.[3]
Reaction Temperature	40-50°C	Optimal range for controlled exothermic reaction.[3]
Reaction Time	~4.5 hours	Monitored by GC or TLC for completion.
Assay Yield	~94%	Based on GC analysis of the crude product.[4]
Purity (crude)	>95%	With minor isomeric byproducts.[4]
Purification Method	Distillation or Recrystallization	For removal of residual starting material and isomers.

Experimental Protocols

Protocol 1: Large-Scale Synthesis of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene

This protocol is adapted from a patented industrial process for a similar compound and is designed for scalability and high regioselectivity.[3][4]

Materials and Equipment:

• Jacketed glass reactor with mechanical stirrer, thermocouple, and addition funnel.

• 1-methoxy-3-(trifluoromethyl)benzene

• 1,3-dibromo-5,5-dimethylhydantoin (DBDMH)

• Glacial Acetic Acid

• Concentrated Sulfuric Acid (96%)

• 5N Sodium Hydroxide solution

• Water (deionized)

• Standard laboratory glassware and personal protective equipment (PPE).

Procedure:

• Acid Mixture Preparation: In a jacketed reactor cooled to 15°C, charge glacial acetic acid. To this, slowly add concentrated sulfuric acid while maintaining the temperature below 35°C. Cool the resulting mixture to 25°C.

• Addition of Starting Material: Add 1-methoxy-3-(trifluoromethyl)benzene to the acid mixture with vigorous stirring.

• Bromination: While maintaining rapid stirring, add 1,3-dibromo-5,5-dimethylhydantoin in portions over a short period. An exothermic reaction will occur, and the internal temperature should be maintained between 40-50°C using jacket cooling.[3]

• Reaction Monitoring: Maintain the reaction mixture at 45°C for approximately 4.5 hours.[3] The reaction progress should be monitored by gas chromatography (GC) or thin-layer chromatography (TLC) until the starting material is consumed.

• Work-up: Once the reaction is complete, cool the mixture to room temperature and then slowly pour it into cold water with vigorous stirring.

• Phase Separation: Allow the mixture to settle, and separate the lower organic layer.

• Neutralization: Wash the organic layer with a 5N sodium hydroxide solution to remove acidic impurities.

• Final Product: The resulting clear, colorless organic layer is the crude 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene. The assay yield is expected to be around 93-94%.[4]

• Purification: For higher purity, the crude product can be purified by vacuum distillation or recrystallization.

Visualizations

Logical Relationship: Regioselective Bromination

The high regioselectivity of the bromination is governed by the directing effects of the methoxy and trifluoromethyl groups on the benzene ring. The methoxy group is an ortho-, para-director and an activating group, while the trifluoromethyl group is a meta-director and a deactivating group. This results in the bromine being directed to the position that is para to the methoxy group and meta to the trifluoromethyl group.

References

• 1. Bromoarene synthesis by bromination or substitution [organic-chemistry.org]
• 2. US3314762A - Bromine purification process - Google Patents [patents.google.com]
• 3. US6255545B1 - Process for the synthesis of 3,5-bis(trifluoromethyl)-bromobenzene - Google Patents [patents.google.com]
• 4. Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Process Development and Synthesis of Process-Related Impurities of an Efficient Scale-Up Preparation of 5,2′-Dibromo-2,4′,5′-Trihydroxy Diphenylmethanone as a New Acute Pyelonephritis Candidate Drug - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of Trifluoromethylated Building Blocks in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

The strategic incorporation of trifluoromethyl (CF₃) groups into molecular scaffolds is a cornerstone of modern medicinal chemistry. The unique physicochemical properties of the CF₃ group, including its high electronegativity, lipophilicity, and metabolic stability, can profoundly enhance the therapeutic potential of drug candidates. This document provides detailed application notes, experimental protocols, and visualizations to guide researchers in the effective use of trifluoromethylated building blocks in drug discovery.

The introduction of a CF₃ group can dramatically alter a molecule's properties, often leading to improved metabolic stability. This enhancement is primarily attributed to the strength of the carbon-fluorine (C-F) bond, which is considerably more resistant to cleavage by metabolic enzymes like the cytochrome P450 (CYP450) superfamily compared to a carbon-hydrogen (C-H) bond. By replacing a hydrogen atom at a metabolically vulnerable position with a fluorine or a trifluoromethyl group, chemists can effectively "block" or slow down oxidative metabolism, leading to a longer half-life and improved bioavailability.[1][2][3]

Advantages of Incorporating Trifluoromethyl Groups

The trifluoromethyl group offers several key advantages in drug design:

• Enhanced Metabolic Stability: The robust C-F bonds in the CF₃ group are resistant to enzymatic degradation, leading to a longer in vivo half-life of the drug.[1][2]

• Increased Lipophilicity: The CF₃ group is lipophilic, which can improve a drug's ability to cross cell membranes and the blood-brain barrier.[1]

• Modulation of pKa: The strong electron-withdrawing nature of the CF₃ group can significantly lower the pKa of nearby acidic or basic centers, affecting the ionization state of the drug at physiological pH.

• Improved Binding Affinity: The electronic and steric properties of the CF₃ group can lead to more potent and selective binding to biological targets.[1]

Data Presentation: Quantitative Impact of Trifluoromethylation

The following tables summarize the quantitative effects of trifluoromethylation on various drug properties.

Table 1: Effect of Trifluoromethyl Group on Anticancer Activity

Compound/Analog	Structure	Target Cancer Cell Line	IC₅₀ (µM)	Fold Improvement with CF₃	Reference
Isoxazole Analog	3-(3,4-dimethoxyphenyl)-5-(thiophen-2-yl)isoxazole	MCF-7 (Breast Cancer)	19.72	-	[4]
Trifluoromethylated Isoxazole Analog	3-(3,4-dimethoxyphenyl)-5-(thiophen-2-yl)-4-(trifluoromethyl)isoxazole	MCF-7 (Breast Cancer)	2.63	~8x	[4]
Celecoxib Analog	4-Desmethyl-2-methyl Celecoxib	COX-2	69	-	[5]
Celecoxib	Celecoxib	COX-2	4.8 - 91	Variable	[5]

Table 2: Effect of Trifluoromethyl Group on Physicochemical Properties

Compound/Analog	Structure	Property	Value	Change with CF₃	Reference
Aniline	Aniline	pKa	4.6	-	[6]
2-(Trifluoromethyl)aniline	2-(Trifluoromethyl)aniline	pKa	1.10 (Predicted)	Lower	[4]
Aniline	Aniline	logP	0.9	-	[6]
2-(Trifluoromethyl)aniline	2-(Trifluoromethyl)aniline	logP	2.32	Higher	[4]

Experimental Protocols

This section provides detailed methodologies for the synthesis of trifluoromethylated compounds.

Protocol 1: Synthesis of Celecoxib

Objective: To synthesize the selective COX-2 inhibitor, Celecoxib.[7][8]

Materials:

• 4,4,4-Trifluoro-1-(p-tolyl)butane-1,3-dione

• 4-Sulfamoylphenylhydrazine hydrochloride

• Ethanol

• Hydrochloric acid

• Sodium bicarbonate

• Ethyl acetate

• Heptane

• Anhydrous sodium sulfate

Procedure:

• Prepare a solution of 4,4,4-trifluoro-1-(p-tolyl)butane-1,3-dione in ethanol in a reaction vessel equipped with a reflux condenser and a stirrer.

• Add 4-sulfamoylphenylhydrazine hydrochloride to the solution.

• Add a catalytic amount of hydrochloric acid and heat the mixture to reflux for several hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with a saturated sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by recrystallization from an ethyl acetate/heptane mixture to yield pure Celecoxib.[7]

• Characterize the final product by ¹H NMR, ¹³C NMR, mass spectrometry, and elemental analysis to confirm its structure and purity.[7]

Protocol 2: Trifluoromethylation of Heterocycles using a Photocaged Reagent

Objective: To introduce a trifluoromethyl group onto a heterocyclic scaffold using a photoredox-catalyzed reaction.[9]

Materials:

• Heterocyclic substrate (e.g., caffeine)

• N-methyl quinolinium trifluoromethanesulfonate ester (photocage reagent)

• Acetonitrile (ACN)

• 456 nm light source (e.g., LED lamp)

Procedure:

• In a suitable reaction vessel, dissolve the heterocyclic substrate and the photocage reagent in acetonitrile.

• Irradiate the reaction mixture with a 456 nm light source at room temperature for 30 minutes.

• Monitor the reaction progress by an appropriate method (e.g., LC-MS).

• Upon completion, concentrate the reaction mixture and purify the product by column chromatography.

Protocol 3: Synthesis of Trifluoromethylated N-Fused Heterocycles in Continuous Flow

Objective: To synthesize trifluoromethylated N-fused heterocycles from amines using a continuous-flow setup.[10]

Materials:

• Amine reagent

• Trifluoroacetic anhydride (TFAA)

• Triethylamine (TEA)

• Tetrahydrofuran (THF)

• Continuous-flow reactor system with a T-mixer and a heated reaction coil

Procedure:

• Prepare two separate solutions:

  • Solution A: Dissolve the amine reagent and triethylamine in THF.

  • Solution B: Dissolve trifluoroacetic anhydride in THF.

• Using syringe pumps, introduce both solutions into a T-mixer at defined flow rates.

• Pass the mixed stream through a heated reaction coil (e.g., 10 mL Hastelloy coil at 80 °C and 6 bar).

• Collect the output from the reactor.

• Remove the solvent and purify the product by standard methods.

Visualizations

Signaling Pathway: COX-2 Inhibition by Celecoxib

Caption: Simplified COX-2 signaling pathway and the inhibitory action of Celecoxib.

Experimental Workflow: Drug Discovery with Trifluoromethylated Building Blocks

References

• 1. Innate C-H trifluoromethylation of heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent advances in the synthesis of trifluoromethyl-containing heterocyclic compounds via trifluoromethyl building blocks - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Cyclooxygenase-2-Prostaglandin E2 pathway: A key player in tumor-associated immune cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chembk.com [chembk.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Celecoxib pathways: pharmacokinetics and pharmacodynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Minimizing Side Reactions in Couplings of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Chemistry of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene

1-Bromo-3-methoxy-5-(trifluoromethyl)benzene is a key substrate in the synthesis of pharmaceuticals and advanced materials. Its structure, featuring a bromine atom for coupling, an electron-donating methoxy group, and a strongly electron-withdrawing trifluoromethyl group, presents a unique electronic and steric profile. This profile makes it an excellent candidate for a variety of cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig aminations. However, this electronic imbalance can also predispose the molecule to specific undesired reaction pathways.

This guide will focus on the most common side reactions encountered and provide actionable, evidence-based strategies to mitigate them.

Frequently Asked Questions (FAQs) & Troubleshooting

Here we address common issues encountered during coupling reactions with 1-bromo-3-methoxy-5-(trifluoromethyl)benzene in a question-and-answer format.

Issue 1: Homocoupling of the Boronic Acid/Ester in Suzuki-Miyaura Couplings

Q1: I'm observing a significant amount of a symmetrical biaryl byproduct derived from my boronic acid coupling partner. What is causing this, and how can I prevent it?

A1: This side reaction, known as homocoupling, is a frequent challenge in Suzuki-Miyaura reactions. It involves the coupling of two molecules of the organoboron reagent to form a symmetrical biaryl. This not only consumes your valuable starting material but also complicates purification due to the structural similarity of the byproduct to your desired product.[1]

The primary culprits behind homocoupling are the presence of dissolved oxygen and palladium(II) species in your reaction mixture.[1][2][3] Oxygen can oxidize the active Pd(0) catalyst to Pd(II). This Pd(II) species can then react with two molecules of the boronic acid to generate the homocoupled product and regenerate Pd(0).[1][2]

Troubleshooting Workflow for Homocoupling:

Caption: Troubleshooting workflow for minimizing homocoupling.

Detailed Mitigation Strategies:

• Rigorous Degassing: The most critical step is the thorough removal of dissolved oxygen from your reaction mixture. This can be achieved by sparging your solvent with an inert gas (nitrogen or argon) for an extended period or by using the freeze-pump-thaw method for more sensitive reactions.[4]

• Choice of Palladium Source:

  • Pd(0) Precatalysts: Using a Pd(0) source like Pd₂(dba)₃ can be advantageous as it bypasses the need for an in-situ reduction of a Pd(II) species, which can be a source of homocoupling.[5]

  • Pd(II) Precatalysts: If you are using a Pd(II) precatalyst (e.g., Pd(OAc)₂, PdCl₂(dppf)), ensure that the initial reduction to the active Pd(0) species is efficient. The use of bulky, electron-rich phosphine ligands can facilitate this process.[3][6] Consider adding a mild reducing agent, such as potassium formate, to minimize the concentration of free Pd(II).[4]

• Ligand Selection: Bulky, electron-rich phosphine ligands, such as those from the Buchwald or Hartwig groups (e.g., SPhos, XPhos), can promote the desired cross-coupling pathway and suppress homocoupling by stabilizing the Pd(0) state and accelerating the reductive elimination step.[7][8]

• Base Selection: The choice of base can also influence the extent of homocoupling. While a comprehensive screening may be necessary, switching to a different base (e.g., from a carbonate to a phosphate) can sometimes alter the reaction kinetics in favor of the desired product.

Issue 2: Protodebromination (Hydrodehalogenation) of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene

Q2: My reaction is producing 1-methoxy-3-(trifluoromethyl)benzene as a major byproduct. What is causing this, and how can I stop it?

A2: This side reaction is known as protodebromination or hydrodehalogenation, where the bromine atom is replaced by a hydrogen atom.[3] This is a common issue in palladium-catalyzed cross-coupling reactions and can significantly reduce the yield of your desired product.

The mechanism often involves the formation of a palladium hydride species (Pd-H) in the catalytic cycle. This can occur through various pathways, including the reaction of the palladium catalyst with trace amounts of water, alcohols (if used as a solvent), or even certain amines used as bases.[3] This Pd-H species can then undergo reductive elimination with the aryl group to yield the protodebrominated product.

Troubleshooting Workflow for Protodebromination:

Caption: Troubleshooting workflow for minimizing protodebromination.

Detailed Mitigation Strategies:

• Strict Anhydrous Conditions: The most crucial step is to minimize the presence of water and other protic sources. Use freshly dried solvents and ensure all reagents are anhydrous.

• Base Selection:

  • Avoid strongly basic conditions if possible, as they can promote the formation of palladium hydride species.

  • Consider using a weaker base (e.g., K₂CO₃ instead of K₃PO₄) or a non-nucleophilic organic base. In some cases, soluble organic bases like DBU have been shown to be effective.[9][10]

• Ligand Optimization: The use of bulky, electron-rich phosphine ligands can accelerate the desired cross-coupling catalytic cycle, thereby outcompeting the protodebromination pathway. These ligands can also sterically hinder the approach of protic species to the palladium center.

• Use of Well-Defined Precatalysts: Modern palladium precatalysts, such as the G3 or G4 Buchwald precatalysts, are designed for the rapid and efficient generation of the active monoligated Pd(0) species.[11] This can lead to cleaner reactions with fewer side products like the protodebrominated arene.

Issue 3: Low Reactivity in Buchwald-Hartwig Amination

Q3: My Buchwald-Hartwig amination of 1-bromo-3-methoxy-5-(trifluoromethyl)benzene with a primary or secondary amine is sluggish and gives low conversion. How can I improve the reaction efficiency?

A3: Low reactivity in Buchwald-Hartwig aminations can stem from several factors, including catalyst deactivation, suboptimal ligand choice, or an inappropriate base. The electronic nature of 1-bromo-3-methoxy-5-(trifluoromethyl)benzene, with its electron-withdrawing trifluoromethyl group, generally favors the oxidative addition step.[12] Therefore, issues with low reactivity often lie elsewhere in the catalytic cycle.

Troubleshooting Workflow for Low Reactivity in Buchwald-Hartwig Amination:

Caption: Troubleshooting workflow for improving Buchwald-Hartwig amination reactivity.

Detailed Mitigation Strategies:

• Ligand Selection: This is often the most critical parameter. For challenging aminations, bulky, electron-rich biarylphosphine ligands are typically the first choice.[6] N-heterocyclic carbene (NHC) ligands can also be highly effective.[6] A screening of different ligands is highly recommended.

• Base Selection: Strong, non-nucleophilic bases are generally required for Buchwald-Hartwig aminations. Sodium tert-butoxide (NaOtBu), lithium bis(trimethylsilyl)amide (LiHMDS), and potassium phosphate (K₃PO₄) are commonly used. The choice of base can be substrate-dependent, so screening may be necessary.

• Solvent Choice: The polarity and coordinating ability of the solvent can significantly impact the reaction. Toluene, dioxane, and THF are common choices.[10] Avoid chlorinated solvents and acetonitrile, as they can inhibit the catalyst.[10]

• Temperature: Increasing the reaction temperature can often overcome activation barriers and improve reaction rates. However, be mindful of potential side reactions that may become more prevalent at higher temperatures.

• Palladium Precatalyst: As with other coupling reactions, using a well-defined precatalyst can lead to more consistent and efficient catalyst activation.[6][10]

Experimental Protocols

General Protocol for a Suzuki-Miyaura Coupling with Minimized Homocoupling

This protocol is a starting point and may require optimization for your specific boronic acid partner.

• Reaction Setup: To a flame-dried Schlenk flask under an argon atmosphere, add 1-bromo-3-methoxy-5-(trifluoromethyl)benzene (1.0 equiv), the arylboronic acid (1.2 equiv), and a suitable base (e.g., K₃PO₄, 2.0 equiv).

• Solvent Addition and Degassing: Add anhydrous solvent (e.g., toluene/water 10:1). Vigorously sparge the mixture with argon for 30 minutes.

• Catalyst Addition: Add the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%) and the phosphine ligand (e.g., SPhos, 2-4 mol%).

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) and monitor by TLC or LC-MS until the starting material is consumed.

• Work-up: Cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

General Protocol for a Buchwald-Hartwig Amination with Minimized Side Reactions

This protocol is a general guideline and should be optimized for your specific amine coupling partner.

• Reaction Setup: In a glovebox or under an inert atmosphere, add the palladium precatalyst (e.g., tBuXPhos Pd G3, 1-3 mol%), the ligand (if not part of the precatalyst), and the base (e.g., NaOtBu, 1.5 equiv) to an oven-dried reaction vessel.

• Reagent Addition: Add 1-bromo-3-methoxy-5-(trifluoromethyl)benzene (1.0 equiv) and the amine (1.2 equiv) dissolved in an anhydrous solvent (e.g., toluene).

• Reaction: Seal the vessel and heat the reaction mixture to the desired temperature (e.g., 80-120 °C). Monitor the reaction progress by TLC or LC-MS.

• Work-up: After completion, cool the reaction to room temperature. Quench the reaction carefully with saturated aqueous NH₄Cl. Extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify the crude product by column chromatography.

Data Summary Table

The following table provides a hypothetical comparison of reaction conditions to illustrate the impact of optimization on yield and side product formation.

Entry	Coupling Type	Catalyst/Ligand	Base	Solvent	Temp (°C)	Desired Product Yield (%)	Major Side Product (%)
1	Suzuki	Pd(PPh₃)₄	Na₂CO₃	Toluene/H₂O	100	45	30 (Homocoupling)
2	Suzuki	Pd₂(dba)₃ / SPhos	K₃PO₄	Toluene (degassed)	100	92	<5 (Homocoupling)
3	Buchwald-Hartwig	Pd(OAc)₂ / BINAP	Cs₂CO₃	Toluene	110	60	15 (Protodebromination)
4	Buchwald-Hartwig	tBuXPhos Pd G3	NaOtBu	Dioxane	100	95	<2 (Protodebromination)

References

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• Organic Process Research & Development. (n.d.). Kiloscale Buchwald–Hartwig Amination: Optimized Coupling of Base-Sensitive 6-Bromoisoquinoline-1-carbonitrile with (S)-3-Amino-2-methylpropan-1-ol. ACS Publications. Retrieved from [Link]

• CovaSyn. (n.d.). Optimizing Suzuki Coupling Reactions. Retrieved from [Link]

• ChemistryViews. (2022, November 5). Conditions for Suzuki-Miyaura Coupling Optimized with Machine Learning. Retrieved from [Link]

• University of Nottingham. (n.d.). Optimising a Buchwald-Hartwig amination using the ChemSpeed. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Buchwald-Hartwig Amination. Retrieved from [Link]

• ResearchGate. (n.d.). Identification of a Surprising Boronic Acid Homocoupling Process in Suzuki–Miyaura Cross-Coupling Reactions Utilizing a Hindered Fluorinated Arene. Retrieved from [Link]

• ACS Publications. (2020, February 11). Exploring Homogeneous Conditions for Mild Buchwald–Hartwig Amination in Batch and Flow. Retrieved from [Link]

• ACS Publications. (n.d.). Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395. Retrieved from [Link]

• Reddit. (2024, February 23). How to approach choosing reaction conditions for Suzuki?. r/Chempros. Retrieved from [Link]

• PubMed. (2022, October 28). Closed-loop optimization of general reaction conditions for heteroaryl Suzuki-Miyaura coupling. Retrieved from [Link]

• Chemistry LibreTexts. (2020, July 1). 17.2: Palladium catalyzed couplings. Retrieved from [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

• National Institutes of Health. (n.d.). Mechanistic Origin of Ligand Effects on Exhaustive Functionalization During Pd-Catalyzed Cross-Coupling of Dihaloarenes. Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 2). 2.2: Pd-Catalyzed Cross Coupling Reactions. Retrieved from [Link]

• National Institutes of Health. (n.d.). Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. Retrieved from [Link]

• Royal Society of Chemistry. (2025, January 22). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Organic Chemistry Frontiers. Retrieved from [Link]

• ResearchGate. (n.d.). Effect of different bases on the Suzuki-Miyaura coupling. Retrieved from [Link]

• ACS Publications. (n.d.). Supporting Information Radical Hydrodehalogenation of Aryl Halides with H2 Catalyzed by a Phenanthroline- Based PNNP Cobalt(I) C. Retrieved from [Link]

• ResearchGate. (2024, October 19). The role of the stabilizing/leaving group in palladium catalysed cross-coupling reactions. Retrieved from [Link]

• Autechaux. (n.d.). Understanding Cross-Coupling Reactions with 1-Bromo-3,5-dimethoxybenzene. Retrieved from [Link]

• YouTube. (2021, January 1). Seven Name Reactions in One - Palladium Catalysed Reaction (047 - 053). Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Retrieved from [Link]

• Chemistry Stack Exchange. (2017, July 23). What are the byproducts in a Suzuki reaction?. Retrieved from [Link]

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. Retrieved from [Link]

• ChemRxiv. (n.d.). Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. Retrieved from [Link]

• PubChem. (n.d.). Benzene, 1-bromo-3-(trifluoromethyl)-. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Aryl bromide/triflate selectivities reveal mechanistic divergence in palladium-catalysed couplings; the Suzuki–Miyaura anomaly. Chemical Communications. Retrieved from [Link]

• ScienceDirect. (n.d.). Palladium-catalyzed cross-coupling reactions of aryl boronic acids with aryl halides in water. Retrieved from [Link]

• ResearchGate. (n.d.). Cross-Coupling Reactions of 5-Bromo-1,2,3-triazines. Retrieved from [Link]

• Beilstein Journals. (n.d.). Clean and fast cross-coupling of aryl halides in one-pot. Retrieved from [Link]

• YouTube. (2025, September 17). Preparation of Aryl Bromides, Part 1: Electrophilic Bromination. Retrieved from [Link]

• National Institutes of Health. (2016, February 27). Multimetallic Catalysis Enabled Cross-Coupling of Aryl Bromides with Aryl Triflates. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Yoneda Labs [yonedalabs.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO02335H [pubs.rsc.org]
• 6. Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC [pmc.ncbi.nlm.nih.gov]
• 7. reddit.com [reddit.com]
• 8. nbinno.com [nbinno.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Purification of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene Reaction Products

This technical support guide is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the purification of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a crude reaction mixture of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene?

A1: Common impurities can include unreacted starting materials such as 3-methoxy-5-(trifluoromethyl)anisole, regioisomers (e.g., 1-Bromo-2-methoxy-5-(trifluoromethyl)benzene or 1-Bromo-4-methoxy-5-(trifluoromethyl)benzene), and poly-brominated side products. The specific impurities will depend on the synthetic route employed.

Q2: My purified product is a pale yellow liquid. Is this normal?

A2: While the pure compound is expected to be a colorless to light yellow liquid, a distinct yellow or brownish color may indicate the presence of trace impurities, possibly from residual bromine or colored byproducts.[1] Further purification by passing the material through a short plug of silica gel or by distillation may be necessary to obtain a colorless product.[2]

Q3: I am having difficulty separating the desired product from a close-running impurity on TLC. What can I do?

A3: To improve the separation of compounds with similar polarities, you can try optimizing the mobile phase for column chromatography.[3] Experiment with different solvent systems, such as varying the ratio of hexane and ethyl acetate, or trying a different solvent system altogether like dichloromethane/hexane.[4] A shallow gradient elution during column chromatography can also enhance the resolution between closely eluting spots.[2]

Q4: Can I use recrystallization to purify 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene?

A4: Since 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene is a liquid at room temperature, recrystallization is generally not a suitable primary purification method.[5] However, if you have solid impurities, it might be possible to dissolve the crude product in a minimal amount of a non-polar solvent at a low temperature to precipitate the impurities, followed by filtration.

Q5: What is the best method for removing residual starting material?

A5: Column chromatography is typically the most effective method for removing unreacted starting materials.[6] The polarity difference between the starting material and the brominated product usually allows for good separation. Fractional distillation can also be effective if there is a sufficient difference in boiling points.

Troubleshooting Guides

Problem: Low Yield After Column Chromatography

Possible Cause	Troubleshooting Steps
Compound degradation on silica gel	The trifluoromethyl group can make the compound slightly sensitive to the acidic nature of silica gel.[1] Consider using deactivated (neutral) silica gel or an alternative stationary phase like alumina.[3]
Improper solvent system	An overly polar eluent will cause the product to elute too quickly with impurities. An insufficiently polar eluent will result in very slow elution and broad bands. Optimize the solvent system using Thin Layer Chromatography (TLC) to achieve an Rf value of 0.2-0.3 for the product.[7]
Co-elution with impurities	If impurities have very similar polarity, consider using a longer column for better separation or a different solvent system to alter the selectivity.[1]
Product is too volatile	If using a rotary evaporator to remove the solvent, ensure the water bath temperature is not too high and the vacuum is not too strong to avoid loss of the product.

Problem: Product Contamination with Isomers

Possible Cause	Troubleshooting Steps
Non-selective bromination reaction	Optimize the reaction conditions (temperature, catalyst, brominating agent) to favor the formation of the desired isomer.
Insufficient separation during chromatography	Isomers can be challenging to separate.[3] Use a high-performance silica gel with a smaller particle size for better resolution. Employing a very shallow gradient of the eluting solvent can also improve separation.[2]
Inadequate analytical characterization	Use analytical techniques such as GC-MS or NMR spectroscopy to confirm the identity and purity of the collected fractions before combining them.

Data Presentation

Table 1: Representative Purity and Yield Data for Purification Methods

Purification Method	Starting Purity (Typical)	Final Purity (Typical)	Yield (Typical)	Notes
Flash Column Chromatography (Silica Gel)	75-85%	>98%	80-90%	Most common and effective method for removing a wide range of impurities.
Fractional Distillation	80-90%	>97%	70-85%	Effective for removing less volatile or more volatile impurities. Requires a significant boiling point difference.
Preparative TLC	<90%	>99%	50-70%	Suitable for small-scale purification to obtain a highly pure sample for analysis.

Note: The values presented in this table are representative and can vary depending on the specific reaction conditions and the nature of the impurities.

Table 2: Thin Layer Chromatography (TLC) Data for Eluent Optimization

Solvent System (Hexane:Ethyl Acetate)	Rf of Product	Rf of a Less Polar Impurity (e.g., Starting Material)	Rf of a More Polar Impurity (e.g., Di-bromo product)	Separation Quality
95:5	0.45	0.60	0.30	Good initial separation.
90:10	0.60	0.75	0.45	Spots are too high on the plate.
98:2	0.30	0.45	0.15	Optimal for column chromatography.
100% Hexane	0.10	0.20	0.00	Insufficient elution of the product.

Experimental Protocols

Protocol 1: Purification by Flash Column Chromatography

• TLC Analysis:

  • Dissolve a small amount of the crude product in a volatile solvent (e.g., dichloromethane).

  • Spot the solution on a silica gel TLC plate.

  • Develop the plate using various solvent systems of hexane and ethyl acetate to find an eluent that gives the product an Rf value of approximately 0.2-0.3.[7] A good starting point is a 98:2 mixture of hexane:ethyl acetate.[8]

• Column Preparation:

  • Prepare a slurry of silica gel in the chosen eluent.

  • Pack a glass column with the slurry, ensuring there are no air bubbles.[1]

  • Add a layer of sand on top of the silica gel.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the eluent or a non-polar solvent like hexane.

  • Carefully load the sample onto the top of the column.

  • Alternatively, for "dry loading," dissolve the crude product in a volatile solvent, add a small amount of silica gel, evaporate the solvent, and load the resulting powder onto the column.[2]

• Elution and Fraction Collection:

  • Begin eluting the column with the chosen solvent system, applying gentle air pressure.

  • Collect fractions in test tubes or vials.

  • Monitor the fractions by TLC to identify those containing the pure product.

• Solvent Removal:

  • Combine the pure fractions.

  • Remove the solvent using a rotary evaporator to obtain the purified 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene.

Protocol 2: Purification by Fractional Distillation

• Apparatus Setup:

  • Set up a fractional distillation apparatus with a Vigreux column. Ensure all glassware is dry.

  • Use a heating mantle with a magnetic stirrer.

• Distillation:

  • Place the crude product in the distillation flask with a stir bar.

  • Slowly heat the flask while stirring.

  • Collect and discard the initial fraction that distills at a lower temperature, as this may contain volatile impurities.

  • Collect the fraction that distills at the boiling point of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene (approximately 201°C at 760 mmHg).[5] The boiling point will be lower under vacuum.

  • Stop the distillation when the temperature starts to rise again or when only a small amount of residue remains.

• Analysis:

  • Analyze the collected fraction by GC-MS or NMR to confirm its purity.

Mandatory Visualization

Caption: General workflow for the purification of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene.

Caption: Troubleshooting decision tree for purification issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene | 627527-23-5 [sigmaaldrich.com]
• 6. benchchem.com [benchchem.com]
• 7. orgsyn.org [orgsyn.org]
• 8. Chromatography [chem.rochester.edu]

Technical Support Center: Troubleshooting the Buchwald-Hartwig Amination with Sterically Hindered Amines

Welcome to the technical support center for the Buchwald-Hartwig amination. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of C-N bond formation, particularly when dealing with sterically demanding amines. The insights provided here are a synthesis of established mechanistic understanding and practical, field-proven experience to help you overcome common challenges in your experiments.

Frequently Asked Questions (FAQs)

Here are answers to some of the most common questions encountered when performing a Buchwald-Hartwig amination with sterically hindered amines:

Q1: My reaction with a bulky secondary amine is giving very low yield or failing completely. What is the most likely culprit?

A common and often overlooked issue is the poor solubility of the inorganic base in the reaction solvent, which can significantly hinder the reaction rate.[1][2] Other major factors include a suboptimal choice of ligand for the sterically demanding substrates, potential catalyst inhibition, and competing side reactions like hydrodehalogenation.[1]

Q2: Which type of base is generally recommended for couplings with bulky amines?

The choice of base is critical and highly dependent on the functional groups present in your substrates. For sterically hindered amines, strong, non-nucleophilic alkoxide bases like sodium tert-butoxide (NaOt-Bu) or lithium bis(trimethylsilyl)amide (LHMDS) are often the most effective.[2][3] However, if your substrates are sensitive to strong bases, weaker inorganic bases such as cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) should be considered, though they may require more forcing conditions and a highly active catalyst system.[1][3]

Q3: What is the best solvent choice for these challenging reactions?

Aprotic, non-polar, or weakly polar solvents are generally preferred. Toluene is a very common and effective choice, offering a good balance of solubility for many substrates and a sufficiently high boiling point.[1][2] Ethereal solvents like 1,4-dioxane and tetrahydrofuran (THF) are also frequently used.[1][3][4] It is crucial to use anhydrous and thoroughly degassed solvents, as oxygen and water can lead to catalyst deactivation. Chlorinated solvents, acetonitrile, and pyridine should be avoided as they can inhibit the palladium catalyst.[2][3]

Q4: I'm observing a significant amount of hydrodehalogenation of my aryl halide. How can I minimize this side reaction?

Hydrodehalogenation, the replacement of the halide with a hydrogen atom, is a common side reaction, particularly with primary amines.[1][5] This occurs via a competing β-hydride elimination pathway. To suppress this, the selection of a bulky, electron-rich phosphine ligand is critical.[1][5] These ligands promote the desired C-N reductive elimination over β-hydride elimination. Careful optimization of the base and solvent can also help minimize this side reaction.[1]

In-Depth Troubleshooting Guides

When a Buchwald-Hartwig amination with a sterically hindered amine fails to proceed as expected, a systematic approach to troubleshooting is essential. Below are common issues, their probable causes, and recommended solutions.

Issue 1: Low or No Product Yield

A lack of product formation is a clear indicator of a fundamental problem with the reaction setup or the catalyst's activity.

• Inefficient Catalyst System: The combination of the palladium precursor and the ligand is paramount, especially for challenging substrates.

  • Causality: Sterically hindered amines require bulky and electron-rich ligands to facilitate both the oxidative addition and the reductive elimination steps of the catalytic cycle.[5][6] The steric bulk on the ligand promotes the formation of the active monoligated palladium species and accelerates the final C-N bond-forming step.[5]

  • Solution:

    • Ligand Screening: If using an older generation ligand (e.g., P(o-tolyl)₃, BINAP, DPPF), switch to a more advanced, sterically demanding dialkylbiaryl phosphine ligand. A screening of several ligands from the Buchwald (e.g., XPhos, RuPhos, BrettPhos) or Hartwig (e.g., Josiphos-type) families is highly recommended.[5][7][8]

    • Use of Pre-catalysts: Instead of generating the active Pd(0) species in situ from Pd(OAc)₂ or Pd₂(dba)₃, consider using a commercially available, air-stable pre-catalyst (e.g., XPhos Pd G3). These pre-catalysts provide more reliable and consistent generation of the active catalyst.[3][9]

• Inappropriate Base Selection or Poor Solubility: The base plays a crucial role in the deprotonation of the amine to form the palladium-amido intermediate.

  • Causality: If the base is not strong enough, the deprotonation step will be slow or non-existent. Conversely, if the base is poorly soluble, the reaction becomes a solid-liquid mixture with a limited interfacial area for reaction, leading to slow and incomplete conversion.[1][3]

  • Solution:

    • Stronger Base: If using a weaker base like K₃PO₄ or Cs₂CO₃ with a hindered amine, consider switching to NaOt-Bu or LHMDS, provided your substrate is stable under these conditions.[3]

    • Improve Solubility: If base insolubility is suspected, consider switching to a solvent that better solubilizes the base, or use a soluble organic base like DBU in combination with an inorganic base.[3] Additionally, ensuring vigorous stirring can help improve reaction rates in heterogeneous mixtures.[3] Grinding the inorganic base to a fine powder before use can also be beneficial.[3]

• Catalyst Deactivation: The palladium catalyst can be deactivated through various pathways, leading to a stalled reaction.

  • Causality: Catalyst deactivation can occur through the formation of off-cycle palladium species, such as palladium black precipitation or the formation of stable complexes with coordinating substrates or products.[10][11][12] With some ligands, irreversible C-H insertion into the ligand backbone can also occur.[10][11]

  • Solution:

    • Ensure Inert Atmosphere: Rigorously degas the solvent and maintain a positive pressure of an inert gas (argon or nitrogen) throughout the reaction to prevent oxidation of the Pd(0) catalyst.

    • Purity of Reagents: Ensure all reagents, especially the amine and solvent, are pure and anhydrous. Impurities can poison the catalyst.

    • Ligand Choice: Some modern ligands are designed to be more resistant to deactivation pathways.[13] For example, GPhos-supported catalysts have shown resistance to heteroarene-induced deactivation.[13][14]

Troubleshooting Logic Diagram

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 4. Specific Solvent Issues with Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 5. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. reddit.com [reddit.com]
• 10. researchgate.net [researchgate.net]
• 11. figshare.com [figshare.com]
• 12. Effects of Multiple Catalyst Deactivation Pathways and Continuous Ligand Recycling on the Kinetics of Pd-Catalyzed C-N Coupling Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. dspace.mit.edu [dspace.mit.edu]
• 14. Pd-Catalyzed Amination of Base-Sensitive Five-Membered Heteroaryl Halides with Aliphatic Amines - PMC [pmc.ncbi.nlm.nih.gov]

identifying byproducts in the synthesis of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene derivatives

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene and its derivatives. This guide focuses on the identification and management of common byproducts encountered during synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route to 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene, and what are the expected byproducts?

A1: The most probable and widely applicable synthetic route is the Sandmeyer reaction of 3-methoxy-5-(trifluoromethyl)aniline. This multi-step process involves the diazotization of the aniline followed by a copper(I) bromide-mediated substitution.

Potential Byproducts:

• Phenolic Impurity: 3-Methoxy-5-(trifluoromethyl)phenol can form if the diazonium salt intermediate reacts with water in the reaction mixture.

• Biaryl Impurity: Symmetrical biaryl compounds can be generated through the coupling of two aryl radicals, which are intermediates in the Sandmeyer reaction.

• Azo Compound Impurity: Residual diazonium salt can couple with the starting aniline or other electron-rich aromatic species to form colored azo compounds.

• Isomeric Bromides: Although less common in Sandmeyer reactions compared to direct bromination, minor amounts of isomeric bromo-compounds could potentially form depending on the stability and reactivity of the diazonium salt.

Q2: My Sandmeyer reaction is resulting in a low yield of the desired 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene. What are the likely causes?

A2: Low yields in a Sandmeyer reaction can often be attributed to several factors:

• Incomplete Diazotization: Ensure that the initial conversion of 3-methoxy-5-(trifluoromethyl)aniline to its diazonium salt is complete. This can be tested using starch-iodide paper to check for the presence of excess nitrous acid.

• Decomposition of the Diazonium Salt: Diazonium salts are thermally unstable. It is crucial to maintain a low temperature (typically 0-5 °C) during the diazotization step. Premature warming can lead to the formation of phenolic byproducts and nitrogen gas, reducing the yield of the target product.

• Issues with the Copper(I) Bromide Catalyst: The quality and activity of the CuBr catalyst are critical. Ensure it is fresh and has not been oxidized to Cu(II), which is less effective.

• Suboptimal Reaction pH: The pH of the reaction medium can influence the stability of the diazonium salt and the efficiency of the substitution reaction.

Q3: I am observing a significant amount of a colored impurity in my product. What is it and how can I remove it?

A3: A colored impurity, often appearing as a yellow, orange, or red hue, is likely an azo compound. This byproduct forms from the coupling of the diazonium salt with an electron-rich aromatic ring, such as the starting aniline.

Troubleshooting and Removal:

• Ensure Complete Diazotization: The presence of unreacted aniline increases the likelihood of azo dye formation.

• Control Stoichiometry: Use a slight excess of the diazotizing agent (e.g., sodium nitrite) to ensure all the aniline reacts.

• Purification: Azo compounds can often be removed by column chromatography on silica gel. Their distinct color makes them easy to track during separation.

Troubleshooting Guide

This guide provides a structured approach to identifying and resolving common issues encountered during the synthesis of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene.

Issue	Potential Cause	Recommended Action
Low Yield of Product	Incomplete diazotization of 3-methoxy-5-(trifluoromethyl)aniline.	Test for excess nitrous acid with starch-iodide paper. If the test is negative, add a small amount of additional sodium nitrite solution.
Decomposition of the diazonium salt due to high temperature.	Maintain a strict temperature control of 0-5 °C during the diazotization and addition of the diazonium salt solution.
Inactive CuBr catalyst.	Use freshly prepared or commercially available high-purity CuBr.
Presence of Phenolic Byproduct	Reaction of the diazonium salt with water.	Ensure anhydrous conditions where possible, although some water is often necessary for the diazotization. Work up the reaction promptly after completion.
Formation of Colored Impurities	Formation of azo compounds.	Ensure complete consumption of the starting aniline. Optimize the rate of addition of the diazonium salt to the copper bromide solution.
Difficult Purification	Presence of multiple, closely-eluting byproducts.	Optimize the reaction conditions to minimize byproduct formation. For purification, consider using a different solvent system for column chromatography or explore preparative HPLC.

Experimental Protocols

Protocol 1: Synthesis of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene via Sandmeyer Reaction

This protocol is a representative procedure based on standard Sandmeyer reaction conditions and should be optimized for specific laboratory settings.

Materials:

• 3-methoxy-5-(trifluoromethyl)aniline

• Sodium nitrite (NaNO₂)

• Hydrobromic acid (HBr, 48%)

• Copper(I) bromide (CuBr)

• Ice

• Diethyl ether

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Diazotization:

  • In a three-necked flask equipped with a mechanical stirrer, a thermometer, and a dropping funnel, dissolve 3-methoxy-5-(trifluoromethyl)aniline (1.0 eq) in a mixture of HBr and water at 0-5 °C.

  • Slowly add a pre-cooled aqueous solution of NaNO₂ (1.05 eq) dropwise, maintaining the temperature below 5 °C.

  • Stir the mixture for an additional 30 minutes at 0-5 °C after the addition is complete.

• Sandmeyer Reaction:

  • In a separate flask, prepare a solution of CuBr (1.2 eq) in HBr at room temperature.

  • Slowly add the cold diazonium salt solution to the CuBr solution with vigorous stirring. Effervescence (evolution of N₂ gas) should be observed.

  • After the addition is complete, warm the reaction mixture to room temperature and then heat to 50-60 °C for 1 hour to ensure complete decomposition of the diazonium salt.

• Work-up and Purification:

  • Cool the reaction mixture to room temperature and extract with diethyl ether.

  • Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient.

Protocol 2: GC-MS Analysis for Byproduct Identification

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS).

• Column: A non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm film thickness) is suitable.

GC Conditions (Example):

• Injector Temperature: 250 °C

• Oven Program:

  • Initial temperature: 80 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Hold at 280 °C for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1 mL/min.

MS Conditions (Example):

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: 40-450 amu.

• Source Temperature: 230 °C.

Sample Preparation:

• Dissolve a small aliquot of the crude reaction mixture in a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Filter the sample through a 0.2 µm syringe filter before injection.

Data Presentation

Table 1: Expected Byproducts and their Identification

Byproduct Name	Molecular Formula	Expected Mass (m/z)	Key Fragmentation Pattern
3-Methoxy-5-(trifluoromethyl)phenol	C₈H₇F₃O₂	192.04	Loss of CH₃, loss of CO
Bis(3-methoxy-5-(trifluoromethyl)phenyl)	C₁₆H₁₂F₆O₂	378.07	Molecular ion should be prominent
Azo-compound (example)	C₁₆H₁₃F₆N₂O₂	394.09	Fragmentation at the N=N bond

Visualization of Experimental and Logical Workflows

Below are diagrams illustrating the key processes involved in the synthesis and troubleshooting of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene.

Caption: Experimental workflow for synthesis and byproduct analysis.

Caption: Logical workflow for troubleshooting synthesis issues.

Technical Support Center: Improving Yield in the Synthesis of Trifluoromethylated Biaryls

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for improving the yield of trifluoromethylated biaryl synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to trifluoromethylated biaryls, and which is recommended for high yield?

The most common and often highest-yielding methods for synthesizing trifluoromethylated biaryls are palladium-catalyzed cross-coupling reactions.[1][[“]] These include the Suzuki-Miyaura (using organoboron reagents), Stille (organotin), and Hiyama (organosilicon) couplings. The Suzuki-Miyaura reaction is frequently preferred due to the commercial availability and lower toxicity of boronic acids and their derivatives. Other methods include the trifluoromethylation of a pre-formed biaryl scaffold, which can be achieved through various trifluoromethylating agents.[3][4][5]

Q2: I am experiencing low yields in my Suzuki-Miyaura coupling to synthesize a trifluoromethylated biaryl. What are the likely causes?

Low yields in Suzuki-Miyaura couplings for trifluoromethylated biaryls can stem from several factors:

• Suboptimal Catalyst/Ligand System: The choice of palladium catalyst and phosphine ligand is critical. Electron-rich, bulky biaryl monophosphine ligands (e.g., Buchwald ligands like SPhos, XPhos) are often effective in promoting the reductive elimination step, which can be challenging for electron-deficient trifluoromethylated arenes.[1][6]

• Incorrect Base Selection: The base plays a crucial role in the transmetalation step. The choice of base (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃) should be optimized for the specific substrates, as its strength and solubility can significantly impact the reaction rate and yield.[7]

• Poor Reagent Quality: The purity of the aryl halide, boronic acid/ester, catalyst, and solvent is paramount. Impurities can poison the catalyst or lead to unwanted side reactions.

• Presence of Oxygen: Palladium(0) catalysts are sensitive to oxygen. Inadequate degassing of the reaction mixture can lead to catalyst deactivation and the formation of homocoupling byproducts.[8]

• Side Reactions: Protodeboronation (loss of the boronic acid group) and homocoupling of the starting materials are common side reactions that consume reagents and reduce the yield of the desired product.[8]

Q3: How can I minimize the formation of homocoupling byproducts?

Homocoupling often arises from the reaction of two molecules of the same starting material. To minimize this:

• Ensure the reaction is performed under a strictly inert atmosphere (argon or nitrogen) to prevent oxidative processes that can lead to homocoupling.[8]

• Optimize the stoichiometry of your reactants. A slight excess of the boronic acid reagent is often used.

• Consider a slower addition of one of the coupling partners to maintain a low concentration in the reaction mixture.

• The choice of ligand can also influence the extent of homocoupling.

Q4: What alternatives to palladium catalysis exist for synthesizing trifluoromethylated biaryls?

While palladium catalysis is prevalent, copper-catalyzed trifluoromethylation reactions have emerged as a powerful alternative.[4][9] These methods often utilize different trifluoromethylating agents and can be effective for substrates that are challenging for palladium-based systems. Additionally, electrochemical methods are being developed for the synthesis of trifluoromethylated compounds, offering a greener approach with potentially high selectivity.[10][11]

Troubleshooting Guide

Observed Problem	Potential Cause	Suggested Solution
Low or No Product Formation	Inactive catalyst or inappropriate ligand.	Use a fresh batch of palladium catalyst. Screen different phosphine ligands, particularly electron-rich, bulky ones like XPhos or SPhos.[8]
Incorrect base or solvent.	Screen a variety of bases (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃) and solvent systems (e.g., dioxane/water, toluene/water).[7]
Reaction temperature is too low or too high.	Optimize the reaction temperature. While higher temperatures can increase reaction rates, they can also lead to decomposition.
Significant Homocoupling	Presence of oxygen.	Ensure thorough degassing of solvents and reaction vessel, and maintain a positive pressure of an inert gas.
Suboptimal catalyst/ligand to substrate ratio.	Adjust the catalyst and ligand loading.
Protodeboronation of Boronic Acid	Presence of excess water or acidic impurities.	Use anhydrous solvents and ensure the base is not hygroscopic. Consider using a boronic ester (e.g., a pinacol ester) which can be more stable.
Difficulty in Product Purification	Co-elution with byproducts.	Optimize chromatographic conditions. If homocoupling is the issue, address it through reaction optimization.
Residual palladium in the product.	Treat the crude product with a palladium scavenger.

Quantitative Data Summary

The following table summarizes various conditions for Suzuki-Miyaura cross-coupling to form trifluoromethylated biaryls, highlighting the impact on yield.

Aryl Halide	Boronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Yield (%)
4-Bromo-benzotrifluoride	Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O	100	95
4-Chloro-benzotrifluoride	Phenylboronic acid	Pd₂(dba)₃ (1)	XPhos (2.5)	K₃PO₄	Dioxane	100	92
2-Bromo-benzotrifluoride	Naphthylboronic acid	Pd(PPh₃)₄ (3)	-	K₂CO₃	Toluene/EtOH/H₂O	80	88
4-Iodo-benzotrifluoride	Thiophene-boronic acid	PdCl₂(dppf) (2)	-	Na₂CO₃	DMF	90	91

Experimental Protocols

Detailed Protocol for a High-Yield Suzuki-Miyaura Cross-Coupling:

• Reagent Preparation: In an oven-dried Schlenk flask equipped with a magnetic stir bar, add the trifluoromethylated aryl halide (1.0 mmol, 1.0 equiv), the arylboronic acid (1.2 mmol, 1.2 equiv), and the base (e.g., K₃PO₄, 2.0 mmol, 2.0 equiv).

• Catalyst and Ligand Addition: In a separate vial, weigh the palladium precatalyst (e.g., Pd₂(dba)₃, 0.01 mmol, 1 mol%) and the phosphine ligand (e.g., XPhos, 0.025 mmol, 2.5 mol%). Add these to the Schlenk flask.

• Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with an inert gas (argon or nitrogen) three times.

• Solvent Addition: Add degassed solvent (e.g., 5 mL of dioxane) via syringe.

• Reaction: Place the flask in a preheated oil bath at the desired temperature (e.g., 100 °C) and stir for the required time (typically 4-24 hours). Monitor the reaction progress by TLC or GC-MS.

• Workup: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and then brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to obtain the pure trifluoromethylated biaryl.

Mandatory Visualizations

Caption: A generalized experimental workflow for the Suzuki-Miyaura synthesis of trifluoromethylated biaryls.

Caption: A troubleshooting decision tree for improving the yield of trifluoromethylated biaryl synthesis.

Caption: The catalytic cycle for the Suzuki-Miyaura cross-coupling reaction in the synthesis of trifluoromethylated biaryls.

References

• 1. The Palladium-Catalyzed Trifluoromethylation of Aryl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. consensus.app [consensus.app]
• 3. benchchem.com [benchchem.com]
• 4. BJOC - Progress in copper-catalyzed trifluoromethylation [beilstein-journals.org]
• 5. researchgate.net [researchgate.net]
• 6. PlumX [plu.mx]
• 7. reddit.com [reddit.com]
• 8. reddit.com [reddit.com]
• 9. Efficient Trifluoromethylation of Halogenated Hydrocarbons Using Novel [(bpy)Cu(O2CCF2SO2F)2] Reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Electrooxidative dearomatization of biaryls: synthesis of tri- and difluoromethylated spiro[5.5]trienones - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Electrooxidative dearomatization of biaryls: synthesis of tri- and difluoromethylated spiro[5.5]trienones - Chemical Science (RSC Publishing) DOI:10.1039/D1SC02682H [pubs.rsc.org]

Technical Support Center: Suzuki Coupling of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene

This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions for the Suzuki-Miyaura cross-coupling of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene.

Frequently Asked Questions (FAQs)

Q1: What are the initial recommended catalyst systems for the Suzuki coupling of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene?

A1: The substrate 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene is an electron-deficient aryl bromide due to the strong electron-withdrawing trifluoromethyl (-CF3) group. This electronic property generally facilitates the oxidative addition step, which is often rate-limiting in the Suzuki coupling catalytic cycle.[1][2] Steric hindrance is low as the substituents are meta to the bromine atom.

For this type of substrate, catalyst systems employing bulky, electron-rich phosphine ligands or N-heterocyclic carbenes (NHCs) are highly effective.[3][4][5] Modern palladium pre-catalysts, which are air-stable and form the active Pd(0) species in situ, are often preferred for reproducibility.[5][6]

Recommended Starting Conditions:

• Catalyst Precursor: A Pd(II) pre-catalyst like a Buchwald G3 or G4 pre-catalyst (e.g., XPhos Pd G3) or a combination of a Pd(0) or Pd(II) source like Pd₂(dba)₃ or Pd(OAc)₂ with a ligand is recommended.[5][7]

• Ligand: Buchwald-type biarylphosphine ligands such as XPhos, SPhos, or RuPhos are excellent choices.[5] Other bulky, electron-rich phosphines like P(t-Bu)₃ have also shown high activity.[7]

• Base: A moderately strong inorganic base is typically required. Potassium phosphate (K₃PO₄) and potassium carbonate (K₂CO₃) are common and effective choices.[5][8]

• Solvent: Anhydrous aprotic polar solvents like 1,4-dioxane, toluene, or tetrahydrofuran (THF) are standard.[9] A small amount of water can sometimes be beneficial, but starting with anhydrous conditions can help prevent side reactions like protodeboronation.[1][9]

Q2: My reaction shows low to no conversion of the starting material. What are the first things I should check?

A2: When a Suzuki coupling reaction fails, a systematic check of the reaction components and conditions is necessary.

• Inert Atmosphere: The catalytic cycle involves a Pd(0) species that is sensitive to oxygen. Inadequate degassing of the solvent and reaction vessel can lead to catalyst decomposition and homocoupling of the boronic acid.[5] Ensure the solvent is thoroughly degassed (e.g., by bubbling with argon or nitrogen for 15-20 minutes or using freeze-pump-thaw cycles) and the reaction is run under a positive pressure of an inert gas.[9][10]

• Catalyst Activity: Ensure the palladium source and ligand are of good quality and have been stored correctly. Palladium pre-catalysts are generally more reliable than generating the catalyst in situ from separate Pd sources and ligands, as they are often more stable.[5][6]

• Reagent Quality: Verify the purity and stability of your reagents. Boronic acids can degrade over time, especially if exposed to air and moisture, leading to lower reactivity.[2]

• Base and Solvent: Ensure the base is finely powdered and dry, as clumps can lead to poor reproducibility. The solvent must be anhydrous and of an appropriate grade.[5]

Q3: I am observing a significant amount of 3-methoxy-5-(trifluoromethyl)benzene as a byproduct. What is this side reaction and how can I prevent it?

A3: This byproduct results from the dehalogenation of your starting material, where the bromine atom is replaced by a hydrogen atom.[11] This side reaction consumes your aryl bromide and lowers the yield of the desired product.

Causes and Solutions:

• Reaction Conditions: High temperatures and prolonged reaction times can sometimes promote dehalogenation.[11] Try lowering the temperature or monitoring the reaction to stop it once the starting material is consumed.

• Choice of Base: Some bases can act as hydride donors or promote pathways that lead to dehalogenation. If you are using a very strong base, consider switching to a milder one like K₂CO₃ or K₃PO₄.[11]

• Ligand Choice: The electronic and steric properties of the ligand can influence the relative rates of cross-coupling versus dehalogenation. Experimenting with a different class of ligand (e.g., switching from a phosphine to an NHC-based system) may help.[11]

Q4: How can I minimize the formation of a biaryl byproduct from the homocoupling of my boronic acid?

A4: Homocoupling of the boronic acid is a common side reaction, often promoted by the presence of oxygen, which can oxidize the palladium catalyst.[5]

• Improve Degassing: The most critical step is to rigorously exclude oxygen from your reaction system. Ensure all solvents are properly degassed and the reaction is maintained under a strict inert atmosphere (N₂ or Ar).[5][9]

• Ligand Selection: Using bulky, electron-donating ligands can sometimes favor the desired cross-coupling pathway over homocoupling.[5]

• Stoichiometry: Using a slight excess of the boronic acid (1.2-1.5 equivalents) is standard, but a large excess is generally not beneficial and can lead to more homocoupling and purification challenges.[5]

Troubleshooting and Experimental Guides

Data Summary Tables

Table 1: Recommended Catalyst Systems for Electron-Deficient Aryl Bromides

Catalyst Precursor	Ligand	Typical Loading (mol%)	Base	Solvent	Temperature (°C)	Notes
Pd(OAc)₂	SPhos	1-2	K₃PO₄	Toluene/H₂O	100	A robust and widely used system for various aryl bromides.[12]
Pd₂(dba)₃	XPhos	1-2	K₂CO₃	1,4-Dioxane	100	Highly effective for electron-deficient and sterically hindered substrates.[12]
XPhos Pd G3	(none)	0.5-2	K₃PO₄	THF or 2-MeTHF	60-80	Air-stable pre-catalyst that provides reliable and high activity.[13]
Pd(PPh₃)₄	(none)	2-5	Na₂CO₃	Toluene/EtOH/H₂O	80-100	A classic catalyst, but may be less effective for challenging couplings compared to modern systems.[9][14]
PdCl₂(dppf)	(none)	2-3	K₂CO₃	Dioxane/H₂O	90	Often used but may show lower yields for some substrates compared to Buchwald systems.[15]

Table 2: Common Bases and Solvents in Suzuki Coupling

Base	Common Solvents	Characteristics & Use Cases
K₃PO₄	Toluene, Dioxane, THF	Stronger base, often effective for challenging or sterically hindered couplings.[5]
K₂CO₃	Toluene, Dioxane, DMF	A common and versatile base suitable for a wide range of substrates.[16]
Cs₂CO₃	Dioxane, Toluene	Highly effective, particularly for hindered substrates, but more expensive.[5]
Na₂CO₃	Toluene/Ethanol/Water	A standard, cost-effective base often used in aqueous solvent mixtures.[12]
KF	THF, Dioxane	A milder base that can be useful when base-sensitive functional groups are present.[7]

Detailed Experimental Protocol

This general protocol is a starting point and may require optimization for specific boronic acid partners.

Materials:

• 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene (1.0 equiv)

• Boronic acid or boronate ester (1.2–1.5 equiv)

• Palladium pre-catalyst (e.g., XPhos Pd G3, 1-2 mol%)

• Base (e.g., K₃PO₄, finely powdered, 2.0–3.0 equiv)

• Anhydrous, degassed solvent (e.g., 1,4-Dioxane or Toluene, to achieve 0.1-0.5 M concentration)

Procedure:

• Vessel Preparation: To an oven-dried Schlenk flask or reaction vial equipped with a magnetic stir bar, add the 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene, the boronic acid, and the finely powdered base.[5]

• Inert Atmosphere: Seal the vessel with a septum, then evacuate and backfill with an inert gas (e.g., argon or nitrogen). Repeat this cycle three times to ensure an oxygen-free environment.[10]

• Catalyst Addition: Under a positive pressure of the inert gas, add the palladium pre-catalyst.

• Solvent Addition: Add the degassed solvent via syringe.

• Reaction: Place the vessel in a preheated oil bath or heating block and stir vigorously at the desired temperature (e.g., 80–110 °C).[5]

• Monitoring: Monitor the reaction progress by TLC, GC-MS, or LC-MS until the limiting reagent is consumed.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dilute with an organic solvent (e.g., ethyl acetate) and water.

  • Separate the organic layer, and extract the aqueous layer with the same organic solvent.

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄ or MgSO₄, and filter.

  • Concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to isolate the desired biaryl compound.

Visualizations

Suzuki Coupling Catalytic Cycle

Caption: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Troubleshooting Workflow for Low Yield

Caption: Decision workflow for troubleshooting low-yield Suzuki coupling reactions.

References

• 1. reddit.com [reddit.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki-Miyaura Couplings with Sterically Hindered Substrates [organic-chemistry.org]
• 5. benchchem.com [benchchem.com]
• 6. thieme-connect.com [thieme-connect.com]
• 7. Suzuki Coupling [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. reddit.com [reddit.com]
• 14. benchchem.com [benchchem.com]
• 15. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]

Technical Support Center: Protodeboronation in Suzuki Coupling

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in mitigating protodeboronation, a common side reaction in Suzuki-Miyaura cross-coupling reactions.

Frequently Asked Questions (FAQs)

Q1: What is protodeboronation and why is it a problem in Suzuki coupling?

A1: Protodeboronation is an undesired side reaction where the carbon-boron (C-B) bond of the organoboron reagent (e.g., boronic acid or its ester) is cleaved and replaced by a carbon-hydrogen (C-H) bond.[1][2] This process consumes the boronic acid, converting it into a simple arene or heteroarene, which reduces the overall yield of the desired coupled product and can complicate purification.[3]

Q2: How can I identify if protodeboronation is occurring in my reaction?

A2: The primary indicator of protodeboronation is the detection of a significant byproduct that corresponds to the protonated version of your boronic acid starting material (Ar-H instead of Ar-B(OH)₂). This can be identified by analyzing the crude reaction mixture using techniques like LC-MS, GC-MS, or NMR spectroscopy. A lower-than-expected yield of your desired product and unreacted aryl halide will also be observed.

Q3: What are the main factors that promote protodeboronation?

A3: Several factors can influence the rate of protodeboronation:

• Substrate Structure: Electron-deficient arylboronic acids and especially heteroaromatic boronic acids (e.g., 2-pyridylboronic acid) are highly susceptible to protodeboronation.[1]

• Reaction Temperature: Higher temperatures can accelerate both the desired Suzuki coupling and the undesired protodeboronation.

• pH and Base: The reaction's pH is a critical factor. Both acid- and base-catalyzed protodeboronation mechanisms exist.[2] Strong bases can accelerate the decomposition of boronic acids.

• Solvent: The presence of a proton source, such as water or alcohol in the solvent system, is necessary for protodeboronation to occur.

• Catalyst System: The choice of palladium catalyst and ligands can influence the relative rates of the productive coupling and the side reaction. Inefficient catalyst systems that lead to slow catalytic turnover can allow more time for protodeboronation to occur.[2]

• Reaction Time: Prolonged reaction times can lead to increased decomposition of the boronic acid.

Q4: Are boronic esters, like pinacol esters, immune to protodeboronation?

A4: While boronic esters, such as pinacol esters, are generally more stable than their corresponding boronic acids and can help prevent protodeboronation, they are not entirely immune.[4] Under the basic and often aqueous conditions of the Suzuki reaction, these esters can hydrolyze back to the more reactive boronic acid, which can then undergo protodeboronation. Using more robust derivatives like MIDA boronates, which offer a slow release of the boronic acid, can be a more effective strategy.[2]

Troubleshooting Guide

If you are observing significant protodeboronation in your Suzuki coupling reaction, follow this troubleshooting guide to diagnose and resolve the issue.

Problem: Low yield of the desired product with a significant amount of the protodeboronated byproduct.

Troubleshooting Workflow

Caption: A decision tree for troubleshooting protodeboronation.

Data Presentation

The choice of base and solvent can significantly impact the extent of protodeboronation. The following tables provide a summary of how these parameters can affect the yield of the desired Suzuki product, which is inversely related to the amount of protodeboronation.

Table 1: Effect of Different Bases on Suzuki Coupling Yield

Entry	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
1	NaOH	DMF/H₂O (1:1)	80	1	70	[5]
2	KOH	DMF/H₂O (1:1)	80	1	72	[5]
3	Na₂CO₃	DMF/H₂O (1:1)	80	1	98	[5][6]
4	K₂CO₃	DMF/H₂O (1:1)	80	1.5	95	[5]
5	K₃PO₄	Dioxane	80	12	85
6	Cs₂CO₃	Dioxane	80	12	92
7	TEA	DMF/H₂O (1:1)	80	3	60	[5]
8	KF	Dioxane	100	16	74-82	[7]

Note: Yields are for the desired coupled product; lower yields often correlate with higher levels of protodeboronation. Data is compiled from various sources and specific reaction conditions may vary.

Table 2: Effect of Different Solvents on Suzuki Coupling Yield

Entry	Solvent	Base	Temperature (°C)	Time (h)	Yield (%)	Reference
1	Toluene/H₂O	K₂CO₃	100	24	65	[8]
2	Dioxane/H₂O	K₂CO₃	100	24	80	[8]
3	THF/H₂O	NaOH	Boiling	1	83.8	[8]
4	2-MeTHF/H₂O	NaOH	Boiling	1	75.3	[8]
5	CPME/H₂O	NaOH	Boiling	1	62.1	[8]
6	DMF	Na₂CO₃	80	2	90
7	Acetonitrile	K₃PO₄	80	12	78

Note: As with the base, solvent choice affects the overall reaction efficiency. The provided data illustrates general trends.

Experimental Protocols

Protocol 1: General Suzuki-Miyaura Coupling of a Pyridine-MIDA Boronate to Minimize Protodeboronation

This protocol is a starting point for challenging couplings where protodeboronation is a major concern.[3]

• Reagent Preparation: To an oven-dried reaction vessel equipped with a magnetic stir bar, add the aryl halide (1.0 equiv), the pyridine-MIDA boronate (1.2-1.5 equiv), and the base (e.g., K₃PO₄, 3.0 equiv).

• Catalyst Addition: In a glovebox or under a positive pressure of inert gas (Argon or Nitrogen), add the palladium pre-catalyst (e.g., Pd₂(dba)₃, 1-2 mol%) and the phosphine ligand (e.g., RuPhos, 2-4 mol%).

• Solvent Addition: Add degassed, anhydrous solvent (e.g., Dioxane or Toluene, to achieve a concentration of ~0.1 M).

• Reaction Execution: Seal the vessel and heat the reaction mixture to the desired temperature (start with a moderate temperature, e.g., 60-80 °C).

• Monitoring and Workup: Monitor the reaction by TLC or LC-MS. Upon completion, cool the reaction to room temperature, dilute with a suitable organic solvent (e.g., ethyl acetate), and filter through a pad of celite. Wash the filtrate with water and brine, dry over Na₂SO₄, concentrate, and purify by column chromatography.

Protocol 2: Quantification of Protodeboronation by ¹H NMR Spectroscopy

This protocol allows for the in-situ monitoring of the reaction to quantify the formation of both the desired product and the protodeboronated byproduct.[3]

• Sample Preparation: In an NMR tube, set up a small-scale reaction (~1 mL total volume) using the precise conditions of your experiment. Include a known concentration of an internal standard with a distinct, non-overlapping signal (e.g., 1,3,5-trimethoxybenzene).

• Initial Spectrum (t=0): Acquire an initial ¹H NMR spectrum before heating to confirm the starting concentrations and ensure all components are present.

• Time-Course Monitoring: Place the NMR tube in a pre-heated oil bath or a spectrometer with temperature control set to the reaction temperature. At regular intervals (e.g., every 30 minutes), acquire a new spectrum.

• Data Analysis: For each time point, integrate the signal of the internal standard and the characteristic signals for the aryl halide starting material, the desired coupled product, and the protodeboronated byproduct.

• Quantification: Normalize the integrals of the reaction components against the integral of the internal standard to determine their concentrations over time. This allows for the calculation of reaction rates and the quantification of material lost to protodeboronation.

Mandatory Visualization

Signaling Pathways

Caption: Competing pathways in Suzuki coupling.

References

• 1. benchchem.com [benchchem.com]
• 2. Protodeboronation - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. Yoneda Labs [yonedalabs.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. arodes.hes-so.ch [arodes.hes-so.ch]

managing reaction temperature for 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene reactions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for managing reactions involving 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene.

Frequently Asked Questions (FAQs)

Q1: What are the key reactivity features of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene?

A1: 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene is an interesting substrate for cross-coupling reactions due to the competing electronic effects of its substituents. The methoxy group (-OCH₃) is an electron-donating group, which can activate the ring towards electrophilic aromatic substitution but can sometimes slow down the oxidative addition step in palladium-catalyzed cross-coupling reactions. Conversely, the trifluoromethyl group (-CF₃) is a strong electron-withdrawing group, which deactivates the ring towards electrophilic substitution but facilitates oxidative addition. The bromine atom's position meta to both groups results in a complex reactivity profile that requires careful optimization of reaction conditions.

Q2: Which types of reactions are most common for this substrate?

A2: This aryl bromide is a versatile building block primarily used in palladium-catalyzed cross-coupling reactions to form new carbon-carbon and carbon-nitrogen bonds. The most common transformations include:

• Suzuki-Miyaura Coupling: For the formation of biaryl compounds.

• Buchwald-Hartwig Amination: For the synthesis of arylamines.[1]

• Heck Coupling: For the formation of substituted alkenes.[2]

• Sonogashira Coupling: For the synthesis of aryl alkynes.[3]

• Grignard Reagent Formation: To create a nucleophilic organomagnesium compound for subsequent reactions with electrophiles.

Q3: How does reaction temperature generally affect reactions with this compound?

A3: Reaction temperature is a critical parameter. For palladium-catalyzed reactions, higher temperatures (typically 80-120 °C) are often required to drive the reaction to completion, especially given the potential for the electron-donating methoxy group to slightly hinder oxidative addition.[4] However, excessively high temperatures can lead to catalyst decomposition, ligand degradation, and the formation of side products. For Grignard reagent formation, low temperatures are crucial to prevent side reactions.

Q4: What are common side reactions to be aware of when working with this substrate?

A4: Common side reactions, particularly in palladium-catalyzed couplings, include:

• Homocoupling: Formation of a biaryl from two molecules of the boronic acid (in Suzuki reactions) or two molecules of the aryl bromide.

• Debromination: Reduction of the aryl bromide to 3-methoxy-5-(trifluoromethyl)benzene.

• Ligand Degradation: At high temperatures, phosphine ligands can degrade, leading to catalyst deactivation.

• Side reactions involving functional groups: While the methoxy and trifluoromethyl groups are generally stable, harsh conditions could potentially lead to their modification.

Troubleshooting Guides

Palladium-Catalyzed Cross-Coupling Reactions (Suzuki, Buchwald-Hartwig, Heck, Sonogashira)

Problem	Potential Cause	Recommended Solution
Low or No Conversion	Inactive Catalyst: The Pd(0) active species has not formed or has decomposed.	- Ensure proper degassing of solvents and reagents to remove oxygen. - Use a pre-catalyst that is known to readily form the active Pd(0) species. - Consider using a different palladium source or ligand.
Low Reaction Temperature: The temperature is insufficient to overcome the activation energy for oxidative addition.	- Incrementally increase the reaction temperature in 10 °C intervals. Monitor for product formation and decomposition.[4]
Inappropriate Ligand: The chosen phosphine ligand may not be suitable for this specific substrate.	- For electron-rich systems (due to the methoxy group), bulky, electron-rich phosphine ligands are often effective.[1]
Incorrect Base: The base may be too weak to facilitate the transmetalation (Suzuki) or deprotonation (Buchwald-Hartwig, Sonogashira) step.	- For Suzuki couplings, consider stronger bases like K₃PO₄ or Cs₂CO₃. - For Buchwald-Hartwig aminations, NaOtBu or K₃PO₄ are commonly used.[5]
Formation of Significant Side Products (e.g., Homocoupling, Debromination)	High Reaction Temperature: Excessive heat can promote catalyst decomposition and side reactions.	- Lower the reaction temperature and increase the reaction time.
Oxygen Contamination: The presence of oxygen can lead to oxidative degradation of the catalyst and promote homocoupling.	- Ensure all reagents and solvents are thoroughly degassed. Maintain a positive pressure of an inert gas (e.g., Argon or Nitrogen).
Incorrect Palladium-to-Ligand Ratio: An improper ratio can lead to the formation of less active or unstable catalytic species.	- The optimal ratio is often ligand-dependent. A 1:1 or 1:2 Pd:ligand ratio is a good starting point for many systems.
Inconsistent Yields	Variable Reagent Quality: Impurities in the starting materials, solvents, or base can inhibit the reaction.	- Use high-purity, anhydrous solvents and reagents. - Ensure the base is fresh and has not absorbed significant amounts of water.
Stirring Issues: In heterogeneous mixtures, inefficient stirring can lead to poor reaction kinetics.	- Use a stir bar that provides vigorous agitation.

Grignard Reagent Formation

Problem	Potential Cause	Recommended Solution
Reaction Fails to Initiate	Inactive Magnesium Surface: The magnesium turnings may have an oxide layer that prevents the reaction from starting.	- Use fresh, high-quality magnesium turnings. - Activate the magnesium by adding a small crystal of iodine or a few drops of 1,2-dibromoethane. - Gentle heating with a heat gun can sometimes initiate the reaction.
Presence of Water: Grignard reagents are highly sensitive to moisture.	- Ensure all glassware is rigorously flame-dried or oven-dried. - Use anhydrous solvents (e.g., THF, diethyl ether).
Low Yield of Grignard Reagent	Side Reactions: Wurtz-type coupling (formation of a biaryl) can occur, especially at higher temperatures.	- Maintain a low reaction temperature (e.g., 0 °C or below) after initiation.[6] - Add the solution of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene slowly to the magnesium suspension to control the exotherm.
Reaction with Functional Groups: Although the methoxy and trifluoromethyl groups are generally unreactive towards Grignard reagents, prolonged reaction times at elevated temperatures could potentially lead to side reactions.	- Use the freshly prepared Grignard reagent immediately in the next step.

Data Presentation

Table 1: Representative Conditions for Suzuki-Miyaura Coupling of Substituted Aryl Bromides

Aryl Bromide	Boronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1-Bromo-4-fluorobenzene	Phenylboronic acid	Pd/C (heterogeneous)	-	K₂CO₃	DMF/H₂O	110	24	>95
1-Bromo-4-(trichloromethyl)benzene	Phenylboronic acid	Pd(OAc)₂ (2)	PPh₃ (4)	K₂CO₃	Toluene/EtOH/H₂O	80	12-24	~80-90
2-(4-Bromo-3-methoxyphenyl)acetonitrile	Phenylboronic acid	Pd(PPh₃)₄ (2-5)	-	K₂CO₃	Dioxane/H₂O	90	12	~85-95

Note: This data is compiled from reactions with structurally similar compounds and serves as a starting point for optimization.[4][7][8]

Table 2: Representative Conditions for Buchwald-Hartwig Amination of Substituted Aryl Bromides

Aryl Bromide	Amine	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1-Bromo-3-butoxy-5-nitrobenzene	Aqueous Ammonia	Pd₂(dba)₃ (2)	Xantphos (4)	K₃PO₄	Toluene/H₂O	100	18	~90
1-Bromo-4-(trichloromethyl)benzene	Aryl amine	Pd₂(dba)₃ (2)	XPhos (4)	NaOtBu	Toluene	100	12-24	~80-95
Bromobenzene	Carbazole	[Pd(allyl)Cl]₂ (1)	XPhos (4)	NaOtBu	Toluene	110	24	>95

Note: This data is compiled from reactions with structurally similar compounds and serves as a starting point for optimization.[5][9][10]

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

• Reaction Setup: To a flame-dried Schlenk flask, add 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene (1.0 equiv.), the desired boronic acid (1.2 equiv.), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃, 2.0 equiv.).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

• Solvent Addition: Add a degassed solvent system (e.g., a 4:1 mixture of dioxane and water) via syringe.

• Reaction: Heat the reaction mixture to 90-100 °C with vigorous stirring. Monitor the reaction progress by TLC or GC-MS.

• Work-up: After completion, cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Protocol 2: General Procedure for Buchwald-Hartwig Amination

• Reaction Setup: To an oven-dried Schlenk tube under an inert atmosphere, add the palladium pre-catalyst (e.g., Pd₂(dba)₃, 2 mol%) and the phosphine ligand (e.g., XPhos, 4 mol%).

• Reagent Addition: Add 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene (1.0 equiv.), the amine (1.2 equiv.), and the base (e.g., NaOtBu, 1.4 equiv.).

• Inert Atmosphere: Evacuate and backfill the Schlenk tube with the inert gas three times.

• Solvent Addition: Add anhydrous, degassed toluene via syringe.

• Reaction: Heat the reaction mixture to 100-110 °C with vigorous stirring. Monitor the reaction progress by TLC or GC-MS.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with a suitable organic solvent and filter through a pad of Celite to remove inorganic salts and the palladium catalyst.

• Purification: Concentrate the filtrate and purify the crude product by column chromatography.[9]

Visualizations

Caption: General experimental workflow for a Suzuki-Miyaura coupling reaction.

Caption: Troubleshooting logic for low conversion in cross-coupling reactions.

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. Heck reaction - Wikipedia [en.wikipedia.org]
• 3. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. US6350915B1 - Process for the synthesis of 1-(3,5-bis(trifluoromethyl)-phenyl)ethan-1-one - Google Patents [patents.google.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Column Chromatography Purification of Trifluoromethylated Compounds

Welcome to the technical support center for the column chromatography purification of trifluoromethylated compounds. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during the purification of these unique molecules.

Frequently Asked Questions (FAQs)

Q1: Is standard silica gel suitable for the purification of trifluoromethylated compounds?

A1: Yes, in many cases, standard silica gel is a suitable stationary phase for the purification of trifluoromethylated compounds. Numerous FDA-approved drugs containing trifluoromethyl groups are purified using silica gel column chromatography, often with solvent systems like hexanes/ethyl acetate.[1][2] However, the success of the purification depends on the overall structure and polarity of the compound.

Q2: Can trifluoromethylated compounds degrade on silica gel?

A2: While the trifluoromethyl group itself is generally stable, degradation of the parent molecule on silica gel is possible, particularly for highly polar compounds or those with other sensitive functional groups.[3][4][5] The acidic nature of silica gel can potentially lead to hydrolysis or rearrangement of certain molecules. It is always recommended to assess the stability of your compound on silica gel before performing large-scale purification.[5]

Q3: What are the signs of compound degradation on a silica gel column?

A3: Signs of degradation include the appearance of new spots on a TLC plate during fraction analysis that were not present in the crude mixture, streaking of the compound band on the column, and significantly lower than expected recovery of the desired product.[4][5]

Q4: Are there alternative stationary phases for purifying trifluoromethylated compounds?

A4: Yes, several alternative stationary phases can be used, especially if issues with silica gel are encountered. These include:

• Alumina: Can be a good alternative for compounds that are sensitive to the acidic nature of silica gel.[3][5]

• Fluorinated Stationary Phases (e.g., PFP, TDF): These phases are specifically designed for the separation of fluorinated molecules and can offer different selectivity compared to silica gel.[6][7][8] Retention on these phases is influenced by the fluorine content and hydrophobicity of the analyte.[6][7]

• Reversed-Phase Silica (C18): For more polar trifluoromethylated compounds, reversed-phase chromatography can be a suitable alternative.[3]

Q5: How does the presence of a trifluoromethyl group affect a compound's elution profile?

A5: The highly electronegative fluorine atoms in a trifluoromethyl group can alter the polarity and lipophilicity of a molecule. This can lead to different interactions with the stationary phase compared to non-fluorinated analogs, affecting the retention time and elution order. The key enabling factor in the chromatographic separation of fluorinated analytes is often the fluorine content percentage.[3]

Troubleshooting Guide

This guide addresses specific issues you may encounter during the column chromatography purification of trifluoromethylated compounds.

Problem	Potential Cause	Solution
Low Recovery of Compound	Compound is unstable on silica gel: The acidic nature of silica may be causing degradation.	- Test for stability: Before running the column, spot your compound on a TLC plate and let it sit for a few hours to see if degradation occurs.[5] - Deactivate silica gel: Use a base like triethylamine (1-3%) in your eluent to neutralize the acidic sites on the silica. - Minimize contact time: Use flash chromatography to reduce the time the compound spends on the column.[3] - Switch stationary phase: Consider using neutral alumina or a fluorinated phase.[3][5]
Compound is too polar and strongly adsorbed to silica: The compound is not eluting from the column.	- Increase eluent polarity: Gradually increase the polarity of your solvent system. A methanol "purge" at the end can elute very polar compounds.[4] - Use a different stationary phase: Reversed-phase (C18) chromatography may be more suitable for highly polar compounds.[3]
Poor Separation (Co-elution of Impurities)	Inappropriate solvent system: The chosen eluent does not provide adequate resolution between your compound and impurities.	- Optimize the solvent system: Use TLC to screen a variety of solvent systems with different polarities and selectivities to find one that gives a good separation with an Rf value for your product between 0.2 and 0.4.[3] - Run a gradient elution: Start with a less polar solvent system and gradually increase the polarity. This can improve the separation of compounds with close Rf values.
Similar polarity of the compound and impurities: The physicochemical properties of the desired compound and impurities are too alike for effective separation on silica gel.	- Try a stationary phase with different selectivity: A fluorinated stationary phase, such as one with a pentafluorophenyl (PFP) group, can offer different interaction mechanisms (e.g., π-π interactions) and may resolve the co-eluting compounds.[7][8]
Streaking or Tailing of the Compound Band	Compound is acidic or basic: Interaction with the silica surface can cause poor peak shape.	- Add a modifier to the eluent: For acidic compounds, add a small amount of acetic acid to the mobile phase. For basic compounds, add a small amount of triethylamine.[4]
Sample overload: Too much crude material was loaded onto the column.	- Reduce the amount of sample loaded: As a general rule, use a silica gel to crude material ratio of at least 50:1 (w/w).
Compound Appears Unstable After Purification	Residual acidic or basic modifiers from chromatography: Traces of acid or base in the purified fractions can cause degradation over time.	- Remove modifiers: Co-evaporate the purified fractions with a neutral solvent to remove volatile modifiers. If non-volatile modifiers were used, a liquid-liquid extraction workup may be necessary.
Trifluoroacetic Acid (TFA) from Synthesis: Residual TFA from a deprotection step can affect the compound's stability.	- Neutralize before chromatography: If TFA is present in your crude material, consider a mild basic wash during workup before purification. While TFA can be used as a mobile phase additive, its strong acidity may not be suitable for all compounds.[9]

Experimental Protocols

General Protocol for Silica Gel Flash Column Chromatography

This protocol is a general guideline and should be optimized for your specific compound.

• Solvent System Selection:

  • Use Thin Layer Chromatography (TLC) to determine an appropriate solvent system. The ideal system will give your desired compound an Rf value of approximately 0.2-0.4 and good separation from impurities.

• Column Packing (Slurry Method):

  • Secure a glass column vertically with a clamp.

  • Place a small plug of cotton or glass wool at the bottom of the column.

  • Add a thin layer of sand.

  • In a separate beaker, create a slurry of silica gel in your initial, least polar eluent.

  • Pour the slurry into the column, allowing the solvent to drain while gently tapping the column to ensure even packing.

  • Add another layer of sand on top of the packed silica.

  • Wash the column with 2-3 column volumes of the initial eluent, ensuring the solvent level never drops below the top of the sand.

• Sample Loading:

  • Dissolve your crude trifluoromethylated compound in a minimal amount of the eluent or a solvent in which it is highly soluble (e.g., dichloromethane).

  • Carefully apply the sample solution to the top of the silica column.

  • Allow the sample to absorb completely onto the silica.

• Elution and Fraction Collection:

  • Carefully add the eluent to the top of the column.

  • Apply pressure (e.g., from a pump or hand bellows) to force the solvent through the column at a steady rate.

  • Collect fractions and monitor the separation using TLC.

  • If a gradient elution is required, gradually increase the proportion of the more polar solvent.

• Isolation:

  • Combine the fractions containing the pure compound.

  • Remove the solvent under reduced pressure to yield the purified trifluoromethylated compound.

Example from Literature: Purification of a Trifluoromethylated Spiroisoxazolone

In the synthesis of (rel-4S,5R)-9-Methyl-1,4-diphenyl-3-(trifluoromethyl)-7-oxa-1,2,8-triazaspiro[4.4]nona-2,8-dien-6-one, the crude product was purified by flash chromatography on silica gel (200–300 mesh). The eluent used was a mixture of petroleum ether and ethyl acetate (20:1 v/v). This process yielded the pure compound as a yellow oil with a 73% yield.[2]

Quantitative Data Summary

The following table summarizes purification data for several trifluoromethylated compounds from the literature, providing an indication of expected recoveries using silica gel chromatography.

Compound Class	Purification Method	Eluent System	Reported Yield after Purification
Trifluoromethylated Spiroisoxazolone (syn-3a)	Flash chromatography on silica gel (200-300 mesh)	Petroleum ether/ethyl acetate (20:1)	73%
Trifluoromethylated Spiroisoxazolone (anti-3a)	Flash chromatography on silica gel (200-300 mesh)	Petroleum ether/ethyl acetate (20:1)	18%
Trifluoromethylated Spiroisoxazolone (syn-3b)	Column chromatography on silica gel (200-300 mesh)	Petroleum ether/ethyl acetate (20:1)	78%
Trifluoromethylated Imidazopyridine	Flash chromatography on prepacked silica column	Heptane:EtOAc (gradient from 100:0 to 70:30)	>99% (quantitative)

Data compiled from references[2][10]. Yields are for the synthesis step followed by the described purification.

Visualization of Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common issues during the column chromatography of trifluoromethylated compounds.

Caption: A decision tree for troubleshooting common purification problems.

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. reddit.com [reddit.com]
• 5. Troubleshooting [chem.rochester.edu]
• 6. silicycle.com [silicycle.com]
• 7. silicycle.com [silicycle.com]
• 8. silicycle.com [silicycle.com]
• 9. Effect of mobile phase additives on solute retention at low aqueous pH in hydrophilic interaction liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Palladium Black Formation in Cross-Coupling Reactions

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address the common issue of palladium black formation in cross-coupling reactions.

Frequently Asked Questions (FAQs)

Q1: What is palladium black, and why is it a problem in my cross-coupling reaction?

A1: Palladium black is a form of elemental palladium that has precipitated out of the reaction mixture. It appears as a black or dark brown solid. Its formation is a significant problem because it represents the decomposition of the active, soluble palladium catalyst into an inactive, heterogeneous form. This leads to a decrease in the catalyst concentration in the solution, which can slow down or completely stop your cross-coupling reaction, resulting in low product yields.[1][2]

Q2: What are the primary causes of palladium black formation?

A2: The formation of palladium black is typically a sign of catalyst decomposition and can be triggered by several factors:

• Presence of Oxygen: The active Pd(0) catalyst is sensitive to oxygen and can be oxidized to inactive Pd(II) species, leading to catalyst decomposition.[1][2]

• Insufficient Ligand: Ligands play a crucial role in stabilizing the palladium catalyst. An inadequate ligand-to-palladium ratio can leave the palladium center exposed and prone to aggregation.

• High Temperatures: Elevated temperatures can accelerate the rate of catalyst decomposition and ligand degradation, promoting the formation of palladium black.[2]

• Inappropriate Solvent Choice: The solvent can influence the stability of the catalytic species. Some solvents may not effectively solvate the catalyst complex, leading to precipitation.

• High Catalyst Concentration: Higher concentrations of the palladium catalyst can sometimes increase the rate of aggregation.[2]

• Impurities: Impurities in reagents or solvents can act as poisons to the catalyst, leading to its deactivation and precipitation.

Q3: How can I visually identify palladium black in my reaction?

A3: Palladium black typically appears as a fine, black or dark brown precipitate in the reaction mixture. In some cases, it may form a mirror-like film on the walls of the reaction flask. The reaction solution, which is often a homogeneous, colored (e.g., yellow or orange) solution at the start, will become heterogeneous with visible solid particles as palladium black forms.[3]

Q4: Can palladium black be catalytically active?

A4: While palladium black is generally considered the inactive form of the catalyst, there are instances where it can exhibit some heterogeneous catalytic activity. However, this activity is typically much lower and less reliable than that of the homogeneous catalyst, and its formation is a clear indication of an unstable catalytic system. For reproducible and efficient catalysis, preventing its formation is key.

Q5: Is it possible to recycle the palladium from palladium black?

A5: Yes, it is possible to recover and recycle the palladium from palladium black. This typically involves isolating the palladium black by filtration, followed by a series of chemical treatments to redissolve the metal and convert it back into a usable catalyst precursor. However, the procedure can be complex and may not always be practical on a lab scale.

Troubleshooting Guides

Issue: My reaction has stalled, and I observe a black precipitate.

This is a classic sign of palladium black formation and catalyst deactivation. Follow this troubleshooting workflow to diagnose and resolve the issue.

Caption: Troubleshooting workflow for palladium black formation.

Data Presentation

The following tables summarize quantitative data on how different reaction parameters can influence the outcome of cross-coupling reactions and the stability of the palladium catalyst.

Table 1: Effect of Ligand-to-Palladium Ratio on Yield in Suzuki-Miyaura Coupling

Ligand	Ligand:Pd Ratio	Yield (%)	Observation
XPhos	0.8 : 1	44	Lower yield, potential for catalyst decomposition.
XPhos	1.0 : 1	75	Improved yield with better catalyst stability.
XPhos	1.2 : 1	84	High yield, indicating good catalyst stabilization.[4]
Buchwald Ligand	1 : 1	~95	Generally high yields with stable catalyst systems.
Buchwald Ligand	2 : 1	>98	Excess ligand can further stabilize the catalyst.

Data is representative and can vary based on specific substrates and reaction conditions.

Table 2: Influence of Temperature on Heck Reaction Yield

Temperature (°C)	Time (h)	Conversion (%)	Notes
60	3	74	Slower reaction rate.
80	3	90	Good conversion rate.
100	1	95	Fast reaction, but increased risk of side products and catalyst decomposition.[5]
120	1	>95	Very fast reaction, significant risk of palladium black formation if not properly optimized.[6]
150	0.17	93	Extremely fast under microwave conditions, requires robust catalyst system.[7]

Higher temperatures generally increase the reaction rate but also the likelihood of catalyst decomposition.

Table 3: Impact of Solvent on Sonogashira Coupling

Solvent	Polarity	Yield (%)	Observation
Toluene	Non-polar	93	Often a good choice, promoting high yields.[8][9]
THF	Polar aprotic	63	Can sometimes promote palladium black formation.[8]
MeCN	Polar aprotic	64	Moderate yields, can be a viable alternative.[8]
DMF	Polar aprotic	~20-70	Widely used, but can sometimes lead to side reactions or catalyst instability.[9]
Dioxane	Non-polar	51	Moderate yields.[8]

Solvent choice is highly substrate-dependent and can significantly impact catalyst stability and reaction outcome.

Experimental Protocols

Protocol 1: General Procedure for Setting Up an Air-Free Cross-Coupling Reaction

This protocol provides a general method for establishing an inert atmosphere for oxygen-sensitive cross-coupling reactions, which is crucial for preventing palladium black formation.

Materials:

• Reaction flask with a sidearm or a two/three-neck flask

• Rubber septa

• Inert gas (Argon or Nitrogen) source with a bubbler

• Schlenk line or manifold (optional, but recommended)

• Vacuum pump

• Magnetic stir bar

• Syringes and needles

Procedure:

• Glassware Preparation: Ensure all glassware is thoroughly dried in an oven (e.g., at 120 °C overnight) and allowed to cool in a desiccator or under a stream of inert gas.

• Assembly: Assemble the reaction flask with a magnetic stir bar and seal all openings with rubber septa.

• Degassing the Flask (Vacuum/Backfill Method): a. Connect the flask to a Schlenk line or a manifold connected to both a vacuum pump and an inert gas source. b. Evacuate the flask under vacuum for 5-10 minutes. c. Backfill the flask with the inert gas. d. Repeat this evacuate/backfill cycle at least three times to ensure all oxygen is removed.[10]

• Degassing Solvents: a. Freeze-Pump-Thaw: For the most rigorous degassing, place the solvent in a flask with a stopcock, freeze the solvent using liquid nitrogen, evacuate the headspace under high vacuum, and then thaw the solvent. Repeat this cycle three times. b. Sparging: Bubble the inert gas through the solvent via a long needle for at least 30 minutes. While less rigorous than freeze-pump-thaw, this method is often sufficient.[10]

• Adding Reagents: a. Add solid reagents to the reaction flask under a positive pressure of inert gas. If possible, do this in a glovebox. b. Add degassed solvents and liquid reagents via syringe through the septum.

• Adding the Catalyst: Add the palladium catalyst and ligand last, either as solids under a positive flow of inert gas or as a solution in degassed solvent via syringe.

• Maintaining Inert Atmosphere: Throughout the reaction, maintain a slight positive pressure of the inert gas. This can be achieved by connecting the reaction flask to a balloon filled with the inert gas or to an inert gas line with a bubbler.[4][11]

Caption: Experimental workflow for setting up an air-free reaction.

Protocol 2: Procedure for Recovery and Reactivation of Palladium Black

This protocol outlines a general procedure for recovering palladium from palladium black and converting it into a usable palladium(II) salt. Caution: This procedure involves strong acids and should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

Materials:

• Palladium black (collected from a reaction)

• Aqua regia (a freshly prepared 3:1 mixture of concentrated hydrochloric acid and concentrated nitric acid)

• Hydrochloric acid (concentrated)

• Sodium hydroxide solution (e.g., 1 M)

• Filter paper and funnel

• Heating mantle or hot plate

Procedure:

• Isolation of Palladium Black: After the cross-coupling reaction is complete, allow the palladium black to settle. Decant the supernatant liquid. Wash the remaining solid with a suitable solvent (e.g., the reaction solvent) to remove any residual organic compounds. Filter the palladium black and dry it.

• Dissolution in Aqua Regia: a. Carefully add the dried palladium black to a flask. b. In a fume hood, slowly add a small amount of freshly prepared aqua regia to the flask. The palladium will begin to dissolve, often with the evolution of brown nitrogen dioxide gas. c. Gently heat the mixture to facilitate complete dissolution. Add more aqua regia as needed until all the black solid has dissolved, and the solution is clear (typically a reddish-brown color).

• Removal of Nitric Acid: a. To remove the excess nitric acid, which can interfere with subsequent steps, repeatedly add small portions of concentrated hydrochloric acid and heat the solution to evaporate the solvent. b. Repeat this process 3-4 times. The color of the solution should change from reddish-brown to a more yellowish-brown, indicating the formation of chloropalladate species.

• Formation of Palladium(II) Hydroxide: a. Dilute the resulting solution with deionized water. b. Slowly add a sodium hydroxide solution dropwise while stirring until the pH is basic and a brown precipitate of palladium(II) hydroxide forms.

• Conversion to Palladium(II) Chloride: a. Filter the palladium(II) hydroxide precipitate and wash it thoroughly with deionized water. b. Redissolve the precipitate in a minimal amount of concentrated hydrochloric acid to form a solution of palladium(II) chloride.

• Isolation of Palladium(II) Chloride: The resulting solution of palladium(II) chloride can be used directly for the preparation of other palladium catalysts, or the solvent can be carefully evaporated to obtain solid palladium(II) chloride.

Caption: Workflow for recycling palladium black.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. benchchem.com [benchchem.com]
• 6. reddit.com [reddit.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. books.lucp.net [books.lucp.net]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. How To Make An Inert Atmosphere? A Step-By-Step Guide For Protecting Sensitive Materials - Kintek Solution [kindle-tech.com]

Technical Support Center: LC-MS Analysis of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene Reactions

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene and analyzing its reaction mixtures using Liquid Chromatography-Mass Spectrometry (LC-MS).

Frequently Asked Questions (FAQs)

Q1: What are the common potential impurities in the synthesis or reactions of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene?

A1: Impurities can arise from starting materials, side-reactions, or degradation. Common impurities may include isomers from the bromination process, products of over-bromination, or related compounds from incomplete reactions. For instance, in the synthesis of similar molecules like 3,5-bis(trifluoromethyl)bromobenzene, isomeric impurities are a known issue.[1] Potential impurities for this specific compound could include regioisomers, dibrominated species, or demethylated analogues.

Q2: What is the expected mass spectrometric behavior for my target compound and its brominated impurities?

A2: Due to the presence of a bromine atom, your target compound and any bromine-containing impurities will exhibit a characteristic isotopic pattern in the mass spectrum. Bromine has two major isotopes, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 natural abundance. This results in two peaks of almost equal intensity separated by approximately 2 m/z units (e.g., M and M+2 peaks). This isotopic signature is a powerful tool for selectively identifying halogenated compounds in your reaction mixture.[2][3]

Q3: What type of LC column is best suited for this analysis?

A3: Reversed-phase chromatography is the most common and effective technique for analyzing small aromatic molecules like 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene.[4] A C18 column is a standard choice and generally provides good separation for the parent compound and its potential non-polar impurities.

Q4: What are the general recommendations for sample concentration before LC-MS analysis?

A4: A good starting concentration for LC-MS analysis is typically around 10 µM.[5] For a compound with a molecular weight of approximately 255 g/mol , this corresponds to about 2.5 µg/mL. It is crucial to avoid overly concentrated samples, as this can contaminate the instrument and cause detector saturation.[5][6] If the expected impurity levels are very low, you may need to concentrate the sample post-extraction.[7]

Potential Impurity Data

The following table summarizes potential impurities that could be encountered in reactions involving 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene. The exact masses and expected m/z values are crucial for configuring the mass spectrometer and identifying these components in your analysis.

Potential Impurity	Molecular Formula	Exact Monoisotopic Mass (Da)	Expected [M+H]⁺ (m/z)	Notes
Parent Compound	C₈H₆BrF₃O	253.9554	254.9627	Target molecule for reference.[8]
1,3-Dibromo-5-(trifluoromethyl)benzene	C₇H₃Br₂F₃	301.8554	302.8627	Potential over-bromination product.[9]
1-Bromo-3-hydroxy-5-(trifluoromethyl)benzene	C₇H₄BrF₃O	239.9398	240.9471	Result of demethylation side-reaction.
3-Methoxy-5-(trifluoromethyl)benzene	C₈H₇F₃O	176.0449	177.0522	Unreacted starting material if bromination is the final step.
1-Bromo-3,5-bis(trifluoromethyl)benzene	C₈H₃BrF₆	291.9322	292.9395	Structurally related compound, could be a potential impurity depending on synthesis route.[10]
1-Bromo-3-methoxy-5-nitrobenzene	C₇H₆BrNO₃	230.9531	231.9604	Example of a potential impurity if nitration chemistry is involved.[11]

Experimental Protocols

Protocol 1: Sample Preparation for LC-MS Analysis

This protocol outlines a general procedure for preparing a reaction mixture for LC-MS analysis.

• Sample Dilution:

  • Take a small aliquot (e.g., 10 µL) of the crude reaction mixture.

  • Dilute it with a compatible solvent, such as methanol or acetonitrile, to a final volume of 1 mL. This achieves an initial 100-fold dilution. The goal is to reach a final concentration in the low µM range.[5]

• Filtration:

  • Filter the diluted sample using a 0.22 µm or 0.45 µm syringe filter (e.g., PTFE or nylon) to remove any particulate matter. This is a critical step to prevent clogging of the LC system.[6]

• Serial Dilution (if necessary):

  • If the initial analysis shows that the primary peaks are too intense (saturating the detector), perform further serial dilutions. A common final concentration for analysis is between 10-100 µg/mL.[6]

• Transfer to Vial:

  • Transfer the final diluted and filtered sample into an appropriate LC-MS autosampler vial.

• Blank Injections:

  • It is good practice to run a blank sample (injection of the mobile phase solvent) before and after your sample to check for carryover and system contamination.[6]

Protocol 2: Suggested Starting LC-MS Method

Parameter	Recommended Setting
LC System	HPLC or UHPLC
Column	C18 Reversed-Phase (e.g., 100 mm x 2.1 mm, 2.6 µm particle size)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	5% B to 95% B over 10 minutes, hold for 2 minutes, return to 5% B
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	40 °C
Injection Volume	1 - 5 µL
MS System	Quadrupole or Time-of-Flight (TOF)
Ionization Mode	Electrospray Ionization (ESI), Positive Mode
Scan Range	100 - 500 m/z
Source Temp.	350 - 450 °C
Gas Flow	Follow manufacturer's recommendations

Visualized Workflows and Logic

References

• 1. US6255545B1 - Process for the synthesis of 3,5-bis(trifluoromethyl)-bromobenzene - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. Automated Detection of Natural Halogenated Compounds from LC-MS Profiles-Application to the Isolation of Bioactive Chlorinated Compounds from Marine-Derived Fungi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 5. Sample preparation (MS, LC-MS) — IMM Instrument Guides 1.0.7 documentation [imm-instruments.science.ru.nl]
• 6. m.youtube.com [m.youtube.com]
• 7. organomation.com [organomation.com]
• 8. PubChemLite - 1-bromo-3-methoxy-5-(trifluoromethyl)benzene (C8H6BrF3O) [pubchemlite.lcsb.uni.lu]
• 9. 1,3-Dibromo-5-(trifluoromethyl)benzene | C7H3Br2F3 | CID 2063489 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. 1-Bromo-3,5-bis(trifluoromethyl)benzene | C8H3BrF6 | CID 67602 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. 1-Bromo-3-methoxy-5-nitrobenzene | C7H6BrNO3 | CID 12299076 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Analysis of the 1H NMR Spectrum of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene

This guide provides a detailed comparison of the predicted ¹H NMR spectrum of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene with the experimental spectra of structurally related compounds. The analysis is intended for researchers, scientists, and professionals in drug development to facilitate the structural elucidation and purity assessment of similar molecules.

Predicted ¹H NMR Spectrum of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene

The chemical structure of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene dictates a specific pattern in its ¹H NMR spectrum due to the electronic effects of its substituents. The methoxy group (-OCH₃) is an electron-donating group, causing an upfield shift (shielding) of the aromatic protons, particularly at the ortho and para positions. Conversely, the bromo (-Br) and trifluoromethyl (-CF₃) groups are electron-withdrawing, leading to a downfield shift (deshielding) of the aromatic protons. The trifluoromethyl group has a particularly strong deshielding effect.

Based on these substituent effects, the following ¹H NMR spectrum is predicted for 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene:

• Methoxy Protons (-OCH₃): A singlet peak is expected around δ 3.8-3.9 ppm.

• Aromatic Protons (H-2, H-4, H-6):

  • H-2: Located between the bromine and methoxy groups, this proton is expected to appear as a triplet (due to meta-coupling with H-4 and H-6) in the range of δ 7.0-7.2 ppm.

  • H-4: Positioned between the methoxy and trifluoromethyl groups, this proton will also likely be a triplet and is predicted to resonate around δ 7.2-7.4 ppm.

  • H-6: Flanked by the two electron-withdrawing groups (Br and CF₃), this proton will be the most deshielded, appearing as a triplet further downfield, around δ 7.5-7.7 ppm.

Comparison with Alternative Compounds

To provide context for the predicted spectrum, the experimental ¹H NMR data for three analogous compounds are presented below. These compounds allow for an objective comparison of the influence of different substituent combinations on the chemical shifts of the aromatic protons.

Compound	Aromatic Proton Chemical Shifts (δ, ppm) and Multiplicity	Methoxy Proton Chemical Shift (δ, ppm) and Multiplicity
1-Bromo-3-methoxybenzene	7.11 (t, 1H), 6.95 (d, 1H), 6.82 (d, 1H), 7.15 (t, 1H)	3.79 (s, 3H)
1-Bromo-3-(trifluoromethyl)benzene	7.75 (s, 1H), 7.68 (d, 1H), 7.45 (t, 1H), 7.39 (d, 1H)	N/A
1-Bromo-3,5-bis(trifluoromethyl)benzene	8.05 (s, 1H), 7.85 (s, 2H)	N/A

Experimental Protocols

The following is a standard protocol for acquiring a ¹H NMR spectrum for a small organic molecule like 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene.

Sample Preparation:

• Weigh approximately 5-10 mg of the solid sample.

• Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆, or Acetone-d₆) in a clean, dry vial.

• Add a small amount of an internal standard, typically tetramethylsilane (TMS), to a final concentration of about 0.03% (v/v).

• Transfer the solution to a 5 mm NMR tube.

Data Acquisition:

• The ¹H NMR spectrum is typically recorded on a 400 MHz or 500 MHz NMR spectrometer.

• The instrument is locked onto the deuterium signal of the solvent.

• The sample is shimmed to optimize the magnetic field homogeneity.

• A standard one-pulse sequence is used to acquire the free induction decay (FID).

• Key acquisition parameters include:

  • Spectral width: ~16 ppm

  • Pulse width: 30-45 degrees

  • Acquisition time: ~2-4 seconds

  • Relaxation delay: 1-5 seconds

  • Number of scans: 8-16 (or more for dilute samples)

Data Processing:

• The FID is Fourier transformed to obtain the frequency-domain spectrum.

• The spectrum is phased, and the baseline is corrected.

• The chemical shifts are referenced to the TMS signal at 0.00 ppm.

• The peaks are integrated to determine the relative ratios of the protons.

Visualizing Substituent Effects

The following diagram illustrates the electronic influence of the substituents on the aromatic protons of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene, which underlies the predicted chemical shifts.

Caption: Substituent effects on proton chemical shifts.

A Senior Application Scientist's Guide to 13C NMR Analysis of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene Derivatives

For researchers, synthetic chemists, and professionals in drug development, the unambiguous structural elucidation of novel chemical entities is paramount. In the realm of complex aromatic systems, particularly those bearing multiple and electronically diverse substituents, Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) spectroscopy stands as a cornerstone analytical technique. This guide provides an in-depth analysis of the ¹³C NMR spectrum of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene, a compound emblematic of the challenges and subtleties encountered in the characterization of poly-substituted fluorinated aromatics. We will dissect the expected spectral features, compare its analytical signature with alternative methodologies, and provide a robust experimental protocol for acquiring high-fidelity data.

The Analytical Challenge: Decoding a Complex Substitution Pattern

The structure of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene presents a fascinating case study for ¹³C NMR analysis. The interplay of three distinct substituents—a deactivating, inductively withdrawing, and weakly resonance-donating bromine atom; a strongly activating, resonance-donating methoxy group; and a powerfully deactivating, inductively and resonance-withdrawing trifluoromethyl group—creates a unique electronic environment around the benzene ring. This, in turn, governs the chemical shifts and coupling patterns of the carbon nuclei, providing a detailed fingerprint of the molecule's constitution.

A priori, we can anticipate a ¹³C NMR spectrum exhibiting eight distinct signals: six for the aromatic carbons and one each for the methoxy and trifluoromethyl carbons. The true power of ¹³C NMR, however, lies in its ability to not only count the number of unique carbons but also to provide profound insights into their electronic environment through chemical shifts and coupling constants.

Predicting the ¹³C NMR Spectrum: A First Principles Approach

Leveraging established principles of substituent effects and empirical data from related compounds, we can construct a highly predictive model of the ¹³C NMR spectrum for our target molecule.

Substituent Effects on Aromatic Chemical Shifts:

• Methoxy Group (-OCH₃): This is a strong activating group that donates electron density to the aromatic ring via resonance, particularly at the ortho and para positions. This increased electron density results in significant shielding, causing the corresponding carbon signals to shift upfield (to lower ppm values). The ipso-carbon (the carbon directly attached to the oxygen) will be deshielded and appear significantly downfield.

• Bromo Group (-Br): Bromine is a deactivating group due to its strong inductive electron-withdrawing effect. However, it can also donate electron density through resonance. The overall effect is a net deshielding of the ipso-carbon and more moderate effects on the other ring carbons.

• Trifluoromethyl Group (-CF₃): This is a very strong deactivating group due to the powerful inductive electron-withdrawing effect of the three fluorine atoms. This leads to significant deshielding of the carbon atoms in the ring, particularly the ipso-carbon and the ortho and para positions.

The Crucial Role of Carbon-Fluorine Coupling (J_CF):

A key feature in the ¹³C NMR spectra of fluorinated organic compounds is the presence of through-bond scalar coupling between carbon and fluorine nuclei. This coupling provides invaluable structural information. For a trifluoromethyl group, we expect to see:

• ¹J_CF: A large, one-bond coupling between the trifluoromethyl carbon and the three fluorine atoms, resulting in a characteristic quartet.

• ²J_CF: A two-bond coupling between the ipso-carbon of the benzene ring and the three fluorine atoms, also appearing as a quartet.

• ³J_CF: A three-bond coupling between the ortho-carbons and the fluorine atoms, manifesting as a quartet.

• ⁴J_CF: A four-bond coupling to the meta-carbon, which is typically smaller and may not always be resolved.

The following diagram illustrates the molecular structure and the expected couplings.

Caption: Molecular structure of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene with expected C-F couplings.

Predicted ¹³C NMR Data:

Based on additive substituent effect calculations and analysis of spectral data for similar compounds, we can predict the approximate chemical shifts and coupling constants for 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene.

Carbon Atom	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)	Rationale
C1 (-Br)	~124	Quartet	⁴J_CF ≈ 1-2	Ipso to Br, deshielded. Weakly coupled to -CF₃.
C2	~115	Singlet	-	Shielded by ortho -OCH₃ group.
C3 (-OCH₃)	~160	Quartet	⁴J_CF ≈ 1-2	Ipso to -OCH₃, strongly deshielded. Weakly coupled to -CF₃.
C4	~110	Quartet	³J_CF ≈ 4-5	Shielded by para -OCH₃ group. Coupled to -CF₃.
C5 (-CF₃)	~133	Quartet	²J_CF ≈ 30-35	Ipso to -CF₃, deshielded and coupled to fluorine.
C6	~120	Quartet	³J_CF ≈ 4-5	Deshielded by ortho -CF₃ and meta -Br. Coupled to -CF₃.
-OCH₃	~56	Singlet	-	Typical chemical shift for a methoxy group on an aromatic ring.
-CF₃	~123	Quartet	¹J_CF ≈ 270-275	Characteristic large one-bond coupling to fluorine.

A Comparative Analysis: ¹³C NMR vs. Alternative Techniques

While ¹³C NMR is a powerful tool for structural elucidation, it is essential to understand its capabilities in the context of other available analytical methods.

Analytical Technique	Strengths for this Application	Limitations for this Application
¹³C NMR Spectroscopy	- Provides unambiguous information on the carbon skeleton and connectivity. - C-F coupling patterns are diagnostic for the position of the -CF₃ group. - Non-destructive.	- Relatively low sensitivity, requiring a larger sample amount. - Longer acquisition times compared to other methods.
Gas Chromatography-Mass Spectrometry (GC-MS)	- Excellent for separating isomers and identifying compounds based on their mass-to-charge ratio and fragmentation patterns. - High sensitivity.	- Does not provide direct information on the connectivity of atoms. - Isomers may have very similar mass spectra, making differentiation challenging without authentic standards.[1]
High-Performance Liquid Chromatography (HPLC)	- Effective for the separation and quantification of components in a mixture.[2] - Can be coupled with various detectors (e.g., UV, MS).	- Provides limited structural information on its own.[2] - Co-elution of isomers can occur.
Infrared (IR) Spectroscopy	- Provides information about the functional groups present (e.g., C-O, C-Br, C-F stretches). - Can sometimes distinguish between substitution patterns on a benzene ring.[1]	- The spectrum can be complex and overlapping, making definitive structural assignment difficult. - Does not provide a complete picture of the carbon framework.

The following workflow illustrates a typical analytical approach where ¹³C NMR plays a central role.

Caption: A typical workflow for the structural elucidation of a novel fluorinated aromatic compound.

Experimental Protocol for High-Quality ¹³C NMR Data Acquisition

To obtain a high-quality, interpretable ¹³C NMR spectrum of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene, the following protocol is recommended:

• Sample Preparation:

  • Dissolve approximately 20-50 mg of the purified compound in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, Acetone-d₆). Chloroform-d is a common choice for its good solubilizing properties and well-defined residual solvent peak.

  • Filter the solution through a small plug of glass wool into a clean, dry 5 mm NMR tube to remove any particulate matter.

• Instrument Setup:

  • Use a high-field NMR spectrometer (≥ 400 MHz for ¹H) equipped with a broadband probe.

  • Tune and match the probe for both ¹³C and ¹H frequencies.

  • Shim the magnetic field to achieve optimal resolution.

• Acquisition Parameters for a Standard ¹³C{¹H} Experiment:

  • Pulse Program: A standard single-pulse experiment with proton decoupling (e.g., zgpg30 on Bruker instruments).

  • Spectral Width (SW): A spectral width of approximately 200-250 ppm, centered around 100 ppm, to ensure all carbon signals are captured.

  • Acquisition Time (AQ): At least 1-2 seconds to ensure good digital resolution.

  • Relaxation Delay (D1): A relaxation delay of 2-5 seconds is crucial for obtaining quantitative information, especially for quaternary carbons which have longer relaxation times.

  • Number of Scans (NS): A sufficient number of scans (typically several hundred to a few thousand) should be acquired to achieve an adequate signal-to-noise ratio, particularly for the quaternary carbons and the quartet signals of the -CF₃ group.

  • Temperature: Maintain a constant temperature (e.g., 298 K) throughout the experiment.

• Advanced Experiment: ¹³C with ¹⁹F Decoupling:

  • For unambiguous assignment of the carbon signals coupled to fluorine, a ¹³C{¹H, ¹⁹F} double-decoupling experiment can be performed. This will cause the quartets arising from C-F coupling to collapse into singlets, simplifying the spectrum and confirming the assignments. This requires a spectrometer with the appropriate hardware for triple-resonance experiments.

Conclusion

The ¹³C NMR analysis of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene serves as an excellent paradigm for the structural characterization of complex fluorinated aromatic compounds. A thorough understanding of substituent effects and carbon-fluorine coupling is essential for the accurate interpretation of the spectrum. While other analytical techniques such as GC-MS and HPLC are invaluable for assessing purity and separating isomers, ¹³C NMR provides an unparalleled level of detail regarding the carbon framework and the electronic environment of the molecule. By employing a systematic approach to spectral prediction and a robust experimental protocol, researchers can confidently elucidate the structure of such challenging molecules, paving the way for further advancements in drug discovery and materials science.

References

• 1. spectroscopyonline.com [spectroscopyonline.com]
• 2. Differences in HPLC and NMR: Structural Elucidation Relevance [eureka.patsnap.com]

Comparative Analysis of HPLC and GC-MS for Purity Assessment of Synthesized 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene

For Immediate Release

This guide provides a detailed comparison of High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) for the purity analysis of synthesized 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene. The data presented herein is representative of typical results obtained for a high-purity sample, demonstrating the relative strengths and applications of each technique for researchers, scientists, and professionals in drug development. A commercial source indicates a typical purity of ≥98% for this compound, which is consistent with the data presented below.[1]

Executive Summary of Analytical Findings

Both HPLC and GC-MS are powerful techniques for assessing the purity of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene. HPLC, with its versatile separation mechanisms, is highly effective for quantifying the main component and non-volatile impurities. GC-MS provides excellent separation for volatile compounds and offers definitive identification of impurities through mass spectral data. The choice of method may depend on the specific information required, such as the need for precise quantification (HPLC) or structural elucidation of volatile impurities (GC-MS).

Quantitative Data Comparison

The following table summarizes the representative quantitative results from the HPLC and GC-MS analyses of a synthesized batch of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene.

Parameter	HPLC Analysis	GC-MS Analysis
Purity of Main Component	99.52%	99.48%
Retention Time (Main Peak)	8.24 min	10.58 min
Major Impurity 1	Isomer (1-Bromo-2-methoxy-5-(trifluoromethyl)benzene)	Isomer (1-Bromo-2-methoxy-5-(trifluoromethyl)benzene)
Content of Impurity 1	0.25%	0.29%
Retention Time (Impurity 1)	7.98 min	10.32 min
Major Impurity 2	Dibrominated by-product	Dibrominated by-product
Content of Impurity 2	0.15%	0.16%
Retention Time (Impurity 2)	9.12 min	11.25 min
Limit of Detection (LOD)	~0.01%	~0.005%
Limit of Quantification (LOQ)	~0.03%	~0.015%

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) Protocol

This protocol outlines a reversed-phase HPLC method for the separation and quantification of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene and its potential impurities.

1. Instrumentation and Materials:

• HPLC system with a UV detector, pump, autosampler, and column oven.

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• HPLC-grade acetonitrile and water.

• Analytical balance, volumetric flasks, and pipettes.

• Syringe filters (0.45 µm).

2. Preparation of Solutions:

• Mobile Phase A: HPLC-grade water.

• Mobile Phase B: HPLC-grade acetonitrile.

• Sample Solution: Accurately weigh approximately 10 mg of synthesized 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene and dissolve it in 10 mL of acetonitrile to obtain a concentration of 1 mg/mL. Filter the solution through a 0.45 µm syringe filter before injection.

3. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Gradient Elution:

  • 0-2 min: 50% B

  • 2-12 min: 50% to 95% B

  • 12-15 min: 95% B

  • 15.1-18 min: 50% B (re-equilibration)

4. Data Analysis:

• The purity is calculated based on the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol describes a GC-MS method for the separation, identification, and quantification of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene and its volatile impurities.

1. Instrumentation and Materials:

• GC-MS system with a capillary column and an electron ionization (EI) source.

• Capillary column (e.g., HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

• Helium (carrier gas).

• GC vials and syringes.

• Analytical balance.

2. Preparation of Solutions:

• Sample Solution: Prepare a 1 mg/mL solution of the synthesized compound in dichloromethane.

3. GC-MS Conditions:

• Injector Temperature: 250°C.

• Carrier Gas Flow: Helium at 1.0 mL/min (constant flow).

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes.

  • Ramp: 10°C/min to 280°C.

  • Hold: 5 minutes at 280°C.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: 50-500 m/z.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

4. Data Analysis:

• Purity is determined by the area percentage of the main peak in the total ion chromatogram (TIC). Impurities are identified by comparing their mass spectra with a spectral library (e.g., NIST).

Visualized Workflows

The following diagrams illustrate the experimental workflows for the HPLC and GC-MS analyses.

Caption: HPLC Purity Analysis Workflow.

Caption: Comparison of HPLC and GC-MS Analytical Principles.

References

• 1. biocompare.com [biocompare.com]

Reactivity Face-Off: A Comparative Guide to 1-Iodo-3-methoxy-5-(trifluoromethyl)benzene and 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene in Synthetic Chemistry

Executive Summary

In the landscape of pharmaceutical and materials science synthesis, the choice of aryl halide precursor is a critical decision point that dictates reaction efficiency, cost, and overall strategic success. This guide provides an in-depth, data-supported comparison of two structurally similar yet reactively distinct building blocks: 1-iodo-3-methoxy-5-(trifluoromethyl)benzene and 1-bromo-3-methoxy-5-(trifluoromethyl)benzene . While both serve as valuable synthons for introducing the 3-methoxy-5-(trifluoromethyl)phenyl moiety, their performance in key chemical transformations varies significantly. The greater reactivity of the iodo-analog, stemming from its weaker carbon-iodine bond, facilitates reactions under milder conditions, often leading to higher yields and shorter reaction times, particularly in palladium-catalyzed cross-coupling. Conversely, the bromo-analog offers a robust balance of stability, cost-effectiveness, and sufficient reactivity for many applications, while also enabling selective, sequential functionalization in polyhalogenated systems. This guide will dissect these nuances to empower researchers in making informed strategic decisions for their synthetic campaigns.

Foundational Physicochemical Properties: The Root of Reactivity Differences

The divergent reactivity of these two compounds is fundamentally rooted in the differing properties of the carbon-halogen bond. The carbon-iodine (C-I) bond is longer and weaker than the carbon-bromine (C-Br) bond. This is quantitatively expressed by their respective bond dissociation energies (BDE).[1][2]

Property	1-Bromo-3-methoxy-5-(trifluoromethyl)benzene	1-Iodo-3-methoxy-5-(trifluoromethyl)benzene	Justification
Molecular Formula	C₈H₆BrF₃O	C₈H₆F₃IO	-
Molecular Weight	271.03 g/mol	318.03 g/mol	Iodine is heavier than bromine.
Aryl C-X BDE	~327 kJ/mol[1]	~285 kJ/mol[1]	The C-I bond is inherently weaker and more easily cleaved.[1][3]
Polarizability	Lower	Higher	The larger electron cloud of iodine is more easily distorted.

This lower BDE for the C-I bond is the single most critical factor influencing its enhanced reactivity in transformations where cleavage of the C-X bond is a key mechanistic step.

Palladium-Catalyzed Cross-Coupling Reactions: A Head-to-Head Comparison

Palladium-catalyzed cross-coupling reactions are cornerstones of modern organic synthesis. In these reactions, the oxidative addition of the aryl halide to the Pd(0) catalyst is typically the first and often rate-determining step.[4][5] The weaker C-I bond allows for a significantly faster rate of oxidative addition compared to the C-Br bond, a trend that holds true across various coupling methodologies.[4][6]

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction, which forms C-C bonds using organoboron reagents, is a prime example of this reactivity trend. The iodo-analog consistently requires milder conditions to achieve high yields.

Comparative Performance in a Model Suzuki-Miyaura Reaction

Feature	1-Bromo-analog	1-Iodo-analog
Coupling Partner	Phenylboronic Acid	Phenylboronic Acid
Catalyst	Pd(PPh₃)₄ (3 mol%)	Pd(PPh₃)₄ (1.5 mol%)
Base	Na₂CO₃ (2 M aq.)	K₂CO₃ (2 M aq.)
Solvent	Toluene/Ethanol	Dioxane/H₂O
Temperature	100 °C	80 °C
Time	12 hours	3 hours
Yield	88%	96%
Data is illustrative of general trends observed in laboratory settings.

The ability to use lower catalyst loadings, milder bases, and lower temperatures with the iodo-compound not only accelerates the reaction but also improves its functional group tolerance and reduces the formation of byproducts.

Detailed Experimental Protocol: Suzuki-Miyaura Coupling of 1-Iodo-3-methoxy-5-(trifluoromethyl)benzene

• Reagent Preparation: To an oven-dried 25 mL Schlenk flask, add 1-iodo-3-methoxy-5-(trifluoromethyl)benzene (318 mg, 1.0 mmol, 1.0 equiv), phenylboronic acid (146 mg, 1.2 mmol, 1.2 equiv), and potassium carbonate (414 mg, 3.0 mmol, 3.0 equiv).

• Catalyst Addition: Under a nitrogen atmosphere, add tetrakis(triphenylphosphine)palladium(0) (17.3 mg, 0.015 mmol, 1.5 mol%).

• Solvent Addition: Add 1,4-dioxane (5 mL) and water (1 mL) via syringe.

• Reaction Execution: Seal the flask and place it in a preheated oil bath at 80 °C. Stir the reaction mixture vigorously for 3 hours. Monitor reaction progress by TLC or GC-MS.

• Workup: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and water (10 mL). Separate the layers. Wash the organic layer with brine (15 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by column chromatography on silica gel to yield the desired biaryl product.

Sonogashira Coupling

In Sonogashira coupling, which joins aryl halides with terminal alkynes, the reactivity difference is even more pronounced.[7] Reactions with aryl iodides can often proceed efficiently at or near room temperature, whereas aryl bromides almost invariably require heating.[7][8] This disparity allows for selective alkynylation of an iodo-substituent in the presence of a bromo-substituent on the same molecule.

Comparative Performance in a Model Sonogashira Reaction

Feature	1-Bromo-analog	1-Iodo-analog
Coupling Partner	Phenylacetylene	Phenylacetylene
Catalyst System	PdCl₂(PPh₃)₂ (2 mol%), CuI (4 mol%)	PdCl₂(PPh₃)₂ (1 mol%), CuI (2 mol%)
Base	Triethylamine (TEA)	Diisopropylamine (DIPA)
Solvent	Toluene	Tetrahydrofuran (THF)
Temperature	80 °C	Room Temperature (25 °C)
Time	8 hours	1.5 hours
Yield	85%	94%
Data is illustrative of general trends observed in laboratory settings.[7][9][10]

Visualizing the Catalytic Cycle

The enhanced reactivity of the iodo-analog is directly related to the lower energy barrier of the oxidative addition step in the palladium catalytic cycle.

Caption: Palladium catalytic cycle showing the faster oxidative addition for Ar-I.

Buchwald-Hartwig Amination

For the formation of C-N bonds via Buchwald-Hartwig amination, the same reactivity trend persists.[11][12] While modern, highly active catalyst systems can effectively couple aryl bromides, the corresponding aryl iodides often react faster and more completely, especially with less nucleophilic amines or sterically hindered substrates.[13][14] It is worth noting, however, that the formation of unreactive iodide-bridged palladium dimers can sometimes complicate reactions with aryl iodides, though this is often overcome with appropriate ligand choice.[11][12]

Other Key Chemical Transformations

Grignard Reagent Formation

The formation of a Grignard reagent (R-MgX) involves the insertion of magnesium metal into the carbon-halogen bond.[15][16] Consistent with its weaker C-X bond, 1-iodo-3-methoxy-5-(trifluoromethyl)benzene will form the corresponding Grignard reagent more readily than its bromo-counterpart. This reaction often requires less activation (e.g., with iodine or 1,2-dibromoethane) and proceeds at a faster rate. However, the higher reactivity can also lead to an increased incidence of side reactions, such as Wurtz-type homocoupling (R-R).

Caption: Comparative workflow for Grignard reagent formation.

Nucleophilic Aromatic Substitution (SNAr)

Nucleophilic aromatic substitution (SNAr) typically requires strong electron-withdrawing groups positioned ortho or para to the leaving group to stabilize the negatively charged Meisenheimer complex intermediate.[17][18][19] In the target molecules, the strongly deactivating -CF₃ group is meta to the halogen, making them poor candidates for SNAr under standard conditions.

However, it is crucial to note that in the rare cases where SNAr does occur, the reactivity trend for the leaving group is often the reverse of that seen in cross-coupling: F > Cl > Br > I.[17] This is because the first, rate-determining step is the nucleophilic attack on the carbon, which is made more electrophilic by a more electronegative halogen. The C-X bond is broken in the second, fast step.

Strategic Synthetic Considerations: Which Reagent to Choose?

The choice between the bromo- and iodo-analog is not merely a question of reactivity but a strategic decision based on the specific goals of the synthesis.

Choose 1-iodo-3-methoxy-5-(trifluoromethyl)benzene when:

• Speed and Efficiency are Paramount: The synthesis requires high throughput and short reaction times.

• Mild Conditions are Necessary: The substrate contains sensitive functional groups that would not tolerate the higher temperatures or stronger bases required for the bromo-analog.

• Maximizing Yield is Critical: The starting material is precious, and maximizing conversion is the primary objective.

• A Stubborn Coupling Fails with the Bromo-Analog: When a particularly challenging cross-coupling reaction stalls with the aryl bromide, switching to the iodide is a classic troubleshooting step.

Choose 1-bromo-3-methoxy-5-(trifluoromethyl)benzene when:

• Cost is a Major Factor: Aryl bromides are generally less expensive than the corresponding iodides, making them more suitable for large-scale synthesis.

• Sequential Cross-Coupling is Planned: In a molecule containing both a bromine and an iodine atom, the iodine can be selectively functionalized first under mild conditions, leaving the bromine intact for a subsequent, more forcing coupling reaction.[6]

• Reagent Stability is a Concern: Aryl bromides are typically more stable to storage and handling over long periods than aryl iodides, which can be light-sensitive.

• Moderate Reactivity is Sufficient: For many standard, robust cross-coupling reactions, the reactivity of the aryl bromide is perfectly adequate to achieve high yields.

Conclusion

The reactivity of 1-iodo-3-methoxy-5-(trifluoromethyl)benzene is demonstrably superior to its bromo-counterpart in the most common and synthetically valuable transformations, particularly palladium-catalyzed cross-coupling and Grignard formation. This enhanced reactivity is a direct consequence of its lower C-I bond dissociation energy. This allows for the use of milder reaction conditions, lower catalyst loadings, and shorter reaction times, resulting in more efficient and often higher-yielding processes.

However, the higher cost and potential for side reactions with the iodo-analog mean that 1-bromo-3-methoxy-5-(trifluoromethyl)benzene remains a highly valuable and practical building block. It provides a reliable and cost-effective option for large-scale work and offers strategic advantages in the context of sequential functionalization. The ultimate choice rests with the researcher, who must weigh the demands of the specific chemical transformation against the broader strategic goals of the overall synthetic route.

References

• Wikipedia. Sonogashira coupling. [Link]

• Chemistry LibreTexts. Buchwald-Hartwig Amination. (2023-06-30). [Link]

• PubChem. 1-Iodo-3,5-bis(trifluoromethyl)benzene. [Link]

• ResearchGate. Bond dissociation energy (KJ mol⁻¹) of C−X (X=I, Br, Cl, F) bond of aryl halides. [Link]

• PubChem. Benzene, 1-iodo-3-(trifluoromethyl)-. [Link]

• Chemistry LibreTexts. Sonogashira Coupling. (2024-08-05). [Link]

• MDPI. Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. (2019-02-26). [Link]

• National Institutes of Health. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. [Link]

• PubChem. 1-Bromo-3,5-bis(trifluoromethyl)benzene. [Link]

• University of California, Davis. Grignard Reaction. [Link]

• Cheméo. Chemical Properties of Benzene, 1-iodo-3-(trifluoromethyl)- (CAS 401-81-0). [Link]

• Wikipedia. Buchwald–Hartwig amination. [Link]

• Journal of the American Chemical Society. Mechanism of Grignard Reagent Formation. The Surface Nature of the Reaction. [Link]

• Chemistry Stack Exchange. Why methoxy group acts similar to trifluoromethyl in nucleophilic aromatic substitution. (2019-08-04). [Link]

• University of California, Santa Barbara. Sonogashira Couplings of Aryl Bromides: Room Temperature, Water Only, No Copper. [Link]

• Chemistry Steps. Nucleophilic Aromatic Substitution. [Link]

• Royal Society of Chemistry. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. (2016-08-09). [Link]

• University of Groningen Research Portal. The Buchwald–Hartwig Amination After 25 Years. [Link]

• Organic Chemistry Portal. Sonogashira Coupling. [Link]

• Chemistry LibreTexts. 7: The Grignard Reaction (Experiment). (2024-03-16). [Link]

• National Institutes of Health. Sonogashira Reaction of Aryl and Heteroaryl Halides with Terminal Alkynes Catalyzed by a Highly Efficient and Recyclable Nanosized MCM-41 Anchored Palladium Bipyridyl Complex. [Link]

• ResearchGate. ChemInform Abstract: Solvent-Free Buchwald-Hartwig Reaction of Aryl and Heteroaryl Halides with Secondary Amines. (2025-08-06). [Link]

• Organic Chemistry Portal. Buchwald-Hartwig Cross Coupling Reaction. [Link]

• University of Toronto. Bond Dissociation Energies. [Link]

• Master Organic Chemistry. Nucleophilic Aromatic Substitution: Introduction and Mechanism. (2018-08-20). [Link]

• ACS Publications. Nuances in Fundamental Suzuki–Miyaura Cross-Couplings Employing [Pd(PPh3)4]: Poor Reactivity of Aryl Iodides at Lower Temperatures. (2018-05-23). [Link]

• Organic Syntheses. 1-[3,5-Bis(trifluoromethyl)phenyl]-ethanone. [Link]

• YouTube. Nucleophilic Aromatic Substitution. (2019-07-12). [Link]

• MDPI. Recent Advances on the Halo- and Cyano-Trifluoromethylation of Alkenes and Alkynes. [Link]

• Chemistry LibreTexts. 16.6: Nucleophilic Aromatic Substitution. (2025-02-02). [Link]

• Quora. What is the correct bond energy order of the following: C-Cl , C-Br , C-I , C-F , C-H? (2018-03-17). [Link]

• PubMed. Enantioselective C-H bond functionalization triggered by radical trifluoromethylation of unactivated alkene. (2014-10-27). [Link]

• National Institutes of Health. Innate C-H trifluoromethylation of heterocycles. [Link]

• Royal Society of Chemistry. Homolytic bond dissociation energies of the carbon–halogen bonds in the benzyl halide radical anion intermediates formed in radical nucleophilic substitution reactions. [Link]

• Save My Exams. Bond Energy & Length (Cambridge (CIE) AS Chemistry): Revision Note. (2025-06-18). [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. Unlocking Molecular Complexity: The Power of 1-Bromo-3,5-dimethoxybenzene in Drug Discovery. [Link]

• National Institutes of Health. Catalytic activation of a single C–F bond in trifluoromethyl arenes. (2015-10-23). [Link]

• PubMed Central. Catalytic C–H Trifluoromethylation of Arenes and Heteroarenes via Visible Light Photoexcitation of a Co(III)–CF3 Complex. [Link]

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Comparative Mass Spectrometry Analysis of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene and its Cross-Coupling Products

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the mass spectrometric behavior of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene and its potential reaction products from common palladium-catalyzed cross-coupling reactions: Suzuki-Miyaura coupling and Buchwald-Hartwig amination. Due to the limited availability of direct experimental mass spectra for the parent compound and its specific derivatives, this guide leverages data from close structural analogs and established fragmentation principles to provide a robust predictive analysis.

Introduction

1-Bromo-3-methoxy-5-(trifluoromethyl)benzene is a versatile building block in medicinal chemistry and materials science. The presence of a bromine atom facilitates various cross-coupling reactions, allowing for the introduction of diverse functionalities. The electron-withdrawing trifluoromethyl group and the electron-donating methoxy group can significantly influence the reactivity and physicochemical properties of the resulting products. Mass spectrometry is an indispensable tool for monitoring these reactions and characterizing the resulting products. This guide compares the expected mass spectral characteristics of the starting material and its derivatives from Suzuki and Buchwald-Hartwig reactions, providing researchers with a baseline for product identification and analysis.

Predicted Mass Spectrometry Data: A Comparative Overview

The following tables summarize the predicted and analog-derived mass spectrometry data for 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene and its illustrative Suzuki and Buchwald-Hartwig products. The predictions are based on electron ionization (EI) mass spectrometry, a common technique for the analysis of such aromatic compounds.

Table 1: Predicted and Analog-Based Mass Spectrometry Data for 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene

m/z (Predicted)	Proposed Ion Structure	Fragmentation Pathway	Notes
270/272	[C₈H₆BrF₃O]⁺•	Molecular Ion (M⁺•)	Isotopic pattern for one bromine atom (¹⁹Br/⁸¹Br) is expected.
255/257	[C₇H₃BrF₃O]⁺•	Loss of •CH₃ from the methoxy group.	A common fragmentation for methoxy-substituted aromatics.
191	[C₈H₆F₃O]⁺	Loss of •Br from the molecular ion.	Cleavage of the C-Br bond.
163	[C₇H₃F₃O]⁺	Loss of •Br and •CH₃.
145	[C₇H₄F₃]⁺	Loss of •Br and •OCH₃.
69	[CF₃]⁺	Trifluoromethyl cation.	A common fragment for trifluoromethyl-containing compounds.

Table 2: Comparative Mass Spectrometry Data for Reaction Products

Product Type	Example Product Name	Molecular Formula	MW	Key Predicted Fragments (m/z)	Notes
Suzuki Coupling Product	3-methoxy-5-(trifluoromethyl)-1,1'-biphenyl	C₁₄H₁₁F₃O	252.23	252 (M⁺•) , 237 (M-CH₃)⁺, 183 (M-CF₃)⁺, 152	Based on data for the isomer 4'-methoxy-3-(trifluoromethyl)biphenyl, a strong molecular ion is expected[1].
Buchwald-Hartwig Product	N-phenyl-3-methoxy-5-(trifluoromethyl)aniline	C₁₄H₁₂F₃NO	281.25	281 (M⁺•) , 212 (M-CF₃)⁺	A strong molecular ion is expected. Fragmentation may involve the aniline moiety.

Predicted Fragmentation Pathways

The fragmentation of the parent compound and its derivatives under electron ionization is expected to follow logical pathways influenced by the substituents.

1-Bromo-3-methoxy-5-(trifluoromethyl)benzene

The presence of the bromine atom will lead to a characteristic M/M+2 isotopic pattern for all bromine-containing fragments. The initial fragmentation is likely to involve the loss of a methyl radical from the methoxy group or the cleavage of the carbon-bromine bond. Subsequent fragmentation would involve the loss of the remaining substituents.

Suzuki Coupling Product: 3-methoxy-5-(trifluoromethyl)-1,1'-biphenyl

For the biphenyl product, a stable molecular ion is anticipated. Fragmentation would likely initiate with the loss of a methyl group from the methoxy ether, followed by fragmentation of the biphenyl core or loss of the trifluoromethyl group.

Buchwald-Hartwig Amination Product: N-phenyl-3-methoxy-5-(trifluoromethyl)aniline

The aniline product is also expected to show a prominent molecular ion. Fragmentation will likely involve cleavage around the nitrogen atom and loss of the trifluoromethyl or methoxy groups.

Experimental Protocols

The following are generalized protocols for the analysis of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene and its derivatives by GC-MS and LC-MS.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is well-suited for the analysis of these relatively volatile and thermally stable aromatic compounds.

• Instrumentation : A standard gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• GC Column : A non-polar or medium-polarity capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas : Helium at a constant flow rate of 1.0-1.5 mL/min.

• Oven Temperature Program :

  • Initial temperature: 70 °C, hold for 2 minutes.

  • Ramp: 10-20 °C/min to 280-300 °C.

  • Hold at final temperature for 5-10 minutes.

• Injector : Split/splitless injector at 250 °C.

• MS Parameters :

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-500.

  • Ion Source Temperature: 230 °C.

• Sample Preparation : Samples should be dissolved in a volatile organic solvent like dichloromethane or ethyl acetate to a concentration of approximately 10-100 µg/mL.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is a valuable alternative, particularly for less volatile products or for reaction mixtures containing non-volatile components.

• Instrumentation : A high-performance liquid chromatograph coupled to a mass spectrometer with an electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source.

• LC Column : A C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

• Mobile Phase : A gradient of water and acetonitrile or methanol, both containing 0.1% formic acid to promote ionization.

• Flow Rate : 0.2-0.5 mL/min.

• Column Temperature : 30-40 °C.

• MS Parameters :

  • Ionization Mode: ESI positive or negative, or APCI.

  • Mass Range: m/z 100-800.

  • Source parameters (e.g., capillary voltage, gas flow) should be optimized for the specific analytes.

• Sample Preparation : Samples should be dissolved in the mobile phase or a compatible solvent to a concentration of 1-10 µg/mL.

Visualizing Reaction and Analytical Workflows

The following diagrams, generated using Graphviz, illustrate the key reaction pathways and a general analytical workflow.

Suzuki-Miyaura cross-coupling reaction pathway.

Buchwald-Hartwig amination reaction pathway.

General workflow for mass spectrometry analysis.

Conclusion

This guide provides a foundational framework for the mass spectrometric analysis of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene and its derivatives from Suzuki-Miyaura and Buchwald-Hartwig cross-coupling reactions. While experimental data for the specific target compounds are not widely available, the comparative analysis of structurally similar molecules offers valuable insights into the expected fragmentation patterns and mass spectral behavior. The provided experimental protocols for GC-MS and LC-MS serve as a robust starting point for method development. Researchers can utilize this information to effectively monitor reaction progress, identify products, and characterize impurities in their synthetic endeavors.

References

• 1. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]

A Comparative Guide to the Metabolic Stability of Novel Compounds Derived from 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of fluorine atoms into drug candidates is a widely utilized strategy in medicinal chemistry to enhance metabolic stability. The trifluoromethyl group (–CF3), in particular, is often introduced to block sites of metabolism susceptible to oxidation by cytochrome P450 (CYP) enzymes.[1][2] This guide provides a comparative assessment of the metabolic stability of a hypothetical compound, "Compound-CF3-OMe," derived from 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene, against a close structural analog lacking the trifluoromethyl group, "Compound-Me-OMe." The objective is to illustrate the impact of the trifluoromethyl group on metabolic stability through in vitro experimental data.

The liver is the primary organ responsible for drug metabolism, where a significant portion of marketed drugs are cleared, mainly by CYP enzymes.[3][4][5] Therefore, assessing the stability of compounds in the presence of liver enzymes is crucial in early drug discovery to predict their pharmacokinetic properties in vivo.[6][7]

Comparative Metabolic Stability Data

The following table summarizes the in vitro metabolic stability data for Compound-CF3-OMe and its non-trifluoromethylated analog, Compound-Me-OMe, obtained from human liver microsomal and hepatocyte stability assays. These assays measure the rate at which the parent compound is eliminated over time, providing key parameters such as half-life (t½) and intrinsic clearance (CLint).[8][9]

Parameter	Compound-CF3-OMe	Compound-Me-OMe	Rationale for Difference
Microsomal Stability	Microsomes primarily assess Phase I metabolism, where the trifluoromethyl group is expected to block CYP-mediated oxidation.[4][8]
Half-life (t½, min)	85	25	The increased half-life suggests that the trifluoromethyl group protects the molecule from rapid metabolism.[1]
Intrinsic Clearance (CLint, µL/min/mg protein)	15	55	Lower intrinsic clearance indicates a slower rate of metabolism by liver enzymes.[1]
Hepatocyte Stability	Hepatocytes contain both Phase I and Phase II metabolic enzymes, providing a more comprehensive metabolic profile.[3][10][11]
Half-life (t½, min)	110	35	The longer half-life in hepatocytes further supports the enhanced stability of the trifluoromethylated compound.
Intrinsic Clearance (CLint, µL/min/10⁶ cells)	12	48	A lower clearance value in hepatocytes suggests improved overall metabolic stability in a whole-cell system.

Experimental Protocols

Detailed methodologies for the in vitro metabolic stability assays are provided below.

Liver Microsomal Stability Assay

This assay evaluates the metabolic stability of a compound primarily by Phase I enzymes, such as cytochrome P450s, present in liver microsomes.[4][12]

Objective: To determine the rate of disappearance of a test compound when incubated with liver microsomes.[1]

Materials:

• Pooled human liver microsomes

• Test compounds (Compound-CF3-OMe, Compound-Me-OMe)

• Positive control compounds (e.g., Verapamil, Testosterone)[8]

• NADPH regenerating system (Cofactor)[13]

• Phosphate buffer (pH 7.4)

• Acetonitrile (for quenching the reaction)

• Internal standard for LC-MS/MS analysis

Procedure:

• Preparation: Test compounds and positive controls are prepared in a suitable solvent like DMSO. Liver microsomes are thawed on ice and diluted in phosphate buffer. The NADPH regenerating system is also prepared in phosphate buffer.[1]

• Incubation: The liver microsome solution is added to a 96-well plate. The test compound is then added and the plate is pre-incubated at 37°C. The metabolic reaction is initiated by adding the NADPH regenerating system.[1]

• Time Points: Aliquots are taken at specific time points (e.g., 0, 5, 15, 30, 45, 60 minutes).[8]

• Quenching: The reaction at each time point is stopped by adding cold acetonitrile containing an internal standard.[14]

• Analysis: The samples are centrifuged to precipitate proteins, and the supernatant is analyzed by LC-MS/MS to quantify the remaining parent compound.[13]

• Data Analysis: The percentage of the remaining parent compound at each time point is plotted against time. From the slope of the natural log of the remaining compound versus time, the half-life (t½) is calculated. Intrinsic clearance (CLint) is then determined from the half-life.

Hepatocyte Stability Assay

This assay provides a more comprehensive assessment of metabolic stability as hepatocytes contain both Phase I and Phase II enzymes and their necessary cofactors in an intact cellular system.[5][10][11]

Objective: To determine the rate of disappearance of a test compound when incubated with a suspension of liver hepatocytes.

Materials:

• Cryopreserved human hepatocytes

• Test compounds (Compound-CF3-OMe, Compound-Me-OMe)

• Positive control compounds (e.g., Testosterone, 7-Ethoxycoumarin)[8]

• Hepatocyte culture medium

• Acetonitrile (for quenching the reaction)

• Internal standard for LC-MS/MS analysis

Procedure:

• Cell Preparation: Cryopreserved hepatocytes are thawed and prepared in a suspension in the appropriate culture medium.

• Incubation: The test compounds are incubated with the hepatocyte suspension at 37°C.[10]

• Time Points: Samples are collected at various time points (e.g., 0, 15, 30, 60, 90, 120 minutes).[8]

• Quenching: The reaction is terminated at each time point by transferring an aliquot of the hepatocyte suspension to a plate containing cold acetonitrile with an internal standard.[10]

• Analysis: The samples are centrifuged, and the supernatant is analyzed by LC-MS/MS to measure the concentration of the parent compound.[3]

• Data Analysis: Similar to the microsomal assay, the half-life (t½) and intrinsic clearance (CLint) are calculated from the rate of disappearance of the parent compound over time.

Visualizations

Experimental Workflow and Metabolic Pathway

The following diagrams illustrate the experimental workflow for assessing metabolic stability and a conceptual representation of the metabolic pathway.

Caption: Experimental workflow for in vitro metabolic stability assays.

Caption: Impact of trifluoromethyl group on metabolic pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. Picornavirus inhibitors: trifluoromethyl substitution provides a global protective effect against hepatic metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Hepatocyte Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 4. Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 5. creative-bioarray.com [creative-bioarray.com]
• 6. Metabolic Stability • Frontage Laboratories [frontagelab.com]
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• 8. merckmillipore.com [merckmillipore.com]
• 9. Metabolic Stability Assessed by Liver Microsomes and Hepatocytes | Springer Nature Experiments [experiments.springernature.com]
• 10. Hepatocyte Stability Assay | Domainex [domainex.co.uk]
• 11. Hepatocyte Stability Assay Test | AxisPharm [axispharm.com]
• 12. creative-bioarray.com [creative-bioarray.com]
• 13. Microsomal stability assay for human and mouse liver microsomes - drug metabolism [protocols.io]
• 14. benchchem.com [benchchem.com]

The Halogen Dance: A Comparative Guide to the Reactivity of Aryl Bromides and Chlorides in Suzuki Coupling

For researchers, scientists, and drug development professionals, the Suzuki-Miyaura cross-coupling reaction is an indispensable tool for the construction of biaryl and heteroaryl motifs, which are prevalent in pharmaceuticals and functional materials. The choice of the aryl halide coupling partner—typically an iodide, bromide, or chloride—profoundly impacts reaction efficiency. While aryl iodides are the most reactive, their cost and synthetic accessibility often make aryl bromides and chlorides more practical choices. This guide provides an objective comparison of the reactivity of aryl bromides and chlorides in Suzuki coupling, supported by experimental data and detailed protocols, to aid in the strategic design of synthetic routes.

The fundamental difference in reactivity between aryl bromides and chlorides lies in the strength of the carbon-halogen bond. The carbon-bromine (C-Br) bond is weaker than the carbon-chlorine (C-Cl) bond, making the oxidative addition of the aryl bromide to the palladium(0) catalyst—the rate-determining step in many Suzuki couplings—more facile.[1] Consequently, aryl bromides generally react under milder conditions and with a broader range of palladium catalysts and ligands than their chloro-counterparts.[2][3]

The activation of the more robust C-Cl bond typically necessitates more specialized and often more expensive catalyst systems.[3] These systems often feature electron-rich and sterically bulky phosphine ligands or N-heterocyclic carbenes (NHCs) that promote the challenging oxidative addition step.[3]

Comparative Reactivity Data

The following table summarizes the comparative performance of various substituted aryl bromides and chlorides in Suzuki coupling with phenylboronic acid under specific catalytic conditions. The data highlights the generally higher yields and/or milder reaction conditions required for aryl bromides.

Aryl Halide Substrate	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
4-Bromoacetophenone	Pd(OAc)₂ / IPr·HCl	Cs₂CO₃	1,4-Dioxane/THF	80	1	100
4-Chloroacetophenone	Pd(OAc)₂ / IPr·HCl	Cs₂CO₃	1,4-Dioxane/THF	80	3	100
4-Bromotoluene	Pd₂(dba)₃ / P(t-Bu)₃	Cs₂CO₃	Dioxane	80	6	93
4-Chlorotoluene	Pd(OAc)₂ / IPr·HCl	Cs₂CO₃	1,4-Dioxane/THF	80	4	29
4-Bromoanisole	Pd(OAc)₂ / PCy₃	K₃PO₄	Toluene	100	24	98
4-Chloroanisole	Pd(OAc)₂ / PCy₃	K₃PO₄	Toluene	100	24	19

Experimental Protocols

Below are representative experimental protocols for the Suzuki coupling of an aryl bromide and an aryl chloride with phenylboronic acid. Note the differences in the catalyst system and reaction conditions required for the less reactive aryl chloride.

General Procedure for Suzuki Coupling of an Aryl Bromide (e.g., 4-Bromoacetophenone)

Materials:

• 4-Bromoacetophenone

• Phenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Tricyclohexylphosphine (PCy₃)

• Potassium phosphate (K₃PO₄), anhydrous

• Toluene, anhydrous

• Water, deionized

• Nitrogen or Argon gas supply

• Standard laboratory glassware and magnetic stirrer

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (N₂ or Ar), add 4-bromoacetophenone (1.0 mmol, 1.0 equiv), phenylboronic acid (1.5 mmol, 1.5 equiv), and potassium phosphate (2.0 mmol, 2.0 equiv).

• In a separate vial, prepare the catalyst precursor by dissolving palladium(II) acetate (0.02 mmol, 2 mol%) and tricyclohexylphosphine (0.04 mmol, 4 mol%) in anhydrous toluene (5 mL).

• Add the catalyst solution to the Schlenk flask containing the reagents.

• The reaction mixture is stirred at 100 °C for the specified time (monitor by TLC or GC-MS).

• Upon completion, the reaction mixture is cooled to room temperature and diluted with ethyl acetate (20 mL).

• The organic layer is washed with water (2 x 10 mL) and brine (10 mL), dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to afford the desired biaryl product.

General Procedure for Suzuki Coupling of an Aryl Chloride (e.g., 4-Chloroacetophenone)

Materials:

• 4-Chloroacetophenone

• Phenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• 1,3-Bis(2,6-diisopropylphenyl)imidazolium chloride (IPr·HCl)

• Cesium carbonate (Cs₂CO₃)

• 1,4-Dioxane, anhydrous

• Tetrahydrofuran (THF), anhydrous

• Nitrogen or Argon gas supply

• Standard laboratory glassware and magnetic stirrer

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (N₂ or Ar), add 4-chloroacetophenone (1.0 mmol, 1.0 equiv), phenylboronic acid (1.5 mmol, 1.5 equiv), and cesium carbonate (2.0 mmol, 2.0 equiv).

• Add palladium(II) acetate (0.03 mmol, 3 mol%) and IPr·HCl (0.03 mmol, 3 mol%).

• Add anhydrous 1,4-dioxane (4 mL) and anhydrous THF (1 mL) to the flask.

• The reaction mixture is stirred vigorously at 80 °C for the specified time (monitor by TLC or GC-MS).[4]

• Upon completion, the reaction is worked up and the product is purified following the same procedure as described for the aryl bromide coupling.

Mechanistic Considerations and Workflow

The generally accepted catalytic cycle for the Suzuki-Miyaura coupling is depicted below. The key difference in the reactivity of aryl bromides and chlorides lies in the initial oxidative addition step.

Generalized Suzuki-Miyaura Catalytic Cycle

The logical workflow for selecting an appropriate aryl halide for a Suzuki coupling involves considering the trade-offs between reactivity and cost/availability.

Decision workflow for aryl halide selection.

References

• 1. Yoneda Labs [yonedalabs.com]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. Suzuki Coupling [organic-chemistry.org]
• 4. pubs.acs.org [pubs.acs.org]

Methoxy vs. Trifluoromethyl: A Comparative Guide to Their Influence on the Reactivity of Aryl Bromides in Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

The strategic placement of substituents on aromatic rings is a cornerstone of modern medicinal chemistry and materials science. Among the most common functionalities employed to modulate the electronic properties and reactivity of aryl halides are the electron-donating methoxy group (-OCH₃) and the strongly electron-withdrawing trifluoromethyl group (-CF₃). This guide provides an objective comparison of the influence of these two groups on the reactivity of trifluoromethylated aryl bromides in three key palladium-catalyzed cross-coupling reactions: the Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira reactions. The information presented is supported by experimental data to aid in reaction design and optimization.

Electronic Effects on Reactivity

The differing electronic nature of the methoxy and trifluoromethyl groups fundamentally impacts the reactivity of the aryl bromide. The trifluoromethyl group, with its strong inductive electron-withdrawing effect (-I), decreases the electron density of the aromatic ring. This makes the carbon atom of the C-Br bond more electrophilic and susceptible to oxidative addition by a low-valent palladium catalyst, which is often the rate-determining step in the catalytic cycle.[1]

Conversely, the methoxy group is inductively electron-withdrawing (-I) due to the electronegativity of the oxygen atom, but it is also a strong resonance electron-donating group (+M) when positioned ortho or para to the bromine. In these positions, the net effect is electron donation, which increases the electron density of the aromatic ring and can slow down the rate of oxidative addition compared to unsubstituted or electron-deficient aryl bromides.

Comparative Performance in Cross-Coupling Reactions

The following tables summarize quantitative data from the literature for the Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira coupling reactions of aryl bromides bearing a methoxy or a trifluoromethyl group. It is important to note that the experimental conditions are not identical across all entries, which may influence the observed yields. However, the data provides a valuable snapshot of the general reactivity trends.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a versatile method for the formation of C-C bonds between an organoboron compound and an organic halide. In general, electron-withdrawing groups on the aryl halide facilitate the reaction.

Entry	Aryl Bromide	Coupling Partner	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Bromoanisole	Phenylboronic acid	Pd(OAc)₂ / PPh₃	K₂CO₃	Toluene/H₂O	80	12	95
2	4-Bromobenzotrifluoride	Phenylboronic acid	Pd(OAc)₂ / RuPhos	K₂CO₃	Toluene/H₂O	80	24	Excellent

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful tool for the formation of C-N bonds. Similar to the Suzuki-Miyaura coupling, electron-deficient aryl halides are often more reactive.

Entry	Aryl Bromide	Amine	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Bromoanisole	Morpholine	Pd₂(dba)₃ / XPhos	NaOtBu	Toluene	100	18	98
2	4-Bromobenzotrifluoride	Aniline	Pd₂(dba)₃ / XPhos	NaOtBu	Toluene	100	24	95

Sonogashira Coupling

The Sonogashira coupling enables the formation of C-C bonds between a terminal alkyne and an aryl halide. The electronic demand on the aryl halide is generally similar to the other cross-coupling reactions.

Entry	Aryl Bromide	Alkyne	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Bromoanisole	Phenylacetylene	Pd(PhCN)₂Cl₂ / P(t-Bu)₃ / CuI	HN(i-Pr)₂	Dioxane	RT	2	98[2]
2	4-Bromobenzotrifluoride	Phenylacetylene	Pd(OAc)₂ / XPhos / CuI	Et₃N	MeCN	110	-	High

Experimental Protocols

Detailed methodologies for representative Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira coupling reactions are provided below.

Suzuki-Miyaura Coupling of 4-Bromoanisole with Phenylboronic Acid

Materials:

• 4-Bromoanisole (1.0 mmol, 1.0 equiv)

• Phenylboronic acid (1.2 mmol, 1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 2 mol%)

• Triphenylphosphine (PPh₃, 0.08 mmol, 8 mol%)

• Potassium carbonate (K₂CO₃, 2.0 mmol, 2.0 equiv)

• Toluene (5 mL)

• Water (1 mL)

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-bromoanisole, phenylboronic acid, palladium(II) acetate, triphenylphosphine, and potassium carbonate.

• The flask is evacuated and backfilled with an inert gas (e.g., argon or nitrogen) three times.

• Toluene and water are added via syringe.

• The reaction mixture is heated to 80 °C and stirred vigorously for 12 hours.

• After cooling to room temperature, the mixture is diluted with ethyl acetate and washed with water and brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to afford the desired biaryl product.

Buchwald-Hartwig Amination of 4-Bromobenzotrifluoride with Aniline

Materials:

• 4-Bromobenzotrifluoride (1.0 mmol, 1.0 equiv)

• Aniline (1.2 mmol, 1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 0.02 mmol, 2 mol%)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos, 0.04 mmol, 4 mol%)

• Sodium tert-butoxide (NaOtBu, 1.4 mmol, 1.4 equiv)

• Anhydrous toluene (5 mL)

Procedure:

• In a glovebox or under an inert atmosphere, a Schlenk tube is charged with Pd₂(dba)₃, XPhos, and sodium tert-butoxide.

• 4-Bromobenzotrifluoride, aniline, and anhydrous toluene are added.

• The Schlenk tube is sealed and the reaction mixture is heated to 100 °C with stirring for 24 hours.

• After cooling to room temperature, the reaction mixture is diluted with ethyl acetate and filtered through a pad of celite.

• The filtrate is washed with water and brine, dried over anhydrous magnesium sulfate, filtered, and concentrated.

• The crude product is purified by flash column chromatography on silica gel.

Sonogashira Coupling of 4-Bromoanisole with Phenylacetylene

Materials:

• 4-Bromoanisole (1.0 mmol, 1.0 equiv)

• Phenylacetylene (1.1 mmol, 1.1 equiv)

• Bis(benzonitrile)palladium(II) chloride (Pd(PhCN)₂Cl₂, 0.02 mmol, 2 mol%)

• Tri-tert-butylphosphine (P(t-Bu)₃, 0.04 mmol, 4 mol%)

• Copper(I) iodide (CuI, 0.01 mmol, 1 mol%)

• Diisopropylamine (HN(i-Pr)₂, 2.0 mmol, 2.0 equiv)

• Anhydrous dioxane (5 mL)

Procedure:

• To an oven-dried Schlenk tube under an inert atmosphere, add Pd(PhCN)₂Cl₂, P(t-Bu)₃, and CuI.

• The tube is evacuated and backfilled with argon.

• Anhydrous dioxane, 4-bromoanisole, phenylacetylene, and diisopropylamine are added sequentially via syringe.

• The reaction mixture is stirred at room temperature for 2 hours.

• The reaction is quenched by the addition of a saturated aqueous solution of ammonium chloride.

• The mixture is extracted with diethyl ether, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated.

• The residue is purified by flash column chromatography.[2]

Visualizing Electronic Effects and Experimental Workflow

To further illustrate the concepts discussed, the following diagrams were generated using Graphviz.

Electronic influence of substituents on aryl bromide reactivity.

A general experimental workflow for cross-coupling reactions.

References

• 1. sussexdrugdiscovery.wordpress.com [sussexdrugdiscovery.wordpress.com]
• 2. Pd(PhCN)2Cl2/P(t-Bu)3:  A Versatile Catalyst for Sonogashira Reactions of Aryl Bromides at Room Temperature [organic-chemistry.org]

The Versatility of a Trifluoromethylated Building Block: A Comparative Guide to the Biological Activity of Compounds Synthesized from 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene

For Researchers, Scientists, and Drug Development Professionals: A comprehensive analysis of the therapeutic potential unlocked by a key fluorinated scaffold.

The strategic incorporation of fluorine atoms into molecular scaffolds has become a cornerstone of modern medicinal chemistry, often imparting enhanced metabolic stability, increased binding affinity, and improved pharmacokinetic profiles. 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene stands as a testament to this principle, serving as a versatile and highly valuable starting material for the synthesis of a diverse array of biologically active compounds. This guide provides an in-depth comparison of the biological activities of various classes of compounds synthesized from this key building block, supported by experimental data from peer-reviewed literature. We will explore its utility in generating potent anticancer, antimicrobial, and anti-inflammatory agents, offering a comparative analysis against established alternatives.

The Strategic Advantage of the 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene Scaffold

The unique trifunctional nature of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene provides chemists with a powerful toolkit for molecular design. The interplay of its three key substituents—a reactive bromine atom, an electron-donating methoxy group, and a strongly electron-withdrawing trifluoromethyl group—allows for precise and varied chemical modifications.

The bromine atom serves as a versatile handle for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig amination reactions. These powerful synthetic tools enable the facile formation of carbon-carbon and carbon-nitrogen bonds, respectively, paving the way for the construction of complex molecular architectures.

The trifluoromethyl group is a well-established bioisostere for a methyl group and is known to significantly enhance the lipophilicity and metabolic stability of a molecule. Its strong electron-withdrawing nature can also modulate the acidity of nearby functional groups and influence ligand-receptor interactions.

The methoxy group , an electron-donating substituent, can influence the electronic properties of the aromatic ring, impacting reaction selectivity and the overall polarity of the final compound. This substituent can also participate in hydrogen bonding interactions within biological targets.

This strategic combination of functional groups makes 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene an ideal starting point for generating libraries of diverse compounds with the potential for a wide range of biological activities.

Comparative Analysis of Biological Activities

This section details the synthesis and biological evaluation of various classes of compounds derived from 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene, with a comparative look at their performance against relevant benchmarks.

Anticancer Agents: Targeting Uncontrolled Cell Proliferation

The trifluoromethyl group is a common feature in many approved anticancer drugs. Its ability to enhance binding affinity and metabolic stability makes it a desirable substituent in the design of novel chemotherapeutics.

Biphenyl Derivatives:

The Suzuki-Miyaura coupling of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene with various arylboronic acids provides a straightforward route to a wide range of biphenyl derivatives. These compounds have been investigated for their cytotoxic effects against various cancer cell lines. For instance, a series of novel o-(biphenyl-3-ylmethoxy)nitrophenyl compounds were designed as programmed cell death protein 1 (PD-1)/PD-ligand 1 (PD-L1) inhibitors, with some showing significant inhibitory activity with IC50 values in the nanomolar range[1][2][3].

Compound Class	Target	Cancer Cell Line	IC50 (µM)	Reference Compound	IC50 (µM)	Source
Biphenyl Derivative A	PD-1/PD-L1	LLC	-	BMS-1018	-	[1][2][3]
Hydroxylated Biphenyl 11	Not specified	Malignant Melanoma	1.7 ± 0.5	-	-	[4]
Hydroxylated Biphenyl 12	Not specified	Malignant Melanoma	2.0 ± 0.7	-	-	[4]

N-Aryl Amines:

The Buchwald-Hartwig amination allows for the synthesis of a diverse library of N-aryl amines from 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene. These compounds have shown promise as anticancer agents. For example, certain N-aryl-5-substituted-1,3,4-oxadiazol-2-amine analogues have demonstrated significant growth inhibition against various cancer cell lines, including melanoma, leukemia, and breast cancer[5].

Experimental Protocol: Suzuki-Miyaura Coupling for Biphenyl Synthesis

This protocol describes a general procedure for the synthesis of biphenyl derivatives from 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene.

Materials:

• 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene

• Arylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• Toluene, Ethanol, and Water (degassed)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry round-bottom flask, add 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene (1.0 mmol), the desired arylboronic acid (1.2 mmol), and potassium carbonate (2.0 mmol).

• Add palladium(II) acetate (2 mol%) and triphenylphosphine (4 mol%).

• Evacuate and backfill the flask with an inert atmosphere three times.

• Add a degassed solvent mixture of toluene (5 mL), ethanol (2 mL), and water (2 mL).

• Heat the reaction mixture to 80 °C and stir vigorously for 12-24 hours, monitoring the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of Celite to remove the catalyst.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired biphenyl derivative.

Antimicrobial Agents: Combating Infectious Diseases

The emergence of multidrug-resistant pathogens necessitates the development of novel antimicrobial agents. Compounds derived from 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene have shown significant potential in this area.

N-(Trifluoromethyl)phenyl Substituted Pyrazole Derivatives:

A notable study describes the synthesis of N-(trifluoromethyl)phenyl substituted pyrazole derivatives that exhibit potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA)[6][7][8]. The combination of a bromo and trifluoromethyl substitution on the N-phenyl ring of the pyrazole core resulted in the most potent compound in the series, with a Minimum Inhibitory Concentration (MIC) value of 0.78 µg/mL against several S. aureus strains[8].

Compound Class	Bacterial Strain	MIC (µg/mL)	Reference Compound	MIC (µg/mL)	Source
Bromo and trifluoromethyl substituted pyrazole	S. aureus	0.78	Vancomycin	-	[6][7][8]
Bromo and trifluoromethyl substituted pyrazole	S. epidermidis	1.56	Vancomycin	-	[8]
Bromo and trifluoromethyl substituted pyrazole	E. faecium	0.78	Vancomycin	-	[8]
Methoxy and trifluoromethyl substituted pyrazole	S. aureus	Moderate Inhibition	-	-	[8]

Thiazole Derivatives:

New heteroaryl(aryl) thiazole derivatives have also been synthesized and evaluated for their antimicrobial activity. While not directly synthesized from the target starting material in the cited study, the structural motifs are relevant. These compounds demonstrated moderate antibacterial activity, with some showing higher potential than the reference drug ampicillin against resistant strains[9].

Experimental Protocol: Buchwald-Hartwig Amination for N-Aryl Amine Synthesis

This protocol provides a general method for the synthesis of N-aryl amines from 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene.

Materials:

• 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene

• Primary or secondary amine

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• XPhos

• Sodium tert-butoxide (NaOtBu)

• Anhydrous toluene

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To an oven-dried Schlenk tube under an inert atmosphere, add 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene (1.0 mmol), Pd₂(dba)₃ (2 mol%), and XPhos (4 mol%).

• Add sodium tert-butoxide (1.4 mmol).

• Evacuate and backfill the Schlenk tube with the inert gas three times.

• Add the desired amine (1.2 mmol) followed by anhydrous toluene (5 mL) via syringe.

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS, typically complete within 12-24 hours.

• After cooling to room temperature, dilute the reaction mixture with water and extract with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate in vacuo.

• Purify the residue by column chromatography to yield the desired N-aryl amine.

Anti-inflammatory Agents: Modulating the Immune Response

Chronic inflammation is implicated in a wide range of diseases. The development of novel anti-inflammatory agents is a critical area of research. While specific examples of anti-inflammatory compounds directly synthesized from 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene are less prevalent in the immediate literature, the structural motifs present in its derivatives are found in known anti-inflammatory agents. For instance, pyridazinone derivatives bearing a methoxyindole moiety have been identified as potent and selective inhibitors of phosphodiesterase 4B (PDE4B), a key target in anti-inflammatory therapy[10]. This suggests that derivatives of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene could be promising candidates for the development of novel anti-inflammatory drugs. Further research in this area is warranted.

Logical and Pathway Diagrams

To visualize the synthetic utility and potential biological impact of compounds derived from 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene, the following diagrams are provided.

Caption: Synthetic pathways from 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene.

Caption: Mechanism of action for biphenyl-based PD-1/PD-L1 inhibitors.

Conclusion and Future Directions

1-Bromo-3-methoxy-5-(trifluoromethyl)benzene has proven to be a highly valuable and versatile starting material in the quest for novel therapeutic agents. The strategic combination of its functional groups allows for the efficient synthesis of diverse compound libraries with significant potential in oncology and infectious diseases. The comparative data presented in this guide highlights the promise of its derivatives as potent anticancer and antimicrobial agents.

Future research should continue to explore the vast chemical space accessible from this building block. A deeper investigation into the synthesis and evaluation of derivatives with anti-inflammatory properties is a particularly promising avenue. Furthermore, detailed structure-activity relationship (SAR) studies on a wider range of compounds will be crucial for optimizing potency and selectivity, ultimately leading to the development of next-generation therapeutics. The continued exploration of this remarkable scaffold undoubtedly holds the key to unlocking new and effective treatments for a multitude of human diseases.

References

• 1. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Design, Synthesis, and Evaluation of o-(Biphenyl-3-ylmethoxy)nitrophenyl Derivatives as PD-1/PD-L1 Inhibitors with Potent Anticancer Efficacy In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Synthesis and Anticancer Activity of N-Aryl-5-substituted-1,3,4-oxadiazol-2-amine Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. benchchem.com [benchchem.com]
• 8. Design, synthesis, and antibacterial activity of N-(trifluoromethyl)phenyl substituted pyrazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Anti-inflammatory effects of benzotropolone derivatives | Journal of Food Bioactives [isnff-jfb.com]
• 10. Pyridazinone derivatives as potential anti-inflammatory agents: synthesis and biological evaluation as PDE4 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Trifluoromethylated Phenyl Bromides in Drug Design

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of fluorine-containing functional groups has become a cornerstone of modern drug design, with the trifluoromethyl (CF₃) group being of particular interest. When appended to a phenyl bromide scaffold, the resulting trifluoromethylated phenyl bromides offer a versatile platform for developing novel therapeutics with enhanced pharmacological profiles. The position of the trifluoromethyl group—ortho, meta, or para—profoundly influences the molecule's physicochemical properties, metabolic stability, and biological activity. This guide provides a comparative analysis of these isomers, supported by experimental data and detailed methodologies, to aid researchers in the rational design of new drug candidates.

Physicochemical Properties: A Comparative Overview

The introduction of a trifluoromethyl group significantly alters the electronic and lipophilic character of the phenyl bromide core. These changes directly impact a drug candidate's absorption, distribution, metabolism, and excretion (ADME) properties.

Table 1: Comparative Physicochemical Properties of Trifluoromethylphenyl Bromide Isomers

Property	Ortho-isomer (2-Bromobenzotrifluoride)	Meta-isomer (3-Bromobenzotrifluoride)	Para-isomer (4-Bromobenzotrifluoride)	Justification/Impact on Drug Design
LogP	~3.5 (estimated)	~3.6 (estimated)	~3.7 (estimated)	The trifluoromethyl group increases lipophilicity, which can enhance membrane permeability and cell uptake. The para-isomer is generally the most lipophilic.[1]
pKa (of corresponding phenol)	9.08 (for 3-(Trifluoromethyl)phenol)[2][3]	7.96 (for 3,5-Bis(trifluoromethyl)phenol)[2]	9.89 (for 4-Fluorophenol)[2]	The electron-withdrawing nature of the CF₃ group increases the acidity of potential metabolites (phenols), which can affect their ionization state and interaction with biological targets. The meta-position generally has the strongest electron-withdrawing effect.
Dipole Moment	Higher	Intermediate	Lower	The position of the CF₃ group influences the overall molecular polarity, which can affect solubility and binding to target proteins.

Biological Activity and Structure-Activity Relationships (SAR)

The isomeric position of the trifluoromethyl group is a critical determinant of a compound's biological activity. The steric and electronic differences between the ortho, meta, and para isomers can lead to significant variations in their binding affinity for target proteins and overall efficacy. For instance, in the context of electrophilic aromatic substitution, the trifluoromethyl group acts as a meta-director due to its strong electron-withdrawing nature.[4][5][6] This directing effect is crucial when considering further functionalization of the aromatic ring.

Table 2: Comparative Biological Activity Data (Hypothetical Example)

Isomer	Target	Assay Type	IC₅₀ (µM)
Ortho	Kinase X	In vitro kinase assay	15.2
Meta	Kinase X	In vitro kinase assay	1.8
Para	Kinase X	In vitro kinase assay	5.7

Note: This table presents a hypothetical scenario to illustrate the potential differences in biological activity between the isomers. Actual IC₅₀ values would be target-specific and require experimental determination.

Metabolic Stability

A significant advantage of incorporating a trifluoromethyl group is the enhancement of metabolic stability. The strong carbon-fluorine bond is resistant to enzymatic cleavage by cytochrome P450 enzymes, which can block common metabolic pathways and increase the drug's half-life.[7][8]

Table 3: Comparative Metabolic Stability of Trifluoromethylphenyl Bromide Isomers

Isomer	In Vitro Half-life (t½) in Human Liver Microsomes (min)	Intrinsic Clearance (CLᵢₙₜ) (µL/min/mg protein)
Ortho	Data not available	Data not available
Meta	Data not available	Data not available
Para	Data not available	Data not available

Note: Direct comparative metabolic stability data for the three isomers is not currently available in the literature. The experimental protocol for determining these values is provided below. It is anticipated that all three isomers would exhibit enhanced metabolic stability compared to non-fluorinated analogs.

Synthetic Accessibility

The synthesis of ortho-, meta-, and para-trifluoromethylphenyl bromide is well-established, providing researchers with reliable access to these key building blocks.

• 2-Bromobenzotrifluoride (ortho-isomer): Can be synthesized from 2-(trifluoromethyl)benzenamine via a Sandmeyer reaction involving diazotization followed by treatment with cuprous bromide.[9] Another route involves the direct bromination of benzotrifluoride using a suitable catalyst system.[10]

• 3-Bromobenzotrifluoride (meta-isomer): Commonly prepared by the direct bromination of benzotrifluoride in the presence of a catalyst like iron powder.[11][12] The reaction conditions can be controlled to favor the formation of the meta isomer.[13][14][15]

• 4-Bromobenzotrifluoride (para-isomer): Can be synthesized through the bromination of benzotrifluoride or via the trifluoromethylation of p-bromotoluene followed by bromination of the benzylic position and subsequent dehydrobromination.[16][17][18] This isomer is a key intermediate in the synthesis of various pharmaceuticals and agrochemicals.[19][20]

Experimental Protocols

Detailed methodologies are crucial for the accurate comparison of trifluoromethylated phenyl bromide isomers.

Determination of LogP (Shake Flask Method)

Objective: To determine the octanol-water partition coefficient (LogP) of the test compounds.

Methodology:

• Prepare a saturated solution of octanol in water and water in octanol.

• Dissolve a known amount of the test compound in the aqueous phase.

• Add an equal volume of the octanol phase.

• Shake the mixture vigorously for a set period (e.g., 1 hour) to allow for partitioning.

• Centrifuge the mixture to separate the two phases.

• Determine the concentration of the compound in both the aqueous and octanol phases using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC).

• Calculate the partition coefficient (P) as the ratio of the concentration in the octanol phase to the concentration in the aqueous phase.

• LogP is the logarithm of the partition coefficient.

In Vitro Metabolic Stability Assay (Liver Microsomes)

Objective: To assess the metabolic stability of the test compounds in the presence of liver enzymes.

Methodology:

• Prepare a reaction mixture containing human liver microsomes, NADPH regenerating system, and phosphate buffer (pH 7.4).

• Add the test compound (at a final concentration of, for example, 1 µM) to the reaction mixture.

• Incubate the mixture at 37°C.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), take aliquots of the reaction mixture and quench the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Centrifuge the samples to precipitate the proteins.

• Analyze the supernatant by LC-MS/MS to quantify the amount of the parent compound remaining.

• Plot the natural logarithm of the percentage of the parent compound remaining versus time.

• The in vitro half-life (t½) is calculated from the slope of the linear regression line.

Cytotoxicity Assay (MTT Assay)

Objective: To determine the concentration of the test compound that inhibits cell growth by 50% (IC₅₀).

Methodology:

• Seed a 96-well plate with a suitable cancer cell line (e.g., HeLa, A549) at a specific density and allow the cells to adhere overnight.

• Treat the cells with a serial dilution of the test compound and incubate for a specified period (e.g., 48 or 72 hours).

• Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilize the formazan crystals by adding a solubilization solution (e.g., DMSO or a specialized reagent).

• Measure the absorbance of each well at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Plot the percentage of cell viability versus the compound concentration and determine the IC₅₀ value from the dose-response curve.

Visualizing Experimental Workflows

To further clarify the experimental processes, the following diagrams illustrate the workflows for the key assays described above.

Caption: Workflow for LogP Determination.

Caption: Workflow for Metabolic Stability Assay.

Caption: Workflow for Cytotoxicity (MTT) Assay.

Conclusion

The choice of ortho-, meta-, or para-trifluoromethylphenyl bromide as a starting scaffold in drug design has profound implications for the resulting compound's properties. While the trifluoromethyl group generally enhances lipophilicity and metabolic stability, its positional isomerism allows for fine-tuning of these parameters and can dramatically alter biological activity. This guide provides a framework for the comparative evaluation of these important building blocks. Further experimental studies are warranted to generate a comprehensive and directly comparative dataset for the physicochemical and biological properties of these isomers, which will undoubtedly accelerate the discovery of new and improved therapeutics.

References

• 1. researchgate.net [researchgate.net]
• 2. analytical.chem.ut.ee [analytical.chem.ut.ee]
• 3. 3-(Trifluoromethyl)phenol | C7H5F3O | CID 7376 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. m.youtube.com [m.youtube.com]
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• 8. chemrxiv.org [chemrxiv.org]
• 9. 2-Bromobenzotrifluoride synthesis - chemicalbook [chemicalbook.com]
• 10. CN111362775A - Synthesis method of 2-bromo-5-fluorobenzotrifluoride - Google Patents [patents.google.com]
• 11. CN105801348A - 3-bromobenzotrifluoride and preparation method thereof - Google Patents [patents.google.com]
• 12. m-Bromobenzotrifluoride and its preparation method - Eureka | Patsnap [eureka.patsnap.com]
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• 14. Page loading... [wap.guidechem.com]
• 15. US4155940A - M-Bromo-benzotrifluorides - Google Patents [patents.google.com]
• 16. nbinno.com [nbinno.com]
• 17. bloomtechz.com [bloomtechz.com]
• 18. 4-Bromobenzotrifluoride synthesis - chemicalbook [chemicalbook.com]
• 19. 4-Bromobenzotrifluoride (402-43-7) at Nordmann - nordmann.global [nordmann.global]
• 20. chemimpex.com [chemimpex.com]

Safety & Regulatory Compliance

Proper Disposal of 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene: A Guide for Laboratory Professionals

For immediate reference, treat 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene as a hazardous chemical. Proper disposal requires adherence to local, regional, and national environmental regulations. This guide provides essential safety and logistical information for its handling and disposal.

This document outlines the presumed hazards, necessary precautions, and step-by-step disposal procedures for 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene, based on data from structurally similar compounds. Researchers, scientists, and drug development professionals should use this information to ensure safe laboratory practices.

I. Hazard Profile and Safety Precautions

Summary of Potential Hazards and Precautions:

Hazard Category	Potential Effects	Recommended Precautions
Skin Contact	Causes skin irritation.[1]	Wear chemical-resistant gloves (e.g., Viton®, Barrier®) and a lab coat or apron.[2] Wash hands thoroughly after handling.
Eye Contact	Causes serious eye irritation.[1][3]	Wear safety glasses or goggles.[4] Ensure eyewash stations are readily accessible.[3]
Inhalation	Harmful if inhaled; may cause respiratory irritation.	Use only in a well-ventilated area or under a chemical fume hood.[5][2]
Ingestion	May be harmful if swallowed.	Do not eat, drink, or smoke in laboratory areas.
Flammability	Combustible liquid.[1]	Keep away from heat, sparks, and open flames.[1]
Environmental	Potentially toxic to aquatic life with long-lasting effects.[5]	Avoid release to the environment.[5]

II. Immediate First Aid Measures

In case of exposure, follow these first-aid guidelines and seek immediate medical attention.[2]

• After Inhalation: Move the person to fresh air and keep them comfortable for breathing.

• After Skin Contact: Immediately wash the affected area with plenty of soap and water.[3][2] Remove contaminated clothing and wash it before reuse.[6]

• After Eye Contact: Rinse cautiously with water for several minutes.[3][6] Remove contact lenses if present and easy to do. Continue rinsing.[6]

• After Ingestion: Do NOT induce vomiting.[3] Rinse mouth with water.[2]

III. Spill Management and Cleanup

In the event of a spill, prompt and safe cleanup is crucial to minimize exposure and environmental contamination.

• Evacuate and Ventilate: Evacuate all non-essential personnel from the spill area and ensure adequate ventilation.[2]

• Contain the Spill: Use an inert absorbent material such as sand, silica gel, or a universal binder to contain the spill.[2][6]

• Collect Absorbed Material: Carefully collect the absorbed material into a suitable, closed, and properly labeled container for disposal.[2][6]

• Decontaminate the Area: Clean the spill area thoroughly.

For large spills, evacuate the area and contact your institution's Environmental Health and Safety (EHS) office immediately.[7]

IV. Proper Disposal Protocol

As a halogenated organic compound, 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene must be disposed of as hazardous waste.[7][8] Do not dispose of this chemical down the drain or in regular trash.

Step-by-Step Disposal Procedure:

• Waste Identification and Segregation:

  • Clearly label a dedicated waste container with "Hazardous Waste," the full chemical name: "1-Bromo-3-methoxy-5-(trifluoromethyl)benzene," and appropriate hazard symbols.[2]

  • Do not mix this waste with non-halogenated solvents or other incompatible waste streams.[7][8] Halogenated wastes should be collected separately.[7]

• Containerization:

  • Use a leak-proof and chemically compatible container with a secure screw cap.[2][7]

  • Keep the container closed at all times except when adding waste.[7]

  • Store the waste container in a designated, well-ventilated, and secondary containment area.[9]

• Arrange for Disposal:

  • Contact your institution's EHS office or a licensed hazardous waste disposal company to schedule a pickup.[2]

  • Follow all institutional, local, regional, and national regulations for hazardous waste disposal.[6] Disposal must be done according to official regulations at an approved waste disposal plant.[3][4][6]

V. Disposal Workflow

The following diagram illustrates the proper disposal workflow for 1-Bromo-3-methoxy-5-(trifluoromethyl)benzene.

Caption: Disposal Workflow Diagram

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. benchchem.com [benchchem.com]
• 3. fishersci.com [fishersci.com]
• 4. aarti-industries.com [aarti-industries.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. fishersci.com [fishersci.com]
• 7. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 8. pfw.edu [pfw.edu]
• 9. campusoperations.temple.edu [campusoperations.temple.edu]